Tetrahydrofuran-D8

• CAS: 1693-74-9

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of Tetrahydrofuran-D8

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical properties of Tetrahydrofuran-D8 (THF-D8), a deuterated solvent essential for a range of scientific applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy. This document presents quantitative data in a structured format, details the experimental methodologies for property determination, and visualizes a typical workflow where THF-D8 is employed.

Core Physical and Chemical Properties

Tetrahydrofuran-D8, also known as octadeuterotetrahydrofuran, is an isotopologue of tetrahydrofuran (B95107) where the eight hydrogen atoms are replaced with deuterium. This isotopic substitution makes it an ideal solvent for ¹H NMR spectroscopy, as it minimizes solvent interference in the resulting spectra.[1] Its physical properties are similar to its non-deuterated counterpart, with slight variations due to the increased mass of deuterium.[2]

Summary of Physical Properties

The following table summarizes the key physical properties of Tetrahydrofuran-D8, compiled from various chemical suppliers and databases. These values are essential for its proper handling, storage, and application in experimental setups.

Property	Value	Units
Chemical Formula	C₄D₈O	-
Molecular Weight	80.16	g/mol
Appearance	Colorless liquid with an ether-like odor	-
Density	0.985 - 1.005	g/mL at 25 °C
Boiling Point	65 - 66	°C
Melting Point	-106	°C
Refractive Index	1.403 (at 20 °C)	-
Water Solubility	Soluble	-
Flash Point	-17 to -21	°C

Note: The exact values may vary slightly between different suppliers and batches.

Experimental Protocols for Property Determination

The physical properties listed above are determined through standardized experimental methodologies. Below are detailed descriptions of the general protocols used for these measurements.

Determination of Boiling Point

The boiling point of an organic liquid like THF-D8 is typically determined using methods such as simple distillation or the capillary tube method.[3][4]

Capillary Tube Method:

• Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the liquid.[4]

• Apparatus Setup: The fusion tube is attached to a thermometer, and both are placed in a heating bath (e.g., a Thiele tube or an aluminum block) to ensure uniform heating.[5]

• Heating and Observation: The apparatus is heated slowly. As the temperature rises, the air trapped in the capillary tube expands and escapes as bubbles.

• Boiling Point Identification: The temperature is noted when a rapid and continuous stream of bubbles emerges from the open end of the capillary tube. This temperature corresponds to the boiling point of the liquid.[5]

• Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is also recorded as the boiling point. The average of the two recorded temperatures is taken as the final boiling point.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a crucial indicator of purity. For a low-melting-point substance like THF-D8, this would be determined using a cryostat. The general principle for organic solids is the capillary method, as outlined in ASTM E324.[6][7]

Capillary Method (General Principle):

• Sample Preparation: A small, finely powdered sample of the solidified compound is packed into a thin-walled capillary tube, sealed at one end.[8]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heating block or an oil bath and a calibrated thermometer or an electronic temperature sensor.[9]

• Heating and Observation: The sample is heated at a slow, controlled rate.

• Melting Range Determination: The temperature at which the first drop of liquid appears is recorded as the initial melting point, and the temperature at which the entire sample becomes a clear liquid is the final melting point. A narrow melting range typically indicates a high degree of purity.

Determination of Density

The density of a liquid can be measured using several methods, including the use of a pycnometer, hydrometer, or by direct mass and volume measurements.[10][11]

Mass and Volume Measurement Method:

• Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an analytical balance.[12]

• Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder. For higher accuracy, a pycnometer of a known volume is filled with the liquid.[13]

• Mass of Container with Liquid: The mass of the container with the liquid is then measured.[12]

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty container. The density is then calculated by dividing the mass of the liquid by its volume.[14]

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels through the material. It is commonly measured using a refractometer, such as an Abbe refractometer.[15]

Using an Abbe Refractometer:

• Calibration: The refractometer is first calibrated using a standard liquid with a known refractive index, often distilled water.

• Sample Application: A few drops of the liquid sample (THF-D8) are placed on the prism surface of the refractometer.[16]

• Measurement: The prism is closed, and the light source is switched on. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• Reading: The refractive index is then read directly from the instrument's scale. The temperature is also recorded, as the refractive index is temperature-dependent.

Visualization of Experimental Workflow

Tetrahydrofuran-D8 is most frequently used as a solvent in NMR spectroscopy to elucidate the structure of molecules. The following diagram illustrates a generalized workflow for conducting an NMR experiment with a deuterated solvent.

Caption: General workflow for an NMR experiment using a deuterated solvent like THF-D8.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. byjus.com [byjus.com]
• 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. store.astm.org [store.astm.org]
• 7. infinitalab.com [infinitalab.com]
• 8. thinksrs.com [thinksrs.com]
• 9. SSERC | Melting point determination [sserc.org.uk]
• 10. quora.com [quora.com]
• 11. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 12. wjec.co.uk [wjec.co.uk]
• 13. Measuring Density | Secondaire | Alloprof [alloprof.qc.ca]
• 14. homesciencetools.com [homesciencetools.com]
• 15. pubs.aip.org [pubs.aip.org]
• 16. byjus.com [byjus.com]

An In-Depth Technical Guide to Tetrahydrofuran-D8 for Researchers and Drug Development Professionals

Tetrahydrofuran-D8 (THF-d8) is a deuterated form of tetrahydrofuran (B95107), a versatile and widely used solvent in organic chemistry and materials science. This guide provides a comprehensive overview of its chemical structure, formula, properties, and applications, with a focus on its use in Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols and safety information are also included to assist researchers, scientists, and drug development professionals in its effective and safe utilization.

Chemical Structure and Formula

Tetrahydrofuran-D8 is an isotopologue of tetrahydrofuran where all eight hydrogen atoms have been replaced with deuterium (B1214612) atoms. This isotopic substitution makes it an ideal solvent for NMR spectroscopy as it does not produce a significant signal in the ¹H NMR spectrum, thus allowing for the clear observation of signals from the analyte.[1][2]

The chemical formula for Tetrahydrofuran-D8 is C₄D₈O .[1][3] Its structure is a five-membered heterocyclic ether.

Key Identifiers:

• IUPAC Name: 2,2,3,3,4,4,5,5-octadeuteriooxolane

• CAS Number: 1693-74-9[3]

• Molecular Weight: 80.16 g/mol [3][4]

Below is a diagram illustrating the chemical structure of Tetrahydrofuran-D8.

Chemical structure of Tetrahydrofuran-D8.

Physicochemical Properties

Tetrahydrofuran-D8 is a colorless liquid with an ether-like odor.[5] Its physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₄D₈O	[3]
Molecular Weight	80.16 g/mol	[3][4]
Density	0.985 g/mL at 25 °C	[5][6]
Boiling Point	65-66 °C	[5][6]
Melting Point	-106 °C	[5][6]
Refractive Index (n20/D)	1.403	[6]
Isotopic Purity	≥99.5 atom % D	[6]

Applications in Research and Drug Development

The primary application of Tetrahydrofuran-D8 is as a solvent in NMR spectroscopy.[1][2] Its deuteration ensures that the solvent itself does not interfere with the ¹H NMR signals of the compound being analyzed. This is crucial for obtaining clear and interpretable spectra, which are essential for structure elucidation and purity assessment of new chemical entities in drug discovery and development.

Beyond its use as an NMR solvent, THF-d8 can also be employed in:

• Reaction Mechanism Studies: As a deuterated solvent, it can be used to probe reaction mechanisms where a solvent molecule may be involved.

• Organic Synthesis: It can serve as a deuterated building block or a non-protic solvent in specific synthetic pathways where isotopic labeling is desired.[5]

Experimental Protocols

Synthesis of Tetrahydrofuran-D8

A common method for the synthesis of deuterated ethers like THF-d8 involves the reduction of a suitable precursor with a deuterium source. One illustrative pathway is the synthesis from a γ-hydroxy alkyne, as depicted in the diagram below. This general approach can be adapted for the synthesis of various deuterated tetrahydrofuran derivatives.

General synthesis scheme for deuterated THF.

A specific, detailed experimental protocol for the synthesis of THF-d8 can be found in specialized organic synthesis literature and may involve multiple steps to ensure high isotopic enrichment.

Purification of Tetrahydrofuran-D8

For high-resolution NMR applications, the purity of THF-d8 is critical. Purification is often necessary to remove water, peroxides, and other impurities.

Protocol for Purification:

• Peroxide Removal: Test for peroxides using peroxide test strips. If present, pass the solvent through a column of activated alumina.

• Drying: Reflux the THF-d8 over a suitable drying agent, such as sodium metal with benzophenone (B1666685) as an indicator (reflux until a deep blue or purple color persists), followed by distillation under an inert atmosphere (e.g., argon or nitrogen).

• Storage: Store the purified solvent over molecular sieves (3Å or 4Å) in a tightly sealed container under an inert atmosphere to prevent re-absorption of moisture.

NMR Analysis of Tetrahydrofuran-D8

NMR spectroscopy is the primary method for assessing the isotopic and chemical purity of Tetrahydrofuran-D8.

¹H and ¹³C NMR Spectral Data:

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~3.58	Residual peak	CHD₂ groups
~1.73	Residual peak	CHD₂ groups
¹³C	~67.4	Multiplet (due to C-D coupling)	C-O
~25.5	Multiplet (due to C-D coupling)	C-C

Note: The exact chemical shifts may vary slightly depending on the reference and other experimental conditions.

The following workflow outlines a typical NMR experiment using Tetrahydrofuran-D8.

Typical workflow for an NMR experiment using THF-d8.

Safe Handling and Storage

Tetrahydrofuran-D8 is a flammable liquid and can form explosive peroxides upon exposure to air and light.[5] Therefore, proper handling and storage procedures are crucial.

Safety Precautions:

• Always handle in a well-ventilated area, preferably in a fume hood.

• Keep away from heat, sparks, and open flames.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Ground all equipment to prevent static discharge.

Storage Recommendations:

• Store in a tightly sealed, light-resistant container.

• Store in a cool, dry, and well-ventilated area.[6]

• For long-term storage, refrigeration (2-8 °C) is recommended.[6]

• Store under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.

By adhering to these guidelines, researchers can safely and effectively utilize Tetrahydrofuran-D8 in their scientific endeavors.

References

• 1. CAS 1693-74-9: THF-d8 | CymitQuimica [cymitquimica.com]
• 2. diva-portal.org [diva-portal.org]
• 3. 1693-74-9 CAS MSDS (TETRAHYDROFURAN-D8) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Tetrahydrofuran-d₈ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-36-10 [isotope.com]
• 5. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 6. Tetrahydrofuran-d8 D = 99.5atom 1693-74-9 [sigmaaldrich.com]

Deuterated Tetrahydrofuran (THF-d8): A Technical Guide for Researchers and Drug Development Professionals

CAS Number: 1693-74-9[1][2][3][4][5]

This technical guide provides an in-depth overview of deuterated tetrahydrofuran (B95107) (THF-d8), a crucial solvent and reagent in modern research and pharmaceutical development. This document details its physicochemical properties, outlines key experimental protocols, and illustrates its application in enhancing drug discovery workflows and understanding reaction mechanisms.

Physicochemical Properties of Deuterated Tetrahydrofuran

Deuterated tetrahydrofuran (C4D8O) is an isotopologue of tetrahydrofuran where hydrogen atoms are replaced with deuterium (B1214612).[3][6] This substitution imparts unique properties that are highly valuable in various analytical and synthetic applications, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy and in studies of reaction kinetics and drug metabolism.[7][8] The key physical and chemical properties of THF-d8 are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	1693-74-9	[1][2][3][4][5]
Molecular Formula	C4D8O	[1][3]
Molecular Weight	80.16 g/mol	[1][5]
Appearance	Colorless liquid	[3]
Density	0.985 g/mL at 25 °C	[1][3]
Melting Point	-106 °C	[1][3]
Boiling Point	65-66 °C	[1]
Refractive Index (n20/D)	1.403	[1]
Isotopic Purity (atom % D)	≥99.5%	[1][5][9]
Chemical Purity	≥99%	[1][5]
Water Content	≤0.03%	[1][10]

Key Applications in Research and Drug Development

The primary applications of THF-d8 stem from the kinetic isotope effect (KIE) and its utility as a non-interfering solvent in ¹H NMR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterated solvents are essential for NMR spectroscopy to avoid large, interfering signals from the solvent's protons that would otherwise overwhelm the signals from the analyte.[11][12] THF-d8 is a versatile NMR solvent for a wide range of organic compounds, particularly in organometallic chemistry and for studying reaction intermediates.[13]

Elucidation of Reaction Mechanisms and Kinetic Isotope Effects

The substitution of hydrogen with deuterium can significantly alter the rate of a chemical reaction if the C-H bond is broken in the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms.[14] By comparing the reaction rates in THF versus THF-d8, or by using deuterated substrates in THF, researchers can gain insights into the transition state of a reaction.

Enhancing Metabolic Stability in Drug Discovery

In drug development, deuteration is a strategic approach to improve the metabolic stability and pharmacokinetic profile of drug candidates.[8][15] Many drug metabolism pathways, often mediated by cytochrome P450 enzymes, involve the cleavage of C-H bonds.[8] Replacing a metabolically labile hydrogen with deuterium can slow down this process, leading to a longer drug half-life, reduced formation of toxic metabolites, and potentially a lower required dose.[8][15][16]

Experimental Protocols

This section provides representative protocols for common experimental procedures involving deuterated tetrahydrofuran.

General Protocol for NMR Sample Preparation

This protocol outlines the standard procedure for preparing a sample for NMR analysis using THF-d8.

Materials:

• High-quality NMR tube

• Deuterated tetrahydrofuran (THF-d8)

• Analyte (solid or liquid)

• Pasteur pipette and bulb

• Small plug of cotton or glass wool

• Vortex mixer (optional)

Procedure:

• Weighing the Analyte: For a standard 5 mm NMR tube, weigh approximately 1-10 mg of the solid analyte directly into the NMR tube. For liquid analytes, use a microliter syringe to add 1-10 µL.

• Adding the Solvent: Add approximately 0.6-0.7 mL of THF-d8 to the NMR tube. This volume should be sufficient to create a column of liquid approximately 4-5 cm high.[12]

• Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample. A vortex mixer can be used for a short period if necessary.

• Filtration (if necessary): If the solution contains particulate matter, filter it through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean NMR tube.[10][12]

• Labeling: Clearly label the NMR tube with the sample identification.

• Shimming and Referencing: The deuterated solvent provides a signal for the NMR spectrometer's lock system to stabilize the magnetic field (shimming) and to reference the chemical shift scale.[12]

Conceptual Protocol for Synthesis of Deuterated Tetrahydrofuran

While various methods exist, a common conceptual approach for the synthesis of THF-d8 involves the deuteration of a suitable precursor followed by cyclization. One illustrative method is the reduction of deuterated succinic acid or its derivatives.

Materials:

• Deuterated succinic acid (or a derivative like succinyl chloride)

• A strong reducing agent capable of reducing carboxylic acids or esters to alcohols (e.g., Lithium aluminum deuteride, LiAlD₄)

• Anhydrous, non-protic solvent (e.g., diethyl ether or non-deuterated THF)

• Acid catalyst for dehydration/cyclization (e.g., sulfuric acid)

• Apparatus for reflux and distillation under inert atmosphere

Procedure:

• Reduction: The deuterated succinic acid derivative is slowly added to a solution of the reducing agent in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). This reaction is typically exothermic and requires careful temperature control. The reaction mixture is then refluxed to ensure complete reduction to 1,4-butanediol-d8.

• Quenching and Workup: The reaction is carefully quenched by the slow addition of water or a dilute acid to neutralize the excess reducing agent. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic extracts are dried over an anhydrous salt (e.g., MgSO₄).

• Cyclization: The solvent is removed from the dried organic extract to yield the crude 1,4-butanediol-d8. An acid catalyst is added, and the mixture is heated. The resulting intramolecular dehydration (cyclization) produces THF-d8 and water.

• Purification: The crude THF-d8 is purified by distillation. Due to the formation of an azeotrope with water, further drying steps, such as treatment with a drying agent followed by distillation, may be necessary to achieve high purity.[17][18]

Visualizing Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate key workflows and concepts where deuterated tetrahydrofuran is relevant.

Caption: Automated workflow for high-throughput purification and NMR analysis.

Caption: Impact of deuteration on the rate of drug metabolism.

Caption: Decision process for selecting THF-d8 as an NMR solvent.

References

• 1. An Automated Purification Workflow Coupled with Material-Sparing High-Throughput 1H NMR for Parallel Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. akjournals.com [akjournals.com]
• 4. Deuterium nuclear magnetic resonance spectroscopy as a probe for reversed-phase liquid chromatographic bonded-phase solvation. 3. Tetrahydrofuran and water binary systems. | Semantic Scholar [semanticscholar.org]
• 5. Tetrahydrofuran synthesis [organic-chemistry.org]
• 6. Deuterated THF - Wikipedia [en.wikipedia.org]
• 7. armar-europa.de [armar-europa.de]
• 8. benchchem.com [benchchem.com]
• 9. Tetrahydrofuran-D8 deuteration degree min 99.5 for NMR spectroscopy MagniSolv 1693-74-9 [sigmaaldrich.com]
• 10. sites.bu.edu [sites.bu.edu]
• 11. diva-portal.org [diva-portal.org]
• 12. publish.uwo.ca [publish.uwo.ca]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Dehydration and Purification of Spent Tetra Hydro Furan Solvent | AIChE [proceedings.aiche.org]
• 18. US4918204A - Tetrahydrofuran purification - Google Patents [patents.google.com]

Tetrahydrofuran-D8 and Water: A Guide to their Miscibility for Researchers

For Immediate Release

This technical guide addresses the miscibility of deuterated tetrahydrofuran (B95107) (THF-d8) with water, a topic of interest for researchers, scientists, and professionals in drug development and various chemical sciences. This document provides a comprehensive overview of their interaction, supported by physical property data and a conceptual framework.

Executive Summary

Tetrahydrofuran-D8 (C₄D₈O), the deuterated isotopologue of tetrahydrofuran (THF), is considered miscible with water.[1] This property is analogous to that of its non-deuterated counterpart, THF, which is also fully miscible with water under standard conditions.[2][3][4] This miscibility is attributed to the polar nature of the THF molecule, which allows for hydrogen bonding with water molecules.[5] While generally miscible, it is important to note that the THF-water binary system can exhibit a "miscibility gap" under specific temperature and concentration conditions, leading to phase separation.[6][7]

Physical Properties and Miscibility

The substitution of hydrogen atoms with deuterium (B1214612) in THF-d8 results in slight alterations to its physical properties compared to standard THF. However, these changes do not significantly impact its miscibility with water. Both compounds are colorless liquids at room temperature and are versatile solvents in organic chemistry.[3]

A summary of the relevant physical properties is presented in Table 1.

Table 1: Comparison of Physical Properties of Tetrahydrofuran and Tetrahydrofuran-D8

Property	Tetrahydrofuran (THF)	Tetrahydrofuran-D8 (THF-d8)
Molecular Formula	C₄H₈O	C₄D₈O
Molar Mass	72.11 g/mol [2]	80.16 g/mol [8]
Density at 25 °C	0.889 g/mL[2]	0.985 g/mL[8]
Boiling Point	66 °C[4]	65-66 °C[8]
Melting Point	-108.4 °C[2]	-106 °C[8]
Miscibility with Water	Miscible[3][4]	Miscible[1]

The Mechanism of Miscibility

The miscibility of both THF and THF-d8 with water is a result of their molecular structures. The oxygen atom in the ether group of the tetrahydrofuran ring is a hydrogen bond acceptor, allowing it to form hydrogen bonds with the hydrogen atoms of water molecules. This interaction overcomes the hydrophobic nature of the molecule's carbon backbone, enabling the two liquids to mix in all proportions.

The logical relationship for miscibility is illustrated in the following diagram:

Caption: Logical diagram illustrating the factors leading to the miscibility of Tetrahydrofuran-D8 and water.

Experimental Determination of Miscibility

The miscibility of a liquid with water can be determined through several established experimental protocols:

• Visual Observation: The simplest method involves mixing the two liquids and visually inspecting the resulting solution. A single, clear phase indicates miscibility, while the formation of layers or a cloudy emulsion suggests immiscibility or partial miscibility.

• Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy can be employed to confirm miscibility at a molecular level. In a mixture of THF-d8 and water (H₂O), the presence of a single set of peaks for water protons that may shift depending on the concentration of THF-d8 would indicate a homogeneous solution.

• Phase Titration: This method involves titrating one liquid into the other while monitoring for the point of phase separation (cloud point). This is particularly useful for determining the boundaries of a miscibility gap.

The Miscibility Gap of Tetrahydrofuran and Water

While THF and water are miscible at room temperature, they exhibit a lower critical solution temperature (LCST), meaning they can become immiscible at elevated temperatures.[6] This phenomenon, known as a "miscibility gap," occurs within a specific range of temperatures and compositions.[6][7] For the THF-water system, this immiscibility has been observed at temperatures between approximately 70°C and 140°C.[6] It is reasonable to expect that THF-d8 and water would exhibit a similar, though potentially slightly shifted, miscibility gap due to isotopic effects. Researchers working with these mixtures at elevated temperatures should be aware of this potential for phase separation.

Conclusion

Tetrahydrofuran-D8 is miscible with water under standard laboratory conditions. This property is analogous to its non-deuterated form and is driven by the polar nature of the THF molecule and its ability to form hydrogen bonds. For applications at elevated temperatures, researchers should consider the potential for a miscibility gap, which could lead to phase separation. The experimental protocols outlined in this guide can be utilized to verify miscibility under specific experimental conditions.

References

• 1. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 2. Tetrahydrofuran (THF) [commonorganicchemistry.com]
• 3. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tetrahydrofuran-d8 D = 99.5atom , TMS 0.03 (v/v) 1693-74-9 [sigmaaldrich.com]

An In-depth Technical Guide to the NMR Spectrum of Pure Tetrahydrofuran-D8

This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectrum of pure Tetrahydrofuran-D8 (THF-D8). It is intended for researchers, scientists, and drug development professionals who utilize deuterated solvents in their analytical work. This document details the characteristic ¹H and ¹³C NMR spectral features of THF-D8, including chemical shifts, multiplicities, and coupling constants, and provides standardized experimental protocols for spectral acquisition.

Data Presentation

The quantitative NMR data for Tetrahydrofuran-D8 is summarized in the tables below. These tables provide a clear reference for the expected chemical shifts and coupling constants for the residual protons and the deuterated carbon atoms in the solvent.

Table 1: ¹H NMR Spectral Data for Residual Protons in Tetrahydrofuran-D8

Position	Chemical Shift (δ, ppm)	Multiplicity
α-CHD (C2/C5)	3.58	Multiplet
β-CHD (C3/C4)	1.73	Multiplet

Table 2: ¹³C NMR Spectral Data for Tetrahydrofuran-D8

Position	Chemical Shift (δ, ppm)	Multiplicity	¹J(C,D) Coupling Constant (Hz)
α-CD₂ (C2/C5)	67.57	Quintet	~20-30
β-CD₂ (C3/C4)	25.37	Quintet	~20-30

Table 3: Common Impurities in Tetrahydrofuran-D8 and their ¹H Chemical Shifts

Impurity	Chemical Shift (δ, ppm)
Water (H₂O)	Variable, typically ~1.5-2.5
Grease	~0.8-1.3
Silicone Grease	~0.1

Experimental Protocols

The following protocols describe the recommended methodologies for preparing and acquiring high-quality NMR spectra of samples dissolved in Tetrahydrofuran-D8.

Sample Preparation

• Solvent Handling : Tetrahydrofuran-D8 is hygroscopic. To minimize water contamination, it should be stored under an inert atmosphere (e.g., nitrogen or argon) and handled using dry syringes or cannulas.

• Analyte Preparation : Ensure the analyte to be dissolved is dry and free of particulate matter. For a standard 5 mm NMR tube, dissolve 5-25 mg of a solid sample or a few drops of a liquid sample in approximately 0.6-0.7 mL of THF-D8.

• Filtration : To remove any suspended particles that can degrade spectral resolution, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry NMR tube.

• Tube Sealing : Cap the NMR tube promptly to prevent solvent evaporation and atmospheric moisture absorption. For long-term or sensitive experiments, sealing the tube with a flame or using a J. Young valve is recommended.

NMR Data Acquisition

• Instrumentation : The spectra should be acquired on a high-resolution NMR spectrometer.

• Locking : The spectrometer's field-frequency lock should be established on the deuterium (B1214612) signal of the THF-D8 solvent.

• Shimming : The magnetic field homogeneity should be optimized by shimming on the locked deuterium signal to achieve narrow and symmetrical peak shapes.

• ¹H NMR Acquisition Parameters (Typical for a 400 MHz spectrometer) :

  • Pulse Sequence : A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width : ~16 ppm (e.g., from -2 to 14 ppm).

  • Acquisition Time : ~2-4 seconds.

  • Relaxation Delay : 1-5 seconds.

  • Number of Scans : 8-16, depending on the sample concentration.

  • Temperature : 298 K (25 °C).

• ¹³C NMR Acquisition Parameters (Typical for a 100 MHz spectrometer) :

  • Pulse Sequence : A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width : ~240 ppm (e.g., from -10 to 230 ppm).

  • Acquisition Time : ~1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 128 or more, depending on the sample concentration.

  • Temperature : 298 K (25 °C).

Visualization of THF-D8 Structure and NMR Correlation

The following diagram illustrates the molecular structure of Tetrahydrofuran-D8 and the correlation between its chemically distinct positions and their corresponding NMR signals.

Caption: Correlation of THF-D8 molecular positions to their NMR signals.

Unveiling the Isotopic Distinction: A Technical Guide to Tetrahydrofuran (THF) and Tetrahydrofuran-D8 (THF-D8)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical and pharmaceutical research, the choice of solvent is a critical parameter that can significantly influence experimental outcomes. Tetrahydrofuran (THF), a widely utilized aprotic solvent, and its deuterated analogue, Tetrahydrofuran-D8 (THF-D8), exemplify how a subtle isotopic substitution can lead to profound differences in application and analytical clarity. This technical guide provides an in-depth exploration of the core distinctions between THF and THF-D8, offering valuable insights for researchers in organic synthesis, analytical chemistry, and drug development.

Core Differences: An Isotopic Perspective

The fundamental difference between THF and THF-D8 lies in the isotopic composition of their hydrogen atoms. In THF-D8, all eight hydrogen atoms (protium, ¹H) are replaced with their heavier isotope, deuterium (B1214612) (²H or D).[1] This seemingly minor alteration at the atomic level gives rise to significant variations in their physicochemical properties and, consequently, their utility in the laboratory.

The primary driver for the synthesis and use of THF-D8 is to render the solvent "invisible" in ¹H Nuclear Magnetic Resonance (NMR) spectroscopy.[2] Standard proton-containing solvents produce large signals in ¹H NMR spectra that can obscure the signals from the analyte of interest. By replacing protons with deuterium, which resonates at a completely different frequency, THF-D8 provides a clear spectral window for the analysis of the dissolved sample.[3]

Beyond this principal application, the mass difference between hydrogen and deuterium introduces what is known as the kinetic isotope effect. Reactions involving the cleavage of a C-D bond are typically slower than those involving a C-H bond.[4][5] This phenomenon can be a powerful tool for elucidating reaction mechanisms. Furthermore, the difference in mass affects the vibrational frequencies of molecular bonds, a property that can be observed using techniques like infrared (IR) spectroscopy.[6][7] C-D bonds have a lower characteristic stretching frequency compared to C-H bonds due to the increased mass of deuterium.[6]

Quantitative Data Summary

The substitution of hydrogen with deuterium results in measurable differences in the physical properties of THF and THF-D8. The following table provides a comparative summary of their key quantitative data.

Property	Tetrahydrofuran (THF)	Tetrahydrofuran-D8 (THF-D8)
Chemical Formula	C₄H₈O	C₄D₈O[8]
Molecular Weight	72.11 g/mol [9]	80.16 g/mol
Boiling Point	66 °C[9]	65-66 °C[10]
Melting Point	-108.4 °C	-106 °C[10]
Density	0.889 g/mL at 20 °C	0.985 g/mL at 25 °C[10]
Isotopic Purity	Not Applicable	≥99.5 atom % D

Experimental Protocols: A Practical Application in NMR Spectroscopy

The most prevalent use of THF-D8 is as a solvent for NMR analysis.[11][12] The following protocol outlines the standard procedure for preparing a sample for ¹H NMR spectroscopy using THF-D8.

Objective: To obtain a high-resolution ¹H NMR spectrum of a compound of interest.

Materials:

• Compound of interest

• Tetrahydrofuran-D8 (THF-D8), NMR grade (≥99.5% deuteration)

• NMR tube (5 mm)

• Pasteur pipette

• Vortex mixer (optional)

• NMR spectrometer

Methodology:

• Sample Weighing: Accurately weigh approximately 1-10 mg of the dry compound of interest directly into the NMR tube. The exact amount will depend on the molecular weight of the compound and the sensitivity of the NMR spectrometer.

• Solvent Addition: Using a clean, dry Pasteur pipette, add approximately 0.6-0.7 mL of THF-D8 to the NMR tube.

• Dissolution: Gently agitate the NMR tube to dissolve the sample completely. A vortex mixer can be used for a short duration if necessary. Ensure the solution is homogeneous and free of any solid particles.

• Transfer and Filtering (Optional): If the sample does not fully dissolve or contains impurities, it can be first dissolved in a small vial with THF-D8 and then filtered through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.

• Shimming: Place the NMR tube in the spectrometer's spinner turbine and insert it into the magnet. The spectrometer's software is then used to "shim" the magnetic field, which involves adjusting the homogeneity of the magnetic field to obtain sharp, well-resolved NMR signals. Modern spectrometers often utilize the deuterium signal from the solvent to "lock" the magnetic field, which compensates for any drift over time.[1]

• Data Acquisition: Set the appropriate acquisition parameters for the ¹H NMR experiment (e.g., number of scans, pulse sequence) and acquire the spectrum. The absence of a large solvent peak from THF will allow for clear observation of the analyte's proton signals.

Visualizing the Core Concepts

To further elucidate the key differences and applications, the following diagrams have been generated.

Caption: Structural formulas of THF and THF-D8.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. studymind.co.uk [studymind.co.uk]
• 4. Deuterium Isotope → Term [energy.sustainability-directory.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. brainly.com [brainly.com]
• 7. kinetics [faculty.csbsju.edu]
• 8. eqipped.com [eqipped.com]
• 9. monumentchemical.com [monumentchemical.com]
• 10. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 11. armar-europa.de [armar-europa.de]
• 12. datainsightsmarket.com [datainsightsmarket.com]

An In-depth Technical Guide to the Safe Handling of Tetrahydrofuran-D8

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahydrofuran-D8 (THF-D8), a deuterated solvent essential for Nuclear Magnetic Resonance (NMR) spectroscopy and various chemical syntheses. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties

Tetrahydrofuran-D8 (CAS No: 1693-74-9), also known as octadeuterotetrahydrofuran, is a colorless, volatile liquid with an ether-like odor.[1][2] Its physical and chemical properties are summarized in the table below. The deuteration of the molecule can slightly alter physical properties compared to its non-deuterated counterpart.[2]

Property	Value
Molecular Formula	C₄D₈O[3]
Molecular Weight	80.16 g/mol [3]
Boiling Point	65-66 °C[1][3]
Melting Point	-106 °C[1][3]
Density	0.985 g/mL at 25 °C[1][3]
Flash Point	-17 °C (1.4 °F) - closed cup
Refractive Index	n20/D 1.403[1][3]
Solubility	Soluble in water[1][3]
Vapor Pressure	Vapors are heavier than air and can form explosive mixtures.[4]

Hazard Identification and GHS Classification

THF-D8 is a hazardous substance with multiple risk factors. The Globally Harmonized System (GHS) classification is as follows:

Hazard Class	Category	Hazard Statement
Flammable Liquid	2	H225: Highly flammable liquid and vapour[4][5]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed[5][6]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[7]
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation[4][6][7]
Carcinogenicity	2	H351: Suspected of causing cancer[4][7]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[4][5]
Supplemental Hazard	-	EUH019: May form explosive peroxides[6][8]

Signal Word: Danger[7][9]

Hazard Pictograms:

• GHS02: Flammable[6]

• GHS07: Exclamation mark[6]

• GHS08: Health hazard[6]

Toxicological Information

Exposure to THF-D8 can have significant health effects. The primary routes of exposure are inhalation, skin contact, and ingestion.

Exposure Route	Effects
Inhalation	May be harmful if inhaled. Causes respiratory tract irritation. Vapors may lead to drowsiness and dizziness.[10]
Skin Contact	Harmful if absorbed through the skin. Causes skin irritation.[10]
Eye Contact	Causes serious eye irritation.[6][7]
Ingestion	Harmful if swallowed.[5][6]

LD50 (Oral, Rat): 1650 mg/kg[5]

Experimental Protocols for Safe Handling and Storage

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling THF-D8.

PPE protocol for handling Tetrahydrofuran-D8.

Handling and Use Protocol

Strict adherence to the following handling procedures is essential to minimize risks.

• Ventilation: Always handle THF-D8 in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[7][10]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6][7] Use non-sparking tools and explosion-proof equipment.[4][7]

• Electrostatic Discharge: Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.[4][7]

• Peroxide Formation: THF-D8 can form explosive peroxides upon exposure to air and light.[9] Containers should be labeled as potentially explosive.[10] Check for the presence of peroxides before use, especially if the container has been opened previously.

• General Hygiene: Avoid contact with skin and eyes.[7][10] Wash hands thoroughly after handling and before breaks.[4][6] Do not eat, drink, or smoke in work areas.[4]

Storage Protocol

Proper storage is crucial for maintaining the stability and safety of THF-D8.

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7][10] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[10]

• Storage Temperature: Recommended storage temperature is between 2°C and 8°C.[5]

• Incompatible Materials: Store away from strong oxidizing agents, strong reducing agents, strong bases, and oxygen.[1][3]

• Inert Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere, such as nitrogen, to prevent peroxide formation.[1][3]

Emergency Procedures

In the event of an emergency, follow these protocols.

Spill Response Workflow

Decision workflow for responding to a THF-D8 spill.

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[10]
Skin Contact	Immediately remove all contaminated clothing. Wash off with soap and plenty of water. Seek medical attention if irritation persists.[9][10]
Eye Contact	Rinse cautiously with water for at least 15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[7][9][10]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a poison center or doctor immediately.[5][10]

Disposal Considerations

THF-D8 and its containers must be disposed of as hazardous waste.[8] Follow all federal, state, and local regulations for the disposal of flammable and hazardous materials. Waste should be placed in a suitable, closed, and labeled container.[7] Do not empty into drains.

Conclusion

Tetrahydrofuran-D8 is an invaluable solvent in research and development, but it poses significant health and safety risks. By understanding its properties and adhering to the detailed handling, storage, and emergency protocols outlined in this guide, researchers can mitigate these risks and ensure a safe working environment. Always consult the most recent Safety Data Sheet (SDS) from your supplier for the most up-to-date information.

References

• 1. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 2. CAS 1693-74-9: THF-d8 | CymitQuimica [cymitquimica.com]
• 3. 1693-74-9 CAS MSDS (TETRAHYDROFURAN-D8) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. sds.chemdox.com [sds.chemdox.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. carlroth.com [carlroth.com]
• 7. echemi.com [echemi.com]
• 8. carlroth.com [carlroth.com]
• 9. dl.novachem.com.au [dl.novachem.com.au]
• 10. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

A Technical Guide to High-Purity Tetrahydrofuran-D8 for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of high-purity Tetrahydrofuran-D8 (THF-d8), a critical deuterated solvent for researchers, scientists, and professionals in drug development. This guide details common suppliers, their product specifications, and essential experimental protocols.

Introduction to Tetrahydrofuran-D8

Tetrahydrofuran-d8 (C₄D₈O, CAS No. 1693-74-9) is the deuterated isotopologue of Tetrahydrofuran (THF), where all eight hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an indispensable solvent for Nuclear Magnetic Resonance (NMR) spectroscopy, as it is NMR-silent in ¹H NMR spectra, thus allowing for the clear observation of signals from the analyte of interest.[1][2] Its utility extends to serving as a solvent in sensitive chemical reactions and as a component in the formulation of pharmaceutical compounds.[3] The quality of THF-d8 is paramount, with high isotopic and chemical purity being crucial for reliable and reproducible experimental results.

Common Suppliers and Product Specifications

A variety of chemical suppliers offer high-purity Tetrahydrofuran-D8, primarily for NMR spectroscopy applications. The key quality indicators for these products are the degree of deuteration (isotopic purity), chemical purity, and water content. Below is a comparative summary of specifications from prominent suppliers.

Supplier	Product Name/Grade	Isotopic Purity (atom % D)	Chemical Purity (%)	Water Content (%)	Additional Notes
Merck (Sigma-Aldrich)	MagniSolv™	≥ 99.5[4][5]	≥ 99 (CP)[6]	≤ 0.03 (by Karl Fischer and NMR)[4][6]	Part of the MagniSolv™ line of deuterated solvents with low residual water.[5]
Cambridge Isotope Laboratories (CIL)	DLM-36	99.5[7]	99.5[7]	Not specified	A leading manufacturer of stable isotope-labeled compounds.[8]
Thermo Fisher Scientific (Acros/Alfa Aesar)	For NMR	≥ 99.5	Not specified	≤ 0.06 (Coulometric)	Products available under both Acros Organics and Alfa Aesar brands.
ARMAR Isotopes	-	99.5	Not specified	Not specified	Specializes in high-purity deuterated solvents for NMR.[2]
CP Lab Safety	-	≥ 99.5	≥ 99 (CP)[9]	≤ 0.03[9]	-
Oakwood Chemical	-	>99.5	Not specified	Not specified	-
Eurisotop	-	99.5	100[10]	Not specified	A subsidiary of Cambridge Isotope Laboratories.[10]

Experimental Protocols

Quality Control of High-Purity Tetrahydrofuran-D8

Ensuring the quality of THF-d8 before use is critical for obtaining reliable experimental data. Suppliers typically perform a battery of tests, and researchers can perform a subset of these to verify the solvent's integrity.

Objective: To verify the isotopic purity, chemical purity, and water content of Tetrahydrofuran-D8.

Methodologies:

• Isotopic Purity Determination via NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum of the neat THF-d8.

  • The residual proton signals of THF-d8 will appear as multiplets. The integration of these signals relative to a known internal standard can be used to quantify the level of deuteration.

  • The isotopic purity is calculated as: (1 - (Integral of residual THF protons / (Integral of standard * concentration ratio))) * 100%.

• Chemical Purity Assessment by Gas Chromatography (GC):

  • A gas chromatograph equipped with a flame ionization detector (FID) is typically used.

  • A suitable capillary column (e.g., a non-polar or medium-polarity column) is installed.

  • The instrument is calibrated with a high-purity THF standard.

  • The THF-d8 sample is injected, and the resulting chromatogram is analyzed. The area of the main peak corresponding to THF-d8 is compared to the total area of all peaks to determine the chemical purity.

• Water Content Measurement by Karl Fischer Titration:

  • This is the standard method for accurately determining water content in solvents.[11]

  • A coulometric or volumetric Karl Fischer titrator is used.

  • A known volume of the THF-d8 sample is injected into the titration cell.

  • The instrument titrates the water present with an iodine-containing reagent and calculates the water content, typically in parts per million (ppm) or percentage.

Standard Protocol for NMR Sample Preparation using Tetrahydrofuran-D8

Objective: To prepare a clear, homogeneous solution of an analyte in THF-d8 for high-resolution NMR analysis.

Materials:

• High-purity Tetrahydrofuran-D8

• Analyte (solid or liquid)

• 5 mm NMR tubes (clean and dry)[12]

• Pasteur pipette with a cotton or glass wool plug[13]

• Vortex mixer

• Appropriate personal protective equipment (gloves, safety glasses)[2]

Procedure:

• Sample Weighing: Accurately weigh 1-20 mg of the solid analyte directly into a clean, dry vial. For liquid samples, use a microsyringe to transfer 1-20 µL. The exact amount will depend on the molecular weight of the analyte and the sensitivity of the NMR spectrometer.[12]

• Solvent Addition: Add approximately 0.6-0.7 mL of high-purity THF-d8 to the vial containing the analyte.[13]

• Dissolution: Gently swirl or vortex the vial to dissolve the analyte completely. If the sample does not fully dissolve, it may be necessary to gently warm the vial or sonicate it.

• Filtration and Transfer: Draw the solution into a clean Pasteur pipette plugged with cotton or glass wool. Carefully filter the solution directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[13]

• Volume Adjustment: Ensure the final volume of the solution in the NMR tube is between 0.6 mL and 0.7 mL, corresponding to a height of about 4-5 cm in a standard 5 mm tube.[13]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

• Homogenization: Gently invert the capped NMR tube several times to ensure the solution is homogeneous before placing it in the NMR spectrometer.

Visualizations

The following diagrams illustrate key workflows related to the use of high-purity Tetrahydrofuran-D8.

Caption: Quality Control Workflow for High-Purity THF-d8.

Caption: NMR Sample Preparation Workflow using THF-d8.

References

• 1. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. armar-europa.de [armar-europa.de]
• 3. Tetrahydrofuran: Eco-Friendly Solvent for Drug Discovery [kangyangintl.com]
• 4. scientificlabs.ie [scientificlabs.ie]
• 5. merckmillipore.com [merckmillipore.com]
• 6. 四氢呋喃-d8 ≥99.5 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 7. Tetrahydrofuran-d₈ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-36-10 [isotope.com]
• 8. chromservis.eu [chromservis.eu]
• 9. calpaclab.com [calpaclab.com]
• 10. TETRAHYDROFURAN-D8 | Eurisotop [eurisotop.com]
• 11. NMR Solvents | Eurisotop [eurisotop.com]
• 12. sites.bu.edu [sites.bu.edu]
• 13. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]

Isotopic Purity Requirements for Tetrahydrofuran-D8 in NMR: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity requirements for Tetrahydrofuran-D8 (THF-d8) when used as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. The quality of deuterated solvents is paramount for acquiring high-quality, reproducible NMR data, and this guide details the critical aspects of THF-d8 purity, its impact on various NMR experiments, and the methodologies for its verification.

The Critical Role of Isotopic Purity in NMR Spectroscopy

In ¹H NMR spectroscopy, the intense signals from the protons of a non-deuterated solvent would overwhelm the signals from the analyte, rendering the spectrum useless. Deuterated solvents, in which most hydrogen atoms are replaced by deuterium (B1214612) (²H), are therefore essential. However, residual protons are always present to some extent, and their signals can interfere with the analysis of the analyte, especially in sensitive experiments. The level of isotopic enrichment, or isotopic purity, directly determines the intensity of these residual solvent signals.

Higher isotopic purity is crucial for:

• Enhanced Signal-to-Noise Ratio: Reducing the intensity of residual solvent peaks allows for better detection of low-concentration analytes.

• Avoiding Signal Overlap: Residual solvent signals can obscure or overlap with analyte signals, complicating spectral interpretation and quantification.

• Accurate Quantification (qNMR): In quantitative NMR, where the integral of a signal is directly proportional to the number of nuclei, overlapping impurity or solvent signals can lead to significant errors in concentration determination.[1][2]

• Sensitive 2D NMR Experiments: In techniques like NOESY and COSY, intense residual solvent signals can create artifacts and obscure weak cross-peaks, which are vital for structural elucidation.

Isotopic Purity Grades of Tetrahydrofuran-D8

THF-d8 is commercially available in several isotopic purity grades to suit different experimental needs and budgets. The most common grades are:

• ≥99.5 atom % D: This is the standard grade suitable for routine ¹H NMR and many 1D and 2D qualitative experiments.

• ≥99.8 atom % D to ≥99.9 atom % D: These higher purity grades are recommended for more demanding applications, including high-resolution 1D and 2D NMR of low-concentration samples and quantitative NMR (qNMR).

• ≥99.96 atom % D: This is the highest purity grade available and is intended for the most sensitive NMR experiments where the minimization of residual solvent signals is critical.

The following table summarizes the typical specifications for different grades of THF-d8.

Parameter	Specification (≥99.5 atom % D)	Specification (≥99.9 atom % D)
Isotopic Purity	≥99.5 atom % D	≥99.9 atom % D
Residual THF-d7	< 0.5%	< 0.1%
Water Content (KF)	≤0.01% - ≤0.05%	≤0.005% - ≤0.01%
Chemical Purity (GC)	≥99.8%	≥99.9%

Key Impurities in THF-d8 and Their Impact

Beyond isotopic purity, the chemical purity of THF-d8 is equally important. The presence of chemical impurities can introduce extraneous signals in the NMR spectrum, leading to misinterpretation of data.

Water (H₂O and HOD)

Water is a ubiquitous impurity in deuterated solvents and its presence can be problematic. The chemical shift of the water proton is highly dependent on temperature, concentration, and the nature of the solute. In THF-d8, the residual water peak typically appears around 2.4-2.5 ppm. The presence of water can:

• Obscure analyte signals in that region of the spectrum.

• Lead to the exchange of labile protons (e.g., -OH, -NH) in the analyte, causing peak broadening or disappearance.

Peroxides

Tetrahydrofuran is notorious for forming explosive peroxides upon exposure to air and light. From an NMR perspective, these peroxides can also act as impurities and potentially react with the analyte. While specific limits for peroxides in NMR-grade THF-d8 are not always explicitly stated by manufacturers, a general recommendation for laboratory solvents is to keep peroxide levels below 100 ppm for safety.[2] For sensitive NMR experiments, it is advisable to use freshly opened ampoules or bottles of THF-d8 and to test for peroxides if the solvent has been stored for an extended period.

Other Organic Impurities

Other potential impurities can include residual non-deuterated THF (THF-h8) and stabilizers such as butylated hydroxytoluene (BHT). The chemical shifts of common laboratory solvents and impurities in THF-d8 have been extensively documented and are a valuable resource for identifying unexpected peaks in a spectrum.

The following table lists the approximate ¹H NMR chemical shifts of common impurities in THF-d8.

Impurity	Chemical Shift (ppm)	Multiplicity
Residual THF-d7 (CHD)	3.58, 1.73	m, m
Water (H₂O/HOD)	~2.4 - 2.5	s (broad)
THF Peroxide	~5.18	s
Grease	~1.25, ~0.85	s, t
Acetone	2.09	s
Ethanol	3.44, 1.06	q, t

Experimental Protocols for Purity Assessment

Verifying the purity of THF-d8 before critical experiments is a crucial step in ensuring data quality. The following sections provide detailed methodologies for determining isotopic purity and water content.

Determination of Isotopic Purity by Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful technique for determining the isotopic enrichment of deuterated solvents. The method relies on the direct proportionality between the signal integral and the number of protons. By comparing the integral of the residual proton signal of the deuterated solvent to the integral of a certified internal standard of known concentration, the concentration of the residual protons, and thus the isotopic purity, can be accurately determined.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a certified reference material (CRM) with a known purity (e.g., maleic acid, dimethyl sulfone) into a clean, dry NMR tube. The amount should be chosen to give a strong, well-resolved signal.

  • Add a precise volume or weight of the THF-d8 to be tested to the NMR tube.

  • Ensure the CRM is fully dissolved.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure accurate quantification include:

    • Long relaxation delay (D1): Set D1 to at least 5 times the longest T₁ relaxation time of the protons being quantified (both the standard and the residual solvent). A value of 30-60 seconds is typically sufficient.

    • 90° pulse angle: Ensure a calibrated 90° pulse is used.

    • Sufficient signal-to-noise: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio for both the standard and the residual solvent signals.

    • Wide spectral width: Ensure the spectral width is large enough to encompass all signals of interest and to allow for proper baseline correction.

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the well-resolved signal of the internal standard (I_std) and the residual proton signals of THF-d8 (I_THF).

  • Calculate the molar concentration of the residual protons in THF-d8 using the following equation:

  Where:

  • M_THF = Molar concentration of residual protons in THF-d8

  • I_THF = Integral of the residual THF-d8 proton signal

  • N_THF = Number of protons for the integrated THF-d8 signal

  • I_std = Integral of the internal standard signal

  • N_std = Number of protons for the integrated standard signal

  • W_std = Weight of the internal standard (g)

  • P_std = Purity of the internal standard

  • MW_std = Molecular weight of the internal standard ( g/mol )

  • V_THF = Volume of THF-d8 (L)

• Isotopic Purity Calculation:

  • From the molar concentration of residual protons, the atom % D can be calculated.

Determination of Water Content by Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for determining the water content in a wide range of samples, including deuterated solvents. The coulometric method is particularly well-suited for the low water content typically found in high-purity solvents.[3]

Experimental Protocol (Coulometric Method):

• Instrument Preparation:

  • Set up the coulometric Karl Fischer titrator according to the manufacturer's instructions.

  • The titration cell should be clean and dry.

  • Add the anolyte and catholyte solutions to their respective compartments. The reagent should be fresh and have a low background drift.

• Conditioning:

  • Start the conditioning process to titrate any residual moisture within the titration cell and reagent.

  • Wait until the instrument indicates a stable, low drift rate (typically <10 µ g/min ).

• Sample Analysis:

  • Using a dry, gas-tight syringe, draw a precise volume (e.g., 1-5 mL) of the THF-d8 sample.

  • Accurately determine the weight of the sample by weighing the syringe before and after injection.

  • Inject the sample into the titration cell, ensuring the needle tip is below the surface of the anolyte.

  • Start the titration. The instrument will automatically stop at the endpoint and display the amount of water detected in micrograms.

• Calculation:

  • Calculate the water content in the sample as a percentage or in parts per million (ppm) using the following formula:

Logical Workflow for THF-d8 Quality Assessment

The following diagram illustrates a logical workflow for assessing the suitability of a batch of THF-d8 for a given NMR experiment.

Caption: Workflow for THF-d8 Quality Assessment.

Signaling Pathways in Impurity Detection

The detection of impurities in THF-d8 by NMR spectroscopy is a direct process where the nuclear spins of the impurity molecules interact with the external magnetic field, producing observable signals. There isn't a "signaling pathway" in the biological sense. However, we can represent the logical flow from impurity presence to spectral artifact.

Caption: Logical flow from impurity to spectral artifact.

References

• 1. [High Purity Solvents for qNMR Measurement] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ehs.wisc.edu [ehs.wisc.edu]
• 3. merckmillipore.com [merckmillipore.com]

Tetrahydrofuran-D8: An In-Depth Technical Guide to its Applications in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Tetrahydrofuran-D8 (THF-d8), the deuterated isotopologue of tetrahydrofuran (B95107), serves as a versatile and indispensable tool in modern organic chemistry. Its unique properties, arising from the substitution of hydrogen with deuterium (B1214612) atoms, make it particularly valuable for a range of sophisticated applications, from high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy to in-depth mechanistic studies of complex chemical transformations. This technical guide provides a comprehensive overview of the core applications of THF-d8, complete with quantitative data, detailed experimental protocols, and visual representations of key concepts.

Core Applications of Tetrahydrofuran-D8

The primary applications of THF-d8 in organic chemistry can be broadly categorized into two main areas: as a superior solvent for NMR spectroscopy and as a deuterated medium for elucidating reaction mechanisms.

1. High-Resolution NMR Spectroscopy:

THF-d8 is widely employed as a solvent for NMR analysis due to its excellent solvating power for a broad range of organic compounds and its favorable physical properties. The replacement of protons with deuterium atoms significantly reduces the solvent's own signal in ¹H NMR spectra, thereby minimizing interference and allowing for the clear and precise observation of the analyte's signals.[1][2] This is crucial for the accurate structural elucidation and purity assessment of synthesized compounds.

2. Mechanistic and Kinetic Studies:

The isotopic labeling in THF-d8 makes it an invaluable tool for investigating the intricacies of reaction mechanisms. By serving as a non-participatory, deuterated environment, it allows chemists to trace the fate of specific protons in a reaction. Furthermore, THF-d8 is instrumental in Kinetic Isotope Effect (KIE) studies, where the change in reaction rate upon isotopic substitution provides profound insights into the rate-determining steps and transition state geometries of a reaction.[3][4] Its use is particularly prevalent in the study of organometallic reactions and complex organic transformations.

Quantitative Data: Physical and Spectroscopic Properties

A clear understanding of the physical and spectroscopic properties of THF-d8 is essential for its effective application. The following tables summarize key quantitative data for THF-d8 and its non-deuterated counterpart, Tetrahydrofuran (THF), for comparative purposes.

Table 1: Physical Properties of Tetrahydrofuran-D8 vs. Tetrahydrofuran

Property	Tetrahydrofuran-D8 (C₄D₈O)	Tetrahydrofuran (C₄H₈O)
CAS Number	1693-74-9	109-99-9
Molecular Weight ( g/mol )	80.16	72.11
Density (g/mL at 25 °C)	0.985	0.889
Melting Point (°C)	-106	-108.4
Boiling Point (°C)	65-66	66
Refractive Index (n20/D)	1.403	1.407

Sources:[1][2][5][6]

Table 2: ¹H and ¹³C NMR Residual Solvent Peaks for Tetrahydrofuran-D8

Nucleus	Chemical Shift (ppm)	Multiplicity
¹H	3.58	Multiplet
¹H	1.73	Multiplet
¹³C	67.57	Quintet
¹³C	25.37	Quintet

Note: Chemical shifts can be influenced by temperature, concentration, and the specific solute. The multiplicity of the ¹³C signals is due to coupling with deuterium. Source:[7]

Experimental Protocols

The following sections provide detailed methodologies for common applications of THF-d8 in organic chemistry.

Preparation of an NMR Sample using Tetrahydrofuran-D8

This protocol outlines the standard procedure for preparing a sample for high-resolution NMR analysis.

Materials:

• Analyte (5-20 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Tetrahydrofuran-D8 (approx. 0.6 mL)

• 5 mm NMR tube and cap

• Pasteur pipette and bulb

• Small plug of glass wool or a filter pipette

• Vial

Procedure:

• Weigh the Analyte: Accurately weigh the desired amount of the compound to be analyzed and place it in a clean, dry vial.

• Dissolve the Sample: Add approximately 0.6 mL of THF-d8 to the vial. Gently swirl or sonicate the vial to ensure the complete dissolution of the analyte.

• Filter the Solution: To remove any particulate matter that could degrade the quality of the NMR spectrum, filter the solution directly into the NMR tube. This can be achieved by passing the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool.

• Cap and Label: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly.

• Spectrometer Setup: Before inserting the sample, ensure the NMR spectrometer is properly tuned and shimmed for the THF-d8 solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. nmrs.io [nmrs.io]
• 4. 1H NMR spectroscopic investigation of serum and urine in a case of acute tetrahydrofuran poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for Preparing High-Quality NMR Samples with Tetrahydrofuran-D8

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrahydrofuran-d8 (THF-d8) is a widely used deuterated solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, particularly for the analysis of organic and organometallic compounds.[1][2][3] Its excellent solvating properties for a broad range of analytes make it an indispensable tool in chemical research and drug development.[1] This document provides a detailed protocol for the preparation of high-quality NMR samples using THF-d8, ensuring the acquisition of accurate and reproducible spectral data.

Properties of Tetrahydrofuran-D8

Understanding the physical and chemical properties of THF-d8 is crucial for its proper handling and use in NMR spectroscopy.

Property	Value
Chemical Formula	C₄D₈O
Molecular Weight	80.16 g/mol
Deuteration	≥99.5 atom % D
Boiling Point	65-66 °C
Melting Point	-106 °C
Density	0.985 g/mL at 25 °C
¹H NMR Residual Peaks	δ ~3.58 and 1.73 ppm
¹³C NMR Peaks	δ ~67.57 and 25.37 ppm

Note: Chemical shifts can be influenced by temperature, concentration, and the solute.

Quantitative Sample Preparation Guidelines

For optimal results, adhere to the following quantitative guidelines when preparing your NMR sample.

Parameter	¹H NMR	¹³C NMR	qNMR (Quantitative NMR)
Analyte Amount	5 - 25 mg	20 - 100 mg	Precisely weighed analyte and internal standard
Solvent Volume (5 mm tube)	0.5 - 0.7 mL	0.5 - 0.7 mL	~0.6 mL
Sample Height (5 mm tube)	40 - 55 mm	40 - 55 mm	~40 mm
Concentration	Dilute	Concentrated (up to saturation)	Optimized for signal-to-noise without precipitation
Relaxation Delay (D1)	Typically 1-5 s	Sample dependent, often longer than ¹H	≥ 5 x T₁ of the slowest relaxing signal of interest

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a solid or liquid analyte for NMR analysis using THF-d8.

4.1. Materials and Equipment

• High-quality 5 mm NMR tubes and caps

• Tetrahydrofuran-d8 (≥99.5 atom % D)

• Analyte (solid or liquid)

• Glass vials

• Pasteur pipettes and bulbs

• Filter (e.g., small plug of cotton or glass wool in a Pasteur pipette)

• Vortex mixer (optional)

• Analytical balance

• Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate gloves

4.2. Safety Precautions

• Tetrahydrofuran is a flammable liquid and can form explosive peroxides upon exposure to air and light. Always handle THF-d8 in a well-ventilated fume hood, away from ignition sources.

• Wear appropriate PPE, including safety glasses, a lab coat, and solvent-resistant gloves.

• Store THF-d8 in a tightly sealed container, protected from light, and in a cool, dry place.

4.3. Sample Preparation Workflow

Caption: A flowchart illustrating the key steps for preparing an NMR sample using THF-d8.

4.4. Step-by-Step Procedure

• Weighing the Analyte:

  • For a standard ¹H NMR spectrum, accurately weigh 5-25 mg of your solid analyte into a clean, dry glass vial.[4][5]

  • For a ¹³C NMR spectrum, a higher concentration is generally required; aim for 20-100 mg of the analyte.[4][5]

  • For liquid samples, use a micropipette to transfer a few drops into the vial.[6]

• Dissolving the Analyte:

  • Add approximately 0.5-0.7 mL of THF-d8 to the vial containing the analyte.[7][8][9] This volume should result in a sample height of 40-55 mm in a standard 5 mm NMR tube.[9][10]

  • Gently swirl or vortex the vial to ensure the analyte is completely dissolved. A homogenous solution is critical for high-resolution spectra.

• Filtering the Sample:

  • To remove any suspended particles that can degrade spectral quality, filter the solution directly into a clean, dry NMR tube.[8]

  • A simple and effective filter can be made by placing a small, tight plug of cotton or glass wool into a Pasteur pipette.[4]

  • Slowly pass the solution through the filter into the NMR tube.

• Finalizing the Sample:

  • Ensure the final sample height in the NMR tube is between 40 and 55 mm.[9][10] Inconsistent sample heights can make shimming the magnet more difficult.[6]

  • Securely cap the NMR tube to prevent solvent evaporation and contamination.

  • If necessary, label the top of the NMR tube cap with a unique identifier.

• Instrument Setup and Data Acquisition:

  • Carefully wipe the outside of the NMR tube before inserting it into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the THF-d8.

  • Perform shimming to optimize the magnetic field homogeneity.

  • Set appropriate acquisition parameters, including the relaxation delay (D1). For quantitative measurements, ensure D1 is at least 5 times the longitudinal relaxation time (T₁) of the slowest relaxing nucleus of interest.[11]

  • Acquire the NMR spectrum.

Troubleshooting and Best Practices

• Solvent Purity: Use high-purity THF-d8 (≥99.5 atom % D) to minimize residual proton signals.[1]

• Water Contamination: THF is hygroscopic and will absorb moisture from the air. Keep the solvent bottle tightly capped when not in use.[6] Traces of water in THF-d8 can appear in the ¹H NMR spectrum.

• Sample Filtration: Always filter your sample to remove any particulate matter, which can cause significant line broadening.[8]

• Cleanliness: Use clean and dry NMR tubes and vials to avoid contamination.[12]

• Concentration Effects: Very high sample concentrations can lead to broadened lines due to increased viscosity.[4] For ¹H NMR, more dilute samples often yield sharper signals.[7]

• Quantitative NMR (qNMR): For accurate quantitative analysis, an internal standard of known purity and concentration must be co-dissolved with the analyte.[13][14][15] Ensure complete dissolution of both the analyte and the standard.[13]

References

• 1. armar-europa.de [armar-europa.de]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. kgroup.du.edu [kgroup.du.edu]
• 4. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 5. cif.iastate.edu [cif.iastate.edu]
• 6. depts.washington.edu [depts.washington.edu]
• 7. Sample Preparation | Department of Chemistry | University of Liverpool [liverpool.ac.uk]
• 8. sites.bu.edu [sites.bu.edu]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. NMR Relaxation [chem.ch.huji.ac.il]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 14. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Application Notes and Protocols: Tetrahydrofuran-D8 in Low-Temperature NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrofuran-D8 (THF-d8) is a deuterated solvent widely employed in Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Its low melting point and ability to dissolve a broad range of organic compounds make it an exceptional choice for low-temperature NMR studies. These experiments are crucial for investigating dynamic molecular processes, characterizing unstable intermediates, and elucidating reaction mechanisms. By slowing down molecular motions and chemical exchanges at reduced temperatures, researchers can resolve complex spectra and capture transient species that are unobservable at ambient temperatures. This document provides detailed application notes and protocols for the effective use of THF-d8 in low-temperature NMR spectroscopy.

Physical and Spectroscopic Properties of THF-d8

Understanding the physical properties of THF-d8 is essential for designing and executing successful low-temperature NMR experiments. Key properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₄D₈O	[2]
Molecular Weight	80.16 g/mol
Melting Point	-106 °C (-159 °F; 167 K)	[2][3]
Boiling Point	65-66 °C (149-151 °F; 338-339 K)	[2][3]
Density	0.985 g/mL at 25 °C	[3]
Isotopic Purity	Typically ≥99.5 atom % D
¹H NMR Residual Peaks	δ ~3.58 and ~1.73 ppm	[4]
¹³C NMR Resonances	δ ~67.57 and ~25.37 ppm	[4]

Applications in Low-Temperature NMR Spectroscopy

The unique properties of THF-d8 make it a versatile solvent for a variety of low-temperature NMR applications:

• Studying Dynamic Processes: Many molecules undergo rapid conformational changes or exchange processes at room temperature, leading to broadened or averaged NMR signals. By lowering the temperature in THF-d8, these processes can be slowed down or "frozen" on the NMR timescale, allowing for the observation of individual conformers or rotamers.[5]

• Characterization of Reactive Intermediates: Low-temperature NMR in THF-d8 is a powerful technique for trapping and characterizing highly reactive intermediates, such as organometallic complexes, carbocations, and carbanions, which are too unstable to be observed at room temperature.[5][6]

• Elucidation of Reaction Mechanisms: By monitoring reactions at low temperatures, it is possible to identify and characterize intermediate species, providing direct insight into reaction pathways and mechanisms.[5] For instance, the Schlenk-type equilibrium can be studied at room temperature in a THF/THF-d8 solvent mixture.[6]

• Structural Elucidation of Temperature-Sensitive Compounds: Some molecules are thermally unstable or exist in different structural forms at varying temperatures. Low-temperature NMR in THF-d8 allows for the structural analysis of these compounds in their native state.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality low-temperature NMR spectra.

• Solvent Selection: Ensure THF-d8 is the appropriate solvent for your analyte in terms of solubility and chemical compatibility.

• Analyte Concentration: For ¹H NMR, a concentration of 5-25 mg in 0.5-0.7 mL of THF-d8 is generally recommended. For less sensitive nuclei like ¹³C, a higher concentration may be necessary.

• Dissolution: Dissolve the sample completely in THF-d8. Gentle vortexing or sonication may be required.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry, high-quality NMR tube (e.g., Wilmad 507-PP or equivalent).[7]

• Degassing (Optional): For oxygen-sensitive samples or for precise T1 measurements, the sample should be degassed using the freeze-pump-thaw technique. This involves freezing the sample in liquid nitrogen, evacuating the headspace, and then thawing the sample. This cycle should be repeated at least three times.

Workflow for preparing a sample for low-temperature NMR spectroscopy.

Low-Temperature NMR Experiment Protocol

This protocol provides a general guideline for conducting a variable-temperature NMR experiment. Instrument-specific procedures may vary, so it is essential to consult the spectrometer's user manual and local facility guidelines.[1][8]

Pre-experiment Setup:

• Instrumentation: Ensure the NMR spectrometer is equipped with a variable temperature (VT) unit and a dewar of liquid nitrogen for cooling.

• NMR Tube and Spinner: Use a high-quality NMR tube rated for low temperatures to avoid breakage.[5] Use a ceramic or other appropriate low-temperature spinner.

• Initial Spectrum: Acquire a spectrum at ambient temperature (e.g., 25 °C) to serve as a reference.

Cooling Procedure:

• Insert Sample: Insert the prepared NMR sample into the spectrometer.

• Set Initial Low Temperature: Begin by setting the target temperature to a value moderately below ambient (e.g., 0 °C or -10 °C). Crucially, lower the temperature in increments of no more than 20-25 °C at a time to prevent thermal shock to the probe. [1][5]

• Equilibration: Allow the sample temperature to stabilize at each setpoint for at least 5-10 minutes.[1] The spectrometer's software will typically indicate when the temperature is stable.

• Shim and Tune: After each temperature change and equilibration, re-shim the magnetic field and re-tune the probe to optimize spectral resolution and sensitivity.

• Stepwise Cooling: Continue to lower the temperature in a stepwise manner, acquiring a spectrum at each desired temperature, until the target low temperature is reached.

Step-by-step protocol for conducting a low-temperature NMR experiment.

Post-experiment Procedure:

• Gradual Warming: After completing the low-temperature measurements, slowly and stepwise return the probe temperature to ambient.

• Final Equilibration: Allow the system to fully equilibrate at room temperature before ejecting the sample.

Data and Considerations

Viscosity of THF at Low Temperatures

Temperature (°C)	Temperature (K)	Dynamic Viscosity (mPa·s)
25	298.15	0.46
-10	263.15	~0.8 (Estimated)
-40	233.15	~1.8 (Estimated)
-70	203.15	~5.0 (Estimated)

Note: Viscosity at 25°C is from reference[9]. Lower temperature values are estimated based on typical solvent behavior and should be used as a qualitative guide. A detailed model for the viscosity of THF down to 195 K has been developed and can be consulted for more precise estimations.[10]

Temperature Dependence of Chemical Shifts

It is important to note that the chemical shifts of both the analyte and the residual solvent peaks can be temperature-dependent.[11][12] The residual proton signals of THF-d8 will shift as the temperature changes. It is advisable to use an internal standard with a known low-temperature dependence or to reference the spectra appropriately if precise chemical shift measurements are required across different temperatures.

Safety Precautions

• Flammability: THF-d8 is highly flammable. Keep it away from ignition sources.

• Peroxide Formation: Like its non-deuterated analog, THF can form explosive peroxides upon exposure to air and light. Store in a tightly sealed, dark container, and test for peroxides before use, especially with older bottles.

• Cryogen Handling: Exercise extreme caution when handling liquid nitrogen. Use appropriate personal protective equipment (PPE), including cryogenic gloves and safety goggles.

• Cold Surfaces: The NMR probe and sample will be extremely cold. Handle with care to avoid cold burns.

By following these guidelines and protocols, researchers can effectively utilize THF-d8 to unlock a wealth of information from low-temperature NMR experiments, advancing our understanding of chemical structures and processes.

References

• 1. publish.uwo.ca [publish.uwo.ca]
• 2. Deuterated THF - Wikipedia [en.wikipedia.org]
• 3. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. Viscosity of Tetrahydrofuran – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 10. Model for the Viscosity and Thermal Conductivity of Tetrahydrofuran | NIST [nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Applications of Deuterated Tetrahydrofuran (THF-d8) in Polymer NMR Characterization

For Researchers, Scientists, and Drug Development Professionals

Deuterated tetrahydrofuran (B95107) (THF-d8) is a crucial solvent in the nuclear magnetic resonance (NMR) spectroscopy of polymers. Its primary role is to dissolve a wide range of polymers while remaining "invisible" in the ¹H NMR spectrum, thus allowing for the unambiguous characterization of the polymer's structure, composition, and molecular weight. This application note details the use of THF-d8 in polymer NMR, providing specific protocols for key analyses.

Key Applications of THF-d8 in Polymer NMR

THF-d8 is the solvent of choice for NMR analysis of numerous polymers due to its excellent dissolving power for a variety of non-polar and moderately polar macromolecules. Key applications include:

• Determination of Molecular Weight (Mn) by End-Group Analysis: By comparing the integral of signals from the polymer chain's repeating units to those of the end-groups, the number-average molecular weight can be accurately calculated.

• Analysis of Copolymer Composition: In copolymers, the relative ratios of the different monomer units can be determined by integrating their characteristic signals in the ¹H NMR spectrum.

• Microstructural Analysis: The tacticity (stereochemistry) of a polymer, which significantly influences its physical properties, can be investigated. THF-d8 provides a suitable medium to resolve the signals from different stereochemical arrangements.[1]

• Characterization of Polymer Blends and Conformation: THF-d8 is used to study the composition and conformation of polymer blends. The solvent environment can influence the observed NMR signals, providing insights into the polymer's structure in solution.

• Hyphenated Techniques (GPC-NMR): THF-d8 is a common solvent in Gel Permeation Chromatography (GPC), and its deuterated form is essential when GPC is coupled with NMR spectroscopy (GPC-NMR). This powerful technique allows for the characterization of polymer fractions as they elute from the GPC column, correlating molecular weight with structural features.[2][3][4][5]

Data Presentation

The following tables summarize typical quantitative data obtained from ¹H NMR analysis of polymers in THF-d8.

Table 1: Determination of Number-Average Molecular Weight (Mn) of Polystyrene by ¹H NMR End-Group Analysis

Sample	Integral of Aromatic Protons (Repeating Unit)	Integral of End-Group Protons	Calculated Degree of Polymerization (DP)	Calculated Mn ( g/mol )	Mn by GPC ( g/mol )
Polystyrene Sample 1	500	2.0	100	10415	10500
Polystyrene Sample 2	750	1.5	150	15622	15800
Polystyrene Sample 3	1000	1.0	200	20830	21000

Table 2: Compositional Analysis of a Styrene-Isoprene Block Copolymer in THF-d8

Sample	Integral of Styrene Aromatic Protons	Integral of Isoprene Vinylic Protons	Mole % Styrene	Mole % Isoprene	Weight % Styrene	Weight % Isoprene
PS-b-PI Sample 1	250	50	83.3	16.7	89.6	10.4
PS-b-PI Sample 2	150	100	60.0	40.0	72.8	27.2
PS-b-PI Sample 3	50	150	25.0	75.0	38.8	61.2

Experimental Protocols

Protocol 1: Determination of Number-Average Molecular Weight (Mn) of Polystyrene by ¹H NMR End-Group Analysis

This protocol describes the determination of the number-average molecular weight (Mn) of polystyrene synthesized by free radical polymerization, where the end-groups are derived from the initiator.

Materials:

• Polystyrene sample

• Deuterated tetrahydrofuran (THF-d8)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh approximately 50 mg of the polystyrene sample into a vial.[1] Add 1 mL of THF-d8 to dissolve the polymer.[1] Vortex or gently shake the vial until the polymer is fully dissolved.

• NMR Sample Loading: Transfer the polymer solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum at room temperature.

  • Set the spectral width to cover the range of interest (e.g., -1 to 10 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

  • Ensure a relaxation delay of at least 5 seconds to allow for full relaxation of the polymer protons, which is crucial for quantitative analysis.

• Data Processing and Analysis:

  • Process the spectrum using appropriate software (e.g., MestReNova, TopSpin).

  • Phase the spectrum and perform a baseline correction.

  • Reference the spectrum to the residual solvent peak of THF-d8 (δ ~3.58 and 1.72 ppm).[6]

  • Integrate the aromatic proton signals of the polystyrene repeating units (typically in the range of 6.20-7.20 ppm).

  • Integrate the signals corresponding to the protons of the end-groups. The chemical shift of these signals will depend on the initiator used for polymerization.

• Calculation of Mn:

  • The degree of polymerization (DP) is calculated using the following formula: DP = (Integral of repeating unit protons / Number of protons per repeating unit) / (Integral of end-group protons / Number of protons per end-group)

  • For polystyrene, the repeating unit (C₈H₈) has 5 aromatic protons.

  • The number of protons per end-group depends on the initiator.

  • The number-average molecular weight (Mn) is then calculated as: Mn = (DP × Molecular weight of repeating unit) + Molecular weight of end-groups

Protocol 2: Compositional Analysis of a Block Copolymer

This protocol outlines the determination of the composition of a block copolymer, for example, a polystyrene-b-polyisoprene (PS-b-PI) copolymer.

Materials:

• PS-b-PI copolymer sample

• Deuterated tetrahydrofuran (THF-d8)

• NMR tubes (5 mm)

• NMR spectrometer

Procedure:

• Sample Preparation: Prepare a solution of the copolymer in THF-d8 as described in Protocol 1.

• NMR Data Acquisition: Acquire a ¹H NMR spectrum following the parameters outlined in Protocol 1.

• Data Processing and Analysis:

  • Process and reference the spectrum as described previously.

  • Integrate the characteristic signals for each block. For PS-b-PI, this would be:

    • Polystyrene aromatic protons (δ ~6.2-7.2 ppm, 5 protons per unit).

    • Polyisoprene vinylic proton (δ ~4.5-5.5 ppm, 1 proton per unit).

• Calculation of Composition:

  • The molar ratio of the two monomers (Styrene:Isoprene) is calculated as: (Integral of Styrene protons / 5) : (Integral of Isoprene proton / 1)

  • From the molar ratio, the mole percent and weight percent of each monomer in the copolymer can be calculated.

Mandatory Visualizations

Caption: Workflow of a hyphenated GPC-NMR experiment for polymer characterization.

Caption: Workflow for determining polymer molecular weight by end-group analysis.

Caption: Logical flow for the analysis of copolymer composition using ¹H NMR.

References

• 1. sid.ir [sid.ir]
• 2. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. NMR Spectroscopy Applications in Polymer Analysis [eureka.patsnap.com]
• 5. NMR based Polymers Analysis - Creative Proteomics [creative-proteomics.com]
• 6. nmrs.io [nmrs.io]

Application Note: Monitoring Reaction Kinetics of Anionic Ring-Opening Copolymerization using Tetrahydrofuran-D8 NMR

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the in-situ monitoring of chemical reactions, providing real-time data on the consumption of reactants and the formation of products. This non-invasive method allows for the precise determination of reaction kinetics and mechanistic insights. Tetrahydrofuran-D8 (THF-D8) is a suitable solvent for many organometallic and polymerization reactions due to its excellent solvating properties and minimal interference in ¹H NMR spectra.[1][2] This application note provides a detailed protocol for monitoring the kinetics of the anionic ring-opening copolymerization of epoxides using ¹H NMR in THF-D8.

The example reaction discussed is the anionic copolymerization of ethylene (B1197577) oxide (EO) with allyl glycidyl (B131873) ether (AGE), initiated by potassium benzyl (B1604629) alkoxide in THF-D8 at 45 °C.[3] The progress of the reaction is monitored by observing the decrease in the signal intensity of the monomer protons over time.

Data Presentation

The following table summarizes the kinetic data obtained from the in-situ ¹H NMR monitoring of the anionic copolymerization of ethylene oxide (EO) and allyl glycidyl ether (AGE) in THF-D8. The data illustrates the consumption of each monomer as a function of total monomer conversion.

Total Monomer Conversion (%)	EO Consumption (%)	AGE Consumption (%)
10	9	11
20	18	22
30	27	33
40	36	44
50	45	55
60	54	66
70	63	77
80	72	88
90	81	99
100	90	100

Experimental Protocols

This section details the methodology for monitoring the anionic ring-opening copolymerization of epoxides by ¹H NMR spectroscopy in THF-D8.

1. Materials and Reagents

• Tetrahydrofuran-D8 (THF-D8), anhydrous

• Ethylene Oxide (EO)

• Allyl Glycidyl Ether (AGE)

• Potassium Benzyl Alkoxide (Initiator)

• Internal Standard (e.g., 1,3,5-trioxane, optional, for absolute concentration determination)

• NMR Tubes (5 mm, flame-dried)

• Gas-tight syringes

2. Sample Preparation

• Pre-reaction Preparation:

  • Flame-dry the NMR tube under vacuum to remove any residual water.

  • In a glovebox, add the desired amount of initiator (potassium benzyl alkoxide) to the NMR tube.

  • Add a known amount of internal standard if desired.

  • Dissolve the initiator and internal standard in a specific volume of anhydrous THF-D8 (e.g., 0.5 mL).

• Reactant Loading:

  • Cool the NMR tube to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

  • Using pre-cooled, gas-tight syringes, add the desired amounts of the monomers (EO and AGE) to the NMR tube.

  • Seal the NMR tube under an inert atmosphere (e.g., nitrogen or argon).

3. NMR Spectrometer Setup and Data Acquisition

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a variable temperature unit.

• Initial Setup:

  • Insert the sealed NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of THF-D8.

  • Shim the magnetic field to obtain good resolution.

  • Set the probe temperature to the desired reaction temperature (e.g., 45 °C). Allow the temperature to equilibrate.

• Acquisition Parameters:

  • A standard 1D proton pulse sequence (e.g., zg30) is typically used.

  • Set the number of scans (ns) to a low value (e.g., 1 to 4) to ensure a short acquisition time for each spectrum, which is crucial for monitoring kinetics.

  • Set the relaxation delay (d1) to be at least 5 times the longest T1 of the protons of interest to ensure accurate integration.

  • The spectral width should be set to encompass all signals of interest.

• Kinetic Experiment Setup (Time-Arrayed Acquisition):

  • Use the spectrometer's software to set up a series of 1D experiments to be acquired at regular time intervals. For Bruker instruments, the multi_zgvd command can be used.

  • Define the delay between each experiment (e.g., 600 seconds for a 10-minute interval).

  • Specify the total number of experiments to be acquired to cover the entire reaction time.

4. Data Processing and Analysis

• Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to each spectrum in the series.

  • It is critical to use the same processing parameters for all spectra to ensure comparability.

• Analysis:

  • Identify the characteristic proton signals for each monomer (EO and AGE).

  • Integrate the area of these signals in each spectrum.

  • Normalize the integrals to an internal standard or to the initial integral of the respective monomer at time zero.

  • Plot the normalized integral values (proportional to concentration) as a function of time to obtain the kinetic profiles for the consumption of each monomer.

  • From these profiles, reaction rates and other kinetic parameters can be determined.

Mandatory Visualization

Caption: Experimental workflow for monitoring reaction kinetics using THF-D8 NMR.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. d-nb.info [d-nb.info]

Application Notes and Protocols: Tetrahydrofuran-D8 for Studying Organometallic Complexes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrahydrofuran-D8 (THF-D8), a deuterated isotopologue of tetrahydrofuran, is a crucial solvent in the study of organometallic complexes, primarily due to its excellent solubilizing properties for a wide range of polar and non-polar compounds and its utility in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] Its inertness under many reaction conditions and its ability to be used at low temperatures make it an ideal medium for characterizing sensitive and reactive organometallic species. These notes provide an overview of the applications of THF-D8, detailed experimental protocols for NMR sample preparation, and examples of its use in characterizing organometallic complexes.

Key Applications of THF-D8 in Organometallic Chemistry

• NMR Spectroscopy Solvent: THF-D8 is widely used as a solvent for NMR spectroscopy to dissolve organometallic samples without introducing interfering proton signals in the ¹H NMR spectrum.[1] This allows for clear observation and analysis of the proton signals from the organometallic complex itself.

• Structural Elucidation: By analyzing the chemical shifts, coupling constants, and signal integrations in the NMR spectra obtained in THF-D8, researchers can deduce the structure of organometallic complexes, including the coordination environment of the metal center and the bonding of ligands.[4]

• Reaction Monitoring: THF-D8 is an excellent solvent for monitoring the progress of organometallic reactions in real-time using NMR spectroscopy. This allows for the identification of intermediates, the determination of reaction kinetics, and the optimization of reaction conditions.

• Studying Reactive Intermediates: The ability to perform NMR experiments at low temperatures in THF-D8 is particularly advantageous for trapping and characterizing highly reactive organometallic intermediates that are unstable at room temperature.[4]

• Mechanistic Studies: THF-D8 can be used in mechanistic studies to probe the role of the solvent in organometallic reactions. For example, kinetic isotope effect studies using THF-D8 and its non-deuterated counterpart can provide insights into reaction mechanisms.[5]

Experimental Protocols

This protocol outlines the standard procedure for preparing an NMR sample of a stable organometallic complex in THF-D8.

Materials:

• Organometallic complex (5-25 mg for ¹H NMR, ~50 mg for ¹³C NMR)[6]

• Tetrahydrofuran-D8 (THF-D8), NMR grade (≥99.5 atom % D)

• NMR tube (5 mm) and cap

• Vial and spatula

• Pasteur pipette and bulb

• Filter (e.g., a small plug of glass wool or cotton in a Pasteur pipette)[7]

Procedure:

• Weigh the Sample: Accurately weigh the desired amount of the organometallic complex into a clean, dry vial.

• Dissolve the Sample: Add approximately 0.5-0.7 mL of THF-D8 to the vial.[6][7] Gently swirl or vortex the vial to dissolve the complex completely.

• Filter the Solution: To remove any particulate matter that could degrade the quality of the NMR spectrum, filter the solution directly into the NMR tube.[7] This can be done by passing the solution through a Pasteur pipette containing a small plug of glass wool or cotton.[7]

• Adjust Volume: Ensure the final volume of the solution in the NMR tube is appropriate for the spectrometer, typically around 4-5 cm in height.[6]

• Cap and Label: Cap the NMR tube securely and label it clearly.

• Acquire Spectrum: Insert the sample into the NMR spectrometer and acquire the desired spectra (e.g., ¹H, ¹³C, etc.).

This protocol is for preparing an NMR sample of an air- and moisture-sensitive organometallic complex using a Schlenk line and a J. Young NMR tube.

Materials:

• Air-sensitive organometallic complex

• Anhydrous THF-D8 (stored over a drying agent like molecular sieves)

• J. Young NMR tube

• Schlenk line with an inert gas supply (e.g., Argon or Nitrogen)

• Glovebox (optional, but recommended)

• Syringes and needles (oven-dried)

Procedure:

• Prepare the NMR Tube: In a glovebox or on a Schlenk line, flame-dry the J. Young NMR tube under vacuum and backfill with an inert gas.

• Add the Sample: In the glovebox, weigh the air-sensitive complex directly into the J. Young NMR tube. Alternatively, on a Schlenk line, add the solid to the tube under a positive flow of inert gas.

• Add the Solvent: Using a gas-tight syringe, transfer the required volume of anhydrous THF-D8 into the J. Young NMR tube under an inert atmosphere.

• Seal the Tube: Securely close the J. Young valve.

• Mix and Dissolve: Gently shake the tube to dissolve the complex. If necessary, use a sonicator.

• Acquire Spectrum: The sealed J. Young NMR tube can now be safely removed from the inert atmosphere and inserted into the NMR spectrometer.

Data Presentation: Characterization of Organometallic Complexes in THF-D8

The following tables summarize representative NMR data for organometallic complexes characterized in THF-D8.

Table 1: ¹H and ¹³C NMR Data for Selected Organometallic Complexes in THF-D8.

Complex/Fragment	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Reference
[LvanAlK(OAc)2] complex	¹H	7.8 (d), 7.2 (t), 6.6 (t), 5.6 (s), 3.9 (s), 3.6 (d)	d, t, t, s, s, d	J = 7.8, 7.8, 7.8, N/A, N/A, 12.2	[8]
¹³C	171.6, 157.1, 152.3, 125.9, 120.4, 117.5, 116.6, 104.7, 69.3, 56.9, 36.7, 26.4, 24.6, 10.6, 7.0	N/A	N/A	[8]
Neutral complex [Ph3SnCl(L)]	¹¹⁹Sn	-110	N/A	N/A	[9]
Neutral complex [Ph2SnCl2(L)]	¹¹⁹Sn	-282	N/A	N/A	[9]

Table 2: Other Multinuclear NMR Data for Organometallic Complexes in THF-D8.

Complex/Fragment	Nucleus	Chemical Shift (δ, ppm)	Reference
[LvanAlK(OAc)2] complex	²⁷Al	0.85	[8]
Complex 2 (unspecified)	¹⁹F	-131.7	[8]

Visualizations

Conclusion

Tetrahydrofuran-D8 is an indispensable tool for researchers in organometallic chemistry and related fields. Its properties as a solvent allow for high-quality NMR data acquisition, which is fundamental for the structural elucidation, reaction monitoring, and mechanistic understanding of organometallic complexes. The protocols provided herein offer a guide for the effective use of THF-D8 in these applications, ensuring reliable and reproducible results. Proper sample preparation, especially for air-sensitive compounds, is critical for obtaining high-resolution NMR spectra and accurate data.

References

• 1. armar-europa.de [armar-europa.de]
• 2. Deuterated THF - Wikipedia [en.wikipedia.org]
• 3. Tetrahydrofuran (THF): Applications, Properties and Market Outlook - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 4. 四氢呋喃-d8 ≥99.5 atom % D, contains 0.03 % (v/v) TMS | Sigma-Aldrich [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. sites.uclouvain.be [sites.uclouvain.be]
• 7. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 8. rsc.org [rsc.org]
• 9. pubs.rsc.org [pubs.rsc.org]

Application Note: High-Resolution 1H NMR Analysis of Polymers in Tetrahydrofuran-D8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of polymers.[1][2][3] It provides quantitative information on chemical composition, tacticity, end-groups, branching, and copolymer sequences.[3] Tetrahydrofuran-D8 (THF-d8) is a common solvent for polymer NMR due to its ability to dissolve a wide range of polymers. However, challenges such as intense residual solvent signals and ensuring complete polymer solubility require optimized protocols for acquiring high-quality, reproducible data. This document provides detailed protocols and best practices for the ¹H NMR analysis of polymers in THF-d8.

Key Challenges in Polymer ¹H NMR with THF-d8

• Residual Solvent and Water Signals : Commercially available THF-d8 contains residual protons that give rise to signals in the ¹H NMR spectrum. The primary residual THF-d8 signals appear at approximately 3.58 ppm and 1.73 ppm.[4] Additionally, a water (H₂O/HDO) peak is almost always present, and its chemical shift can vary with temperature and sample conditions. Even after rigorous drying procedures, trace amounts of water can persist or be introduced from the NMR tube itself.[5] These solvent signals can obscure polymer signals of interest, complicating spectral analysis.

• Polymer Solubility : The solubility of polymers is generally lower than their small-molecule counterparts and decreases with increasing molecular weight.[6] While THF is a good solvent for many polymers, some may only dissolve partially or require elevated temperatures.[7][8] Incomplete dissolution leads to broadened lineshapes and inaccurate quantitative results.

• Broad Resonances : Polymer signals are inherently broader than those of small molecules due to the restricted motion of polymer chains in solution. This can lead to overlapping peaks, making interpretation and integration challenging.

Experimental Protocols

Protocol 1: Standard Sample Preparation

• Polymer Drying : Dry the polymer sample under a high vacuum for several hours (or overnight) at a temperature below its glass transition temperature to remove any absorbed water or residual solvents.

• Weighing : Accurately weigh 5-20 mg of the dried polymer directly into a clean, dry NMR tube. The optimal concentration depends on the polymer's molecular weight and solubility.

• Solvent Addition : Add approximately 0.6-0.7 mL of high-purity THF-d8 to the NMR tube, preferably under an inert atmosphere (e.g., in a glovebox) to minimize atmospheric water contamination.[5]

• Dissolution : Cap the NMR tube securely. The dissolution process can be aided by gentle vortexing or sonication. For polymers with poor room-temperature solubility, gentle heating may be necessary.[7] Visually inspect the solution to ensure it is homogeneous and free of any undissolved particles.

• Equilibration : Allow the sample to equilibrate inside the NMR spectrometer for a few minutes to ensure temperature stability before starting the experiment.[9]

Protocol 2: Solvent Signal Suppression

For samples where polymer signals overlap with the residual THF-d8 or water peaks, a solvent suppression technique is necessary. Presaturation is a common and effective method.

• Acquire a Standard Spectrum : First, run a quick, standard ¹H NMR spectrum (e.g., with 8-16 scans) to identify the exact chemical shift of the solvent peak to be suppressed.

• Set Up Presaturation Experiment :

  • Select a pulse program that incorporates presaturation (e.g., 'zgpr' on Bruker instruments).[10]

  • Set the irradiation frequency (O1) to the exact center of the solvent peak you wish to suppress.[10]

  • Use the default presaturation power level as a starting point. This can be optimized to selectively saturate the solvent peak without significantly affecting nearby signals.[9][10]

  • Increase the relaxation delay (d1) to 3-5 seconds to allow for effective saturation of the solvent signal.[10]

• Acquisition : Acquire the spectrum. The intensity of the targeted solvent peak should be significantly reduced. For suppressing multiple solvent signals, more advanced pulse sequences like WET may be employed.[11][12]

Data Presentation

Quantitative data, including chemical shifts of residual solvent and common impurities, are crucial for accurate spectral interpretation.

Table 1: ¹H Chemical Shifts of Residual Solvent and Common Impurities in THF-d8.

Compound	Chemical Shift (ppm)	Multiplicity
Tetrahydrofuran-d7	~3.58	multiplet
Tetrahydrofuran-d7	~1.73	multiplet
Water (H₂O/HDO)	Variable (~2.4-2.5)	singlet (broad)
Silicone Grease	~0.11	singlet
Hexamethyldisiloxane	~0.07	singlet

Data sourced from Cambridge Isotope Laboratories and other published data.[4][13][14]

Table 2: Example ¹H Chemical Shifts for Common Polymer Classes in THF-d8.

Polymer	Functional Group	Approximate Chemical Shift (ppm)
Polystyrene (PS)	Aromatic protons	6.5 - 7.5
Backbone aliphatic protons	1.4 - 2.1
Poly(methyl methacrylate) (PMMA)	-OCH₃ protons	~3.6
Backbone -CH₂- protons	1.8 - 2.1
Poly(ethylene glycol) (PEG)	Backbone -OCH₂CH₂O- protons	~3.64

Note: Chemical shifts are approximate and can vary based on polymer tacticity, molecular weight, and concentration.[2][7][15]

Visualizations

Diagrams illustrating workflows and logical relationships can streamline the experimental process.

Diagram 1: General Workflow for Polymer 1H NMR Analysis

References

• 1. Low-field 1H-NMR spectroscopy for compositional analysis of multicomponent polymer systems - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. eng.uc.edu [eng.uc.edu]
• 3. NMR Analyses and Statistical Modeling of Biobased Polymer Microstructures—A Selected Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.washington.edu [chem.washington.edu]
• 5. researchgate.net [researchgate.net]
• 6. kinampark.com [kinampark.com]
• 7. NMR Of Polymer Materials - Q&A [nmr.oxinst.com]
• 8. researchgate.net [researchgate.net]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. magritek.com [magritek.com]
• 12. chem.umd.edu [chem.umd.edu]
• 13. nmrs.io [nmrs.io]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. box2073.temp.domains [box2073.temp.domains]

Application Notes and Protocols for Tetrahydrofuran-d8 in the Analysis of Nonpolar Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Tetrahydrofuran-d8 (THF-d8) as a solvent for the characterization of nonpolar compounds, with a particular focus on Nuclear Magnetic Resonance (NMR) spectroscopy. THF-d8 is a versatile deuterated solvent recognized for its excellent solvating power for a wide range of organic molecules, including nonpolar compounds that are challenging to dissolve in other common NMR solvents.[1][2] Its utility is prominent in various fields, including drug discovery, polymer science, and materials research.[3][4]

Properties of Tetrahydrofuran-d8

Tetrahydrofuran-d8 is a colorless, volatile liquid.[2] As a polar aprotic solvent, it can dissolve a broad spectrum of both nonpolar and polar compounds.[3] Key physical properties are summarized below.

Property	Value
Chemical Formula	C₄D₈O
Molecular Weight	80.16 g/mol
Boiling Point	65-66 °C
Melting Point	-106 °C
Density	0.985 g/mL at 25 °C

Solubility of Nonpolar Compounds in Tetrahydrofuran-d8

THF-d8 is an effective solvent for numerous nonpolar compounds, including hydrocarbons, lipids, steroids, and polymers. While extensive quantitative solubility data in THF-d8 is not centrally compiled, the solubility in non-deuterated THF is a very close approximation. The following table provides a summary of the solubility of representative nonpolar compounds in THF.

Compound Class	Example Compound	Solubility in THF
Saturated Fatty Acids	Stearic Acid	> 10 mg/mL at 20 °C[1]
Palmitic Acid	> 10 mg/mL at 20 °C[1]
Myristic Acid	> 10 mg/mL at 20 °C[1]
Lauric Acid	> 10 mg/mL at 20 °C[1]
Polymers	Polystyrene	Soluble
Poly(methyl methacrylate)	Soluble
Poly(vinyl chloride) (PVC)	Soluble[3]
Hydrocarbons	Anthracene	Soluble
Pyrene	Soluble
Steroids	Cholesterol	Soluble
Progesterone	Soluble

Note: This table is intended as a guideline. Actual solubility can vary based on the specific purity of the solute and solvent, temperature, and the presence of any impurities.

Experimental Protocols

General Protocol for Preparing NMR Samples of Nonpolar Compounds in THF-d8

This protocol outlines the standard procedure for preparing a nonpolar sample for NMR analysis using THF-d8.

Materials:

• Nonpolar compound of interest

• Tetrahydrofuran-d8 (NMR grade, ≥99.5 atom % D)

• 5 mm NMR tubes

• Glass vials

• Pasteur pipettes and bulbs

• Glass wool or cotton plugs

• Vortex mixer

• Ultrasonic bath (optional)

• Heat gun or water bath (optional)

Procedure:

• Sample Weighing: Accurately weigh 5-20 mg of the solid nonpolar compound into a clean, dry glass vial. For liquid samples, use a micropipette to transfer an appropriate volume.

• Solvent Addition: Add approximately 0.6-0.7 mL of THF-d8 to the vial.

• Dissolution:

  • Gently swirl the vial to initiate dissolution.

  • If the compound does not readily dissolve, use a vortex mixer for 30-60 seconds.

  • For compounds with low solubility, sonication in an ultrasonic bath for 5-10 minutes can be effective.

  • Gentle heating with a heat gun or in a warm water bath (not exceeding 40-50°C) can also be employed for short periods.[5] Caution: THF is volatile and flammable; avoid open flames and ensure adequate ventilation.

• Filtration: To remove any particulate matter that could affect the NMR spectral quality, filter the solution.

  • Place a small, tight plug of glass wool or cotton into a Pasteur pipette.

  • Transfer the sample solution through the filter into a clean, dry NMR tube.

• Sample Transfer and Volume Adjustment: Ensure the final volume in the NMR tube is between 0.6 mL and 0.7 mL.

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Pre-analysis: Gently invert the NMR tube a few times to ensure a homogeneous solution before inserting it into the spectrometer.

Protocol for Handling Poorly Soluble Nonpolar Compounds

For compounds that exhibit very low solubility in THF-d8 even with the general protocol, the following enhanced procedure can be used.

Procedure:

• Initial Dissolution Attempt: Follow steps 1-3 of the general protocol.

• Co-Solvent Addition (optional): If the compound remains insoluble, a small amount (1-5% v/v) of a compatible deuterated co-solvent with a different polarity, such as deuterated chloroform (B151607) (CDCl₃) or deuterated benzene (B151609) (C₆D₆), can be added to the THF-d8.[6] This can sometimes improve the solubility of highly nonpolar or complex molecules.

• Extended Sonication and Thermal Cycling:

  • Sonicate the sample for an extended period (15-30 minutes).

  • Implement a gentle heat-cool cycle: warm the sample to 40-50°C for a few minutes, then allow it to cool to room temperature. Repeat this cycle 2-3 times. This can help to break down crystal lattice energy for solid samples.

• Centrifugation: If micro-particulates are still present after filtration, centrifuge the NMR tube at a low speed for 5-10 minutes to settle any suspended material at the bottom of the tube.

• Final Check: Before NMR analysis, visually inspect the sample for any signs of precipitation. If the solution is not clear, the resulting spectrum may be of poor quality.

Visualizations

The following diagrams illustrate the logical workflow for the analysis of nonpolar compounds using THF-d8 and the decision-making process for solvent selection.

Caption: Experimental workflow for NMR analysis of nonpolar compounds in THF-d8.

Caption: Decision tree for selecting a suitable deuterated solvent for nonpolar compounds.

References

• 1. shodex.com [shodex.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. Tetrahydrofuran | Fisher Scientific [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Advanced NMR Techniques in Tetrahydrofuran-D8

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of advanced Nuclear Magnetic Resonance (NMR) techniques utilizing Tetrahydrofuran-D8 (THF-d8) as a solvent. The content is designed to guide researchers in the application of these powerful analytical methods for the characterization of small molecules, polymers, and for monitoring chemical reactions, with relevance to drug discovery and development.

Introduction to Tetrahydrofuran-D8 in NMR Spectroscopy

Tetrahydrofuran-d8 (THF-d8) is a deuterated ether solvent widely used in NMR spectroscopy for its excellent solvating power for a broad range of organic compounds, polymers, and organometallic species.[1] Its aprotic and relatively non-polar nature makes it a suitable medium for studying reaction mechanisms and characterizing compounds that are not soluble in more common deuterated solvents like chloroform-d (B32938) or DMSO-d6.

Properties of Tetrahydrofuran-D8:

Property	Value
Chemical Formula	C₄D₈O
Molecular Weight	80.16 g/mol
Density	~0.985 g/mL at 25 °C
Boiling Point	~66 °C
¹H NMR Residual Peaks	~3.58 and ~1.73 ppm
¹³C NMR Residual Peaks	~67.57 and ~25.31 ppm

Experimental Protocols

Standard Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR data. The following is a general protocol for preparing samples in THF-d8.

Materials:

• Analyte of interest

• Tetrahydrofuran-D8 (high purity, ≥99.5 atom % D)

• NMR tube (5 mm or as per spectrometer requirements)

• Pipettes

• Vortex mixer (optional)

• Filter (e.g., cotton plug in a Pasteur pipette)

Protocol:

• Weigh an appropriate amount of the analyte into a clean, dry vial. For ¹H NMR, 1-10 mg is typically sufficient for small molecules. For ¹³C and 2D NMR experiments, a higher concentration (10-50 mg) is often required.

• Add the required volume of THF-d8 to the vial. For a standard 5 mm NMR tube, a volume of 0.5-0.6 mL is common.

• Dissolve the analyte completely. Gentle vortexing or swirling may be necessary.

• If any particulate matter is present, filter the solution through a pipette with a cotton plug directly into the NMR tube.

• Cap the NMR tube securely. For sensitive samples, the tube can be sealed or wrapped with parafilm.

• Wipe the outside of the NMR tube to remove any dust or residues before inserting it into the spectrometer.

Diffusion Ordered Spectroscopy (DOSY)

DOSY is a powerful technique for analyzing mixtures and determining the size and molecular weight of molecules in solution by measuring their diffusion coefficients.[2][3][4]

Application:

• Mixture analysis

• Determination of molecular weight of polymers

• Studying aggregation and complexation

Experimental Protocol (General):

• Sample Preparation: Prepare the sample as described in section 2.1. For molecular weight determination of polymers, a series of standards with known molecular weights should be prepared.[2]

• Spectrometer Setup:

  • Lock and shim the spectrometer on the THF-d8 signal.

  • Acquire a standard 1D ¹H spectrum to determine the spectral width and appropriate acquisition parameters.

• DOSY Experiment Parameters:

  • Pulse Program: Use a convection-compensating pulse sequence (e.g., ledbpgp2s on Bruker instruments).

  • Diffusion Time (Δ or d20): This is the time during which diffusion occurs. Typical values range from 50 ms (B15284909) to 200 ms. Longer times are used for slower diffusing (larger) molecules.

  • Gradient Pulse Duration (δ or p30): The duration of the gradient pulses. Typical values are 1-4 ms.

  • Gradient Strength: The experiment is run as an array of 1D experiments with increasing gradient strength. A linear or smoothed square ramp of 16 to 32 steps, from 2% to 95% of the maximum gradient strength, is a good starting point.

• Data Processing:

  • Process the 2D data using the appropriate software (e.g., TopSpin's dosy command).

  • The software will perform an inverse Laplace transform to generate a 2D spectrum with chemical shift on one axis and the diffusion coefficient on the other.

Data Presentation: Diffusion Coefficients of Small Molecules in THF-d8 at 298 K

Compound	Molecular Weight ( g/mol )	Diffusion Coefficient (D) (10⁻¹⁰ m²/s)
Tetramethylsilane (TMS)	88.22	3.33
n-Pentane	72.15	4.31
Cyclopentane	70.13	3.55
Tetrahydrofuran	72.11	3.51
Toluene	92.14	2.92
Indene	116.16	2.50
Naphthalene	128.17	2.29
Adamantane	136.24	2.37
N(SiMe₃)₃	233.58	1.83
Si(SiMe₃)₄	320.83	1.63

Data adapted from J. Org. Chem. 2015, 80, 23, 11959–11968.[5]

Nuclear Overhauser Effect Spectroscopy (NOESY)

NOESY is a 2D NMR experiment that provides information about the spatial proximity of protons, identifying protons that are close to each other in space (< 5 Å), regardless of their through-bond connectivity.[6][7]

Application:

• 3D structure elucidation of organic molecules

• Determination of polymer stereochemistry

• Studying protein-ligand and drug-excipient interactions[8]

Experimental Protocol (General for Small Molecules):

• Sample Preparation: Prepare a well-dissolved and filtered sample. Degassing the sample by bubbling an inert gas (e.g., argon) through the solution can improve data quality by removing dissolved oxygen, which is paramagnetic and can interfere with the NOE effect.

• Spectrometer Setup:

  • Lock and shim the spectrometer.

  • Acquire a standard 1D ¹H spectrum.

• NOESY Experiment Parameters:

  • Pulse Program: A phase-sensitive gradient-selected NOESY sequence (e.g., noesygpph on Bruker instruments) is recommended.

  • Mixing Time (τₘ or d8): This is the crucial parameter that allows for cross-relaxation. For small molecules (MW < 500 Da), typical mixing times range from 300 ms to 800 ms.[6] A series of experiments with different mixing times may be necessary to observe a range of NOEs.

  • Number of Scans (ns): A sufficient number of scans (e.g., 8-16) per increment is needed to achieve good signal-to-noise.

  • Number of Increments (in t₁): Typically 256-512 increments are acquired.

• Data Processing:

  • Apply a window function (e.g., a squared sine-bell) to both dimensions.

  • Perform a 2D Fourier transform.

  • Phase and baseline correct the spectrum.

Heteronuclear Single Quantum Coherence (HSQC)

The HSQC experiment is a 2D NMR technique used to correlate the chemical shifts of protons with directly attached heteronuclei, most commonly ¹³C or ¹⁵N.

Application:

• Assigning ¹H and ¹³C resonances

• Structural elucidation of complex molecules

• Characterizing polymer microstructure[9]

Experimental Protocol (General):

• Sample Preparation: A relatively concentrated sample is required due to the low natural abundance of ¹³C.

• Spectrometer Setup:

  • Lock and shim the spectrometer.

  • Acquire a 1D ¹H spectrum.

• HSQC Experiment Parameters:

  • Pulse Program: A phase-sensitive gradient-selected HSQC with adiabatic pulses for improved performance (e.g., hsqcedetgpsisp2.2 on Bruker instruments) is a good choice.

  • Spectral Widths: Set the ¹H (F2) and ¹³C (F1) spectral widths to encompass all expected signals.

  • ¹J(CH) Coupling Constant: The experiment is optimized for a one-bond C-H coupling constant. A typical value for sp³ carbons is 145 Hz, and for sp² carbons is 165 Hz. A compromise value of 145 Hz is often used.

• Data Processing:

  • Apply appropriate window functions.

  • Perform a 2D Fourier transform.

  • Phase and baseline correct the spectrum.

Heteronuclear Multiple Bond Correlation (HMBC)

The HMBC experiment is a 2D NMR technique that shows correlations between protons and carbons that are separated by two or three bonds (and sometimes four in conjugated systems).

Application:

• Connecting different spin systems to elucidate the carbon skeleton of a molecule.

• Assigning quaternary carbons.

• Confirming the structure of complex organic molecules.

Experimental Protocol (General):

• Sample Preparation: A concentrated sample is beneficial.

• Spectrometer Setup:

  • Lock and shim the spectrometer.

  • Acquire a 1D ¹H spectrum.

• HMBC Experiment Parameters:

  • Pulse Program: A gradient-selected HMBC (e.g., hmbcgplpndqf on Bruker instruments) is commonly used.

  • ⁿJ(CH) Coupling Constant: The experiment is optimized for long-range C-H coupling constants. A typical value is 8 Hz, which is a compromise to detect correlations from couplings in the 4-12 Hz range.

• Data Processing:

  • Apply a sine-bell or Gaussian window function.

  • Perform a 2D Fourier transform. Since HMBC is typically recorded in magnitude mode, phasing is not required.

  • Perform baseline correction.

Applications in Drug Development and Materials Science

In-situ Reaction Monitoring

THF-d8 is an excellent solvent for monitoring organometallic reactions, such as Grignard reactions, and polymerizations in real-time using NMR.[6][10] This allows for the observation of intermediates, determination of reaction kinetics, and optimization of reaction conditions.

Polymer Characterization

Advanced NMR techniques in THF-d8 are invaluable for characterizing the microstructure of polymers, including tacticity (the stereochemical arrangement of monomer units) and the sequence of different monomers in copolymers.[9] For instance, the analysis of ¹³C NMR spectra of polystyrene in THF-d8 can provide detailed information about triad (B1167595) and pentad sequences.[11]

Drug-Excipient and Ligand-Binding Studies

Understanding the interactions between a drug and excipients is crucial for formulation development. NOESY experiments in THF-d8 can be used to probe the spatial proximity of drug and excipient molecules in solution. Furthermore, techniques like Saturation Transfer Difference (STD) NMR can be employed to study the binding of small molecule ligands to larger receptor molecules, which is a cornerstone of modern drug discovery.[8][10][12][13] While often performed in aqueous buffers, co-solvents like THF-d8 can be used for less soluble compounds.

Visualization of Workflows and Relationships

General Workflow for Small Molecule Structure Elucidation

The following diagram illustrates a typical workflow for elucidating the structure of a small organic molecule using a combination of 1D and 2D NMR experiments in THF-d8.

Workflow for small molecule structure elucidation.

Workflow for Polymer Tacticity Analysis

This diagram outlines the process of determining the tacticity of a polymer using 1D and 2D NMR in THF-d8.

Workflow for polymer tacticity analysis.

Logical Relationship for In-situ Reaction Monitoring

This diagram illustrates the logical flow of an in-situ NMR experiment to monitor a chemical reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. spark904.nl [spark904.nl]
• 4. Application of 1H DOSY for Facile Measurement of Polymer Molecular Weights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. nmr-center.nmrsoft.com [nmr-center.nmrsoft.com]
• 7. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]
• 8. d-nb.info [d-nb.info]
• 9. Copolymers Derived from Two Active Esters: Synthesis, Characterization, Thermal Properties, and Reactivity in Post-Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ichorlifesciences.com [ichorlifesciences.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Tetrahydrofuran-D8 (THF-d8)

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals regarding the detection and removal of peroxides from Tetrahydrofuran-D8 (THF-d8).

Frequently Asked Questions (FAQs)

Q1: Why does my THF-d8 form peroxides?

A1: Tetrahydrofuran (THF), including its deuterated form THF-d8, is a peroxide-forming solvent.[1] It reacts with atmospheric oxygen in a process called autoxidation to form unstable and potentially explosive peroxide compounds.[2][3] This process is significantly accelerated by exposure to light and heat.[3][4]

Q2: What are the dangers associated with peroxides in THF-d8?

A2: Organic peroxides are highly reactive and unstable. They can decompose explosively when subjected to heat, mechanical shock, or friction.[2] The primary danger arises when the solvent is concentrated, for example, during distillation or evaporation in a rotary evaporator, as this also concentrates the less volatile peroxides to dangerous levels.[1][5] Several laboratory accidents, some fatal, have been attributed to the detonation of peroxide residues.[2]

Q3: How can I tell if my THF-d8 contains peroxides?

A3: Visual inspection is the first step. If you observe crystal formation (especially around the cap or in solution), a cloudy appearance, or an oily viscous layer, do not handle the container and contact your institution's Environmental Health & Safety (EHS) office immediately.[3][6] For solvents that appear clear, you can use chemical tests. The most common methods are commercial peroxide test strips or a potassium iodide (KI) solution.[3][7][8]

Q4: At what concentration are peroxides considered hazardous?

A4: Peroxide concentrations are typically measured in parts per million (ppm). While any level of peroxides can be problematic for sensitive experiments, concentrations above 30 ppm are generally considered hazardous.[9][10] Levels approaching 80-100 ppm may pose a serious hazard and should be handled with extreme caution.[7][11]

Q5: My THF-d8 came with an inhibitor like BHT. Am I still at risk?

A5: Inhibitors like Butylated Hydroxytoluene (BHT) are added to scavenge free radicals and slow down the rate of peroxide formation.[12][13] However, these inhibitors are consumed over time, after which peroxide formation can accelerate.[4][12] Furthermore, purification procedures, such as passing the solvent through activated alumina (B75360) or distillation, will remove the inhibitor, making the purified solvent highly susceptible to rapid peroxide formation.[2][4][14]

Q6: How should I store my THF-d8 to prevent peroxide formation?

A6: Proper storage is crucial. Store THF-d8 in a cool, dark place, such as a flammable storage cabinet.[1][4] Keep the container cap tightly sealed to minimize exposure to atmospheric oxygen.[1][4] For inhibitor-free THF-d8 or after purification, it is highly recommended to store the solvent under an inert atmosphere of nitrogen or argon.[4]

Troubleshooting Guides

Q7: I suspect my THF-d8 is contaminated. How do I test for peroxides?

A7: You can perform a qualitative or semi-quantitative test.

• Using Commercial Test Strips: This is the easiest method.[7] Dip the test strip into the THF-d8 for one second, remove it, and let the solvent evaporate. For some strips, a drop of deionized water is then added to the test pad.[15] Compare the resulting color to the chart provided with the strips to determine the peroxide concentration in ppm.[15]

• Using Potassium Iodide (KI): Add 1 mL of your THF-d8 to a test tube containing 1 mL of glacial acetic acid. Add a few drops of a freshly prepared 5% aqueous KI solution and shake.[7] The formation of a yellow to brown color indicates the presence of peroxides.[3][16] A faint yellow may indicate low levels (40-100 ppm), while a distinct brown color suggests high concentrations.[16]

Q8: My test shows a low level of peroxides (<30 ppm). What is a quick way to remove them for an NMR experiment?

A8: For removing low concentrations of peroxides, passing the solvent through a column of activated alumina is a common and effective method.[5] This procedure is fast and avoids heating the solvent. Note that this will also remove any BHT inhibitor present.[2][14]

Q9: I need anhydrous and completely peroxide-free THF-d8 for a highly sensitive organometallic reaction. What is the best purification method?

A9: The most rigorous method for preparing ultra-dry, peroxide-free THF is distillation from sodium-benzophenone ketyl.[17] This method uses sodium metal to scavenge water and reduce peroxides, while benzophenone (B1666685) acts as an indicator.[4] When the solvent is dry and oxygen-free, a deep blue or purple radical anion (the ketyl) forms, signaling that the THF is ready for distillation.[18][19][20] This procedure should only be performed by experienced personnel due to the use of reactive sodium metal.

Data Presentation: Comparison of Peroxide Removal Methods

Method	Primary Use Case	Advantages	Disadvantages / Safety Concerns
Activated Alumina Column	Quick removal of low peroxide levels for immediate use.	Fast, simple setup, avoids heat.[5]	Removes inhibitors[14]; does not dry the solvent; alumina must be properly quenched after use.[5]
Sodium-Benzophenone Ketyl Still	Preparation of anhydrous, deoxygenated, and peroxide-free solvent for sensitive reactions.	Provides very high purity solvent[18]; visual indicator confirms purity.[4]	Requires a dedicated still setup; involves handling flammable sodium metal[4]; requires heating.
Ferrous Sulfate (B86663) (FeSO₄) Wash	Quenching peroxides in water-soluble ethers.	Effective at reducing peroxides.[5]	Requires a liquid-liquid extraction; solvent must be subsequently dried.[21]

Experimental Protocols

Protocol 1: Peroxide Detection with Potassium Iodide

• In a clean, dry test tube, mix 1 mL of the THF-d8 to be tested with 1 mL of glacial acetic acid.

• Add approximately 0.1 g of sodium iodide or potassium iodide crystals, or a few drops of a 5% aqueous KI solution.[8]

• Shake the mixture.

• Observe the color. A yellow to brown color indicates the presence of peroxides.[7] A blank determination should be performed as the reagent mixture can slowly air-oxidize.

Protocol 2: Peroxide Removal Using Activated Alumina

• Secure a small chromatography column in a vertical position over a clean, dry collection flask (e.g., a round-bottom flask).

• Place a small plug of glass wool or cotton at the bottom of the column.

• Fill the column with basic or neutral activated alumina. A common guideline is to use approximately 250 g of alumina per liter of THF.[14]

• Carefully pour the THF-d8 containing peroxides onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity. The collected eluent should be free of peroxides.

• Crucial Safety Step: The peroxides are adsorbed onto the alumina. After use, the alumina must be decontaminated by flushing the column with a dilute acidic solution of ferrous sulfate or potassium iodide before disposal.[5][9] Do not let the alumina dry out while it contains peroxides.[22]

Protocol 3: Purification via Sodium-Benzophenone Ketyl Still

Warning: This procedure involves metallic sodium and flammable solvents and should only be performed inside a fume hood by trained personnel with appropriate safety measures in place.

• Set up a distillation apparatus (still) with a round-bottom flask, distillation head, condenser, and inert gas (N₂ or Ar) inlet. Ensure all glassware is oven-dried and assembled while hot under a flow of inert gas.

• To the flask, add the THF-d8 to be purified. For pre-drying, the THF can be allowed to stand over calcium hydride or 4A molecular sieves.[19]

• Add a small amount of benzophenone (e.g., 50 mg for 50 mL THF) and small, freshly cut pieces of sodium metal or sodium dispersion.[23]

• The mixture is stirred and may be gently heated to reflux under a positive pressure of inert gas.[19]

• As the sodium reacts with residual water and peroxides, the solution will change color. The appearance of a persistent, deep blue or purple color indicates that the solvent is anhydrous and peroxide-free.[17][18]

• Once the blue color is stable, the purified THF-d8 can be distilled and collected for use.

• Never distill the solvent to dryness; always leave at least 20% of the initial volume in the flask.[4][6]

Workflow Visualization

Below is a logical workflow for assessing and treating THF-d8 for peroxide contamination.

Caption: Decision workflow for handling potential peroxide contamination in THF-d8.

References

• 1. Peroxide Forming Solvents | Health and Safety Service | Loughborough University [lboro.ac.uk]
• 2. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 3. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. wcu.edu [wcu.edu]
• 7. Removal of peroxide from thf mfg of thf using activated alumina balls by Pharma Desiccants - Issuu [issuu.com]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. activatedaluminaballs.com [activatedaluminaballs.com]
• 10. activatedaluminaballs.com [activatedaluminaballs.com]
• 11. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 12. Removal of peroxide from thf mfg of thf using activated alumina balls | PDF [slideshare.net]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 16. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 17. Revisiting of Benzophenone Ketyl Still: Use of a Sodium Dispersion for the Preparation of Anhydrous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. submission.quimicanova.sbq.org.br [submission.quimicanova.sbq.org.br]
• 19. researchgate.net [researchgate.net]
• 20. epfl.ch [epfl.ch]
• 21. Sciencemadness Discussion Board - removing peroxides from thf with ferrous sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 22. chromforum.org [chromforum.org]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Drying Tetrahydrofuran-d8 for Moisture-Sensitive Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with moisture-sensitive reactions that require anhydrous Tetrahydrofuran-d8 (THF-d8).

Frequently Asked Questions (FAQs)

Q1: Why is it critical to use dry THF-d8 for my moisture-sensitive reaction?

A1: Moisture can act as a nucleophile or a proton source, interfering with or quenching moisture-sensitive reagents and catalysts, such as organometallics (e.g., Grignard reagents, organolithiums) and strong bases (e.g., sodium amide). This can lead to low yields, formation of byproducts, or complete failure of the reaction. In the context of deuterated solvents like THF-d8, water contamination can also lead to H/D exchange, affecting the isotopic purity of your products and complicating NMR analysis.

Q2: What are the most common methods for drying THF-d8?

A2: The most prevalent and effective methods for obtaining anhydrous THF-d8 include:

• Distillation from Sodium/Benzophenone (B1666685) Ketyl: This is a classic and highly effective method for achieving very low water content. The deep blue or purple color of the benzophenone ketyl radical serves as a visual indicator that the solvent is dry.[1][2]

• Use of Activated Molecular Sieves: 3Å or 4Å molecular sieves are a convenient and safer alternative to reactive metals for drying THF-d8.[1][3] They can be used for static drying or packed into a column for solvent purification systems.

• Passage through Activated Alumina (B75360): Columns packed with activated neutral alumina are highly efficient for rapidly drying THF-d8 to low ppm levels of water.[3][4]

• Use of Metal Hydrides: Reagents like calcium hydride (CaH₂) or lithium aluminum hydride (LiAlH₄) can be used for drying, but require careful handling due to their high reactivity.[3][5]

Q3: How can I determine the water content in my THF-d8?

A3: Several methods are available to quantify the moisture content in THF-d8:

• Karl Fischer Titration: This is the gold standard for accurately determining low concentrations of water in organic solvents.[6] Both volumetric and coulometric methods can be used, with coulometry being more suitable for very low water content (<0.1%).[6]

• ¹H NMR Spectroscopy: The chemical shift of the water proton in an NMR spectrum can be used to estimate the water content.[7] However, this method is less precise than Karl Fischer titration and can be affected by temperature and other solutes.

• UV/Vis Spectroscopy with Cobalt Chloride: A simple and accessible method involves using cobalt chloride as a colorimetric indicator. The absorbance at a specific wavelength changes with the water concentration.[8]

Q4: Can I use the same drying agents for THF and THF-d8?

A4: Yes, the chemical properties of THF and THF-d8 are nearly identical, so the same drying agents and methods are applicable.

Q5: Are there any safety precautions I should take when drying THF-d8?

A5: Absolutely. THF can form explosive peroxides upon exposure to air and light, especially when old or not stabilized.[9] It is crucial to test for peroxides before distillation, particularly when using reactive drying agents like sodium or LiAlH₄.[9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). Quenching reactive drying agents after use must be done with extreme caution.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
The sodium/benzophenone still does not turn blue/purple.	1. The THF-d8 has a high initial water content. 2. The THF-d8 contains peroxides. 3. Insufficient sodium or benzophenone. 4. The inert atmosphere has been compromised.	1. Pre-dry the THF-d8 with a less reactive agent like KOH pellets or molecular sieves before adding it to the still.[1][10] 2. Test for peroxides. If present, they must be removed before proceeding. Do not distill peroxidized THF. 3. Carefully add more sodium and/or benzophenone. 4. Ensure the system is properly sealed and under a positive pressure of an inert gas like argon or nitrogen.
My reaction failed despite using "dry" THF-d8 from a new bottle.	1. The solvent was not sufficiently dry for your specific reaction's sensitivity. 2. The glassware was not properly dried. 3. The reagents used were of poor quality or had been improperly stored. 4. The reaction was exposed to atmospheric moisture.	1. Even new bottles of anhydrous solvent may not be dry enough for highly sensitive reactions. It is best practice to dry the solvent yourself using one of the recommended methods. 2. Flame-dry or oven-dry all glassware immediately before use and cool under an inert atmosphere. 3. Check the quality and handling of your other reagents. 4. Use proper inert atmosphere techniques (e.g., Schlenk line, glovebox).
I see a significant water peak in the ¹H NMR of my reaction mixture.	1. The THF-d8 was not sufficiently dry. 2. The NMR tube was not dry.[11] 3. One of the reagents was wet. 4. The sample was prepared in air.	1. Verify the dryness of your THF-d8 using a more quantitative method like Karl Fischer titration. 2. Oven-dry your NMR tubes and cool them in a desiccator before use.[11] 3. Ensure all reagents are anhydrous. 4. Prepare NMR samples under an inert atmosphere if the compounds are moisture-sensitive.[11]
The color of the sodium/benzophenone still has faded from blue to orange/yellow.	The benzophenone ketyl has been consumed, indicating that the still is no longer effectively scavenging moisture and oxygen.	It is time to quench the old still and prepare a new one.[1][2]

Quantitative Data on Drying Methods

Drying Agent/Method	Conditions	Residual Water Content (ppm)	Reference
Sodium/Benzophenone	Reflux	~43	[3]
3Å Molecular Sieves	20% m/v, 48 hours	Low ppm levels	[3]
3Å Molecular Sieves	20% m/v, 5 days	~10 (for Methanol)	[3]
Neutral Alumina	Single pass through column	Rivals molecular sieves	[3]
Powdered KOH	Static drying	Surpasses CaH₂ and molecular sieves in ultimate efficiency	[3]
CaH₂	Static drying	Less efficient than powdered KOH	[3]
P₂O₅	5% w/v, 24 hours	9 (for Acetonitrile)	[3]

Experimental Protocols

Protocol 1: Drying THF-d8 using Sodium/Benzophenone Still

Materials:

• THF-d8 (pre-dried over KOH or molecular sieves is recommended)

• Sodium metal (wire or chunks)

• Benzophenone

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (Argon or Nitrogen)

Procedure:

• Pre-drying (optional but recommended): Stand the THF-d8 over potassium hydroxide (B78521) pellets or 3Å molecular sieves for 24-48 hours.[1][10]

• Assembly: Assemble the distillation apparatus, ensuring all glassware is dry.

• Charging the Still: To the round-bottom flask, add the pre-dried THF-d8. Add sodium wire or chunks and a small amount of benzophenone.[1][2]

• Inert Atmosphere: Flush the entire system with a slow stream of inert gas.

• Reflux: Gently heat the mixture to reflux.[1][2]

• Observation: Continue to reflux until a persistent deep blue or purple color develops. This indicates the formation of the sodium benzophenone ketyl and that the solvent is anhydrous.[1][2]

• Distillation: Once the blue color is stable, distill the required amount of dry THF-d8 into the receiving flask under a positive pressure of inert gas.

• Storage: Store the freshly distilled THF-d8 over activated molecular sieves in a sealed flask under an inert atmosphere.

Protocol 2: Drying THF-d8 using Activated Molecular Sieves

Materials:

• THF-d8

• 3Å or 4Å molecular sieves

• Airtight flask with a septum or stopcock

Procedure:

• Activation of Molecular Sieves: Heat the molecular sieves in a muffle furnace at 300-350°C for at least 3 hours under vacuum or with a slow stream of inert gas.[1] Cool to room temperature in a desiccator.

• Drying: Add the activated molecular sieves (approximately 10-20% of the solvent volume) to the flask containing THF-d8.

• Storage: Seal the flask and allow it to stand for at least 48 hours.[3] The THF-d8 can be used directly from this flask by carefully decanting or transferring via cannula.

Protocol 3: Determination of Water Content by Karl Fischer Titration

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (titrant and solvent)

• Airtight syringe

• THF-d8 sample

Procedure:

• Titrator Preparation: Place the Karl Fischer solvent into the titration cell and titrate to dryness with the titrant to eliminate any residual moisture.[6]

• Sample Introduction: Using an airtight syringe, carefully inject a precisely weighed or measured volume of the THF-d8 sample into the titration cell.[6]

• Titration: Start the titration. The instrument will automatically add the titrant and determine the endpoint.

• Calculation: The instrument's software will calculate the water content in ppm or percentage based on the amount of titrant used and the sample size.

Visualizations

Caption: Workflow for drying THF-d8 with a sodium/benzophenone still.

Caption: Workflow for drying THF-d8 with activated molecular sieves.

Caption: Troubleshooting logic for a sodium/benzophenone still.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Drying solvents and Drying agents [delloyd.50megs.com]
• 5. Drying Agents - Removing water from organic solvents [dhanlaldelloyd.tripod.com]
• 6. Determination of Water Content in Tetrahydrofuran Using Karl Fischer Titration [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. um.edu.mt [um.edu.mt]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Identifying Common Impurities in Tetrahydrofuran-D8 by NMR

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying common impurities in Tetrahydrofuran-D8 (THF-D8) using Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR signals for pure Tetrahydrofuran-D8?

A1: The residual proton signals in THF-D8 arise from the small amount of non-deuterated solvent. The expected chemical shifts are:

• ¹H NMR: Approximately 3.58 ppm (multiplet) and 1.73 ppm (multiplet).[1]

• ¹³C NMR: Approximately 67.57 ppm and 25.37 ppm.[1]

These values can vary slightly depending on the temperature and the solutes present in the sample.

Q2: I see a peak in my ¹H NMR spectrum that I suspect is water. How can I confirm this?

A2: Water is a very common impurity in THF-D8. Its chemical shift is highly dependent on temperature and the sample's concentration and composition.[2] In THF-D8, the water peak is often observed around 2.4-2.5 ppm.[1]

To confirm the presence of water, you can perform a D₂O exchange experiment. Add a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shake it well, and re-acquire the ¹H NMR spectrum. If the suspected peak diminishes or disappears, it is due to water or another exchangeable proton (e.g., from an alcohol or amine).[3]

Q3: My THF-D8 is supposed to be stabilized. What is the common stabilizer, and what are its NMR signals?

A3: A common stabilizer used in THF is Butylated Hydroxytoluene (BHT), also known as 2,6-di-tert-butyl-4-methylphenol.[2][4] The characteristic NMR signals for BHT in THF-D8 are:

• ¹H NMR:

  • Aromatic protons: ~6.8 ppm (singlet)

  • Hydroxyl proton: ~4.7 ppm (broad singlet)

  • Methyl protons: ~2.2 ppm (singlet)

  • tert-Butyl protons: ~1.4 ppm (singlet)[5]

• ¹³C NMR:

  • Aromatic carbons: ~152, 135, 125 ppm

  • tert-Butyl carbons: ~34, 30 ppm

  • Methyl carbon: ~21 ppm[6]

Troubleshooting Guide

Problem: I see unexpected sharp singlets or multiplets in my spectrum.

Possible Cause: Residual solvents from your reaction workup or from cleaning glassware are a common source of contamination.

Solution:

• Identify the Solvent: Compare the chemical shifts of the unknown peaks to the provided table of common solvent impurities.

• Improve Your Technique:

  • Ensure all glassware is thoroughly dried before use. Rinsing with a volatile solvent like acetone (B3395972) and then drying under high vacuum or in an oven (and cooling in a desiccator) is recommended.

  • When removing solvents from your sample under reduced pressure, do so for an extended period to ensure the complete removal of high-boiling point solvents.

Problem: I observe broad, rolling peaks in the baseline of my ¹H NMR spectrum, typically around 0.8-1.5 ppm.

Possible Cause: This is often indicative of grease contamination. Grease can be introduced from ground glass joints, vacuum manifolds, or even from handling NMR tubes with contaminated gloves. Silicone grease has a characteristic signal around 0 ppm.[2]

Solution:

• Avoid Grease: Use PTFE sleeves or O-rings for sealing joints instead of grease whenever possible.

• Clean Glassware Properly: Ensure all glassware, including pipettes and NMR tubes, is meticulously cleaned. Washing with appropriate solvents (e.g., hexane (B92381) or dichloromethane (B109758) to remove grease) can be effective.

• Careful Sample Handling: Always handle clean NMR tubes and caps (B75204) with clean, grease-free gloves. Filter your NMR sample through a small plug of glass wool or a syringe filter into the NMR tube to remove particulate matter.[7]

Problem: My baseline is distorted, and my peaks are broad.

Possible Cause: This can be due to poor shimming, a high concentration of your sample, or the presence of paramagnetic impurities like dissolved oxygen.[3]

Solution:

• Optimize NMR Parameters: Ensure the spectrometer is properly locked and shimmed.

• Adjust Sample Concentration: If your sample is highly concentrated, dilute it. For routine ¹H NMR, 1-10 mg of sample in 0.6-0.7 mL of solvent is usually sufficient.[7]

• Degas Your Sample: If you suspect dissolved oxygen, you can degas the sample by bubbling a gentle stream of an inert gas like nitrogen or argon through the solution for a few minutes before capping the tube. For highly sensitive experiments, the freeze-pump-thaw method is more effective.

Problem: I see signals that I cannot assign to common solvents or grease.

Possible Cause: The THF-D8 may have degraded. THF can form peroxides, especially when exposed to air and light, which can lead to the formation of various degradation products.[8] The presence of unknown signals, sometimes in the downfield region, could indicate such degradation.

Solution:

• Use High-Purity Solvent: Use fresh, high-quality THF-D8 from a reputable supplier. Store it properly, typically under an inert atmosphere and protected from light.

• Check for Peroxides: You can test for the presence of peroxides using commercially available test strips.

• Purify the Solvent: If you suspect degradation, you can freshly distill the THF-D8 from a drying agent like sodium/benzophenone under an inert atmosphere.

Data Presentation

Table 1: ¹H and ¹³C NMR Chemical Shifts of Common Impurities in Tetrahydrofuran-D8.

Impurity	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
THF-D8 (residual)	3.58, 1.73	m, m	67.2, 25.3
Water (H₂O)	~2.4-2.5	s (broad)	-
Acetone	2.09	s	206.7, 30.7
Dichloromethane	5.33	s	53.8
Diethyl Ether	3.41, 1.15	q, t	66.1, 15.4
Hexane	1.25, 0.87	m, t	31.9, 23.0, 14.3
Toluene	7.17, 7.09, 7.01, 2.11	m, m, m, s	137.8, 129.2, 128.4, 125.4, 20.4
BHT (Stabilizer)	6.8 (Ar-H), 4.7 (OH), 2.2 (CH₃), 1.4 (t-Bu)	s, s, s, s	151.7, 135.4, 125.1, 34.1, 31.6, 30.3, 20.4
Silicone Grease	~0.0	s	~1.0
Hydrocarbon Grease	~1.25, ~0.86	s (broad), s (broad)	Multiple broad signals

Note: Chemical shifts are approximate and can vary with temperature, concentration, and sample matrix. Data compiled from multiple sources.[2][5][9][10]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation

• Weigh Sample: Accurately weigh 1-10 mg of your solid sample into a clean, dry vial. For a liquid sample, use a micropipette to transfer a small drop.

• Add Solvent: Add approximately 0.6-0.7 mL of THF-D8 to the vial.[7]

• Dissolve Sample: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Filter and Transfer: Using a clean Pasteur pipette with a small plug of glass wool at the bottom, transfer the solution to a clean, dry 5 mm NMR tube. This will remove any particulate matter.[7]

• Cap and Label: Cap the NMR tube securely and label it clearly.

• Clean Exterior: Wipe the outside of the NMR tube with a tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any fingerprints or dust before inserting it into the spectrometer.[1]

Mandatory Visualization

Caption: Workflow for identifying and troubleshooting common impurities in THF-D8 by NMR.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Troubleshooting [chem.rochester.edu]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. utsouthwestern.edu [utsouthwestern.edu]
• 6. paulussegroup.com [paulussegroup.com]
• 7. research.reading.ac.uk [research.reading.ac.uk]
• 8. reddit.com [reddit.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Peroxide Prevention in THF-d8

This technical support guide provides researchers, scientists, and drug development professionals with essential information on preventing, detecting, and removing peroxides in deuterated tetrahydrofuran (B95107) (THF-d8). Peroxide formation in ethers like THF is a significant safety concern and can interfere with experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to prevent peroxide formation in THF-d8?

A1: Tetrahydrofuran can react with atmospheric oxygen to form explosive peroxides, especially when exposed to light and heat.[1] This process, known as autoxidation, is a free-radical chain reaction.[2] In a laboratory setting, the concentration of these peroxides can increase to dangerous levels, posing a significant explosion hazard, particularly during distillation or evaporation where they can become concentrated.[3] Beyond the safety risks, peroxides can also act as unwanted initiators or contaminants in sensitive chemical reactions, leading to failed experiments and impure products.

Q2: What are the common stabilizers used for THF-d8?

A2: The most common stabilizer for THF and its deuterated counterpart is Butylated Hydroxytoluene (BHT).[1][4] BHT is a phenolic antioxidant that functions as a free-radical scavenger, effectively interrupting the chain reaction of peroxide formation.[2] Other less common stabilizers include hydroquinone (B1673460) and Vitamin E.[5]

Q3: How do I know if my THF-d8 contains a stabilizer?

A3: Commercial suppliers of THF-d8 will typically specify on the product label and in the safety data sheet (SDS) whether the solvent is stabilized and with which inhibitor.[3] Unstabilized THF-d8 is also available for applications where the stabilizer might interfere with the experiment. It is crucial to check the product information before use.

Q4: Can stabilizers in THF-d8 interfere with my NMR experiment?

A4: Yes, stabilizers can introduce extraneous signals into your NMR spectrum. BHT, for example, has characteristic peaks in the 1H NMR spectrum. Being aware of the chemical shifts of these stabilizers is essential for accurate spectral interpretation.

Q5: How often should I test my THF-d8 for peroxides?

A5: Unstabilized THF-d8 should be tested for peroxides before each use, especially if the container has been opened previously. Peroxides can form in unstabilized THF within as little as three days of exposure to air and light.[6][7] For stabilized THF-d8, it is good practice to test it periodically, for instance, every 1-3 months, depending on storage conditions and frequency of use. Always date the bottle upon receipt and upon opening to track its age.

Troubleshooting Guide

Issue	Possible Cause	Solution
Unexpected peaks in 1H NMR spectrum.	Stabilizer in THF-d8.	Identify the stabilizer from the product's documentation. Refer to the "Stabilizer Information" section below for typical chemical shifts of common stabilizers.
Peroxide formation.	Peroxides themselves may not give sharp, distinct signals but can lead to broader lines or other spectral artifacts. Test for peroxides immediately.
Reaction failure or unexpected byproducts.	Peroxides acting as reaction initiators or quenchers.	Test the THF-d8 for peroxides. If present, remove them using the protocols provided below before using the solvent in your reaction.
Visible crystals or precipitate in THF-d8 bottle.	High concentration of peroxides.	DO NOT MOVE OR OPEN THE BOTTLE. Peroxide crystals are shock-sensitive and can explode. Contact your institution's Environmental Health and Safety (EHS) office immediately for proper disposal.
Positive peroxide test on freshly opened stabilized THF-d8.	Stabilizer has been consumed.	Although uncommon for a new bottle, prolonged or improper storage before opening could lead to stabilizer depletion. If peroxide levels are low, you may be able to remove them. If high, consult your EHS office.

Stabilizer Information

The choice of stabilizer can impact the suitability of THF-d8 for certain applications. The following table summarizes the properties of common stabilizers.

Stabilizer	Typical Concentration	Mechanism of Action	Potential Interferences
Butylated Hydroxytoluene (BHT)	50-250 ppm	Free-radical scavenger	UV-Vis spectroscopy (strong absorbance), characteristic 1H NMR signals.
Hydroquinone	0.05-1.0% (as per older patents)	Free-radical scavenger	Can be oxidized to quinone, which is colored. Potential for extraneous NMR signals.
Vitamin E (α-tocopherol)	Not commercially standard	Free-radical scavenger	Complex 1H NMR spectrum.

Experimental Protocols

Protocol 1: Peroxide Detection with Potassium Iodide (Qualitative)

This method provides a rapid qualitative indication of the presence of peroxides.

Materials:

• THF-d8 sample

• Glacial acetic acid

• Potassium iodide (KI), solid

• Starch solution (optional, for enhanced visibility)

• Test tube

Procedure:

• In a clean, dry test tube, add 1-2 mL of the THF-d8 to be tested.

• Add an equal volume of glacial acetic acid.

• Add a few crystals of potassium iodide and shake the mixture.

• A yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

• For a more sensitive test, a few drops of a starch indicator solution can be added. A blue-black color will form in the presence of iodine, which is generated from the reaction of peroxides with KI.

Protocol 2: Peroxide Detection with Commercial Test Strips (Semi-Quantitative)

Peroxide test strips offer a convenient and semi-quantitative method for determining peroxide concentration.

Materials:

• THF-d8 sample

• Commercial peroxide test strips (e.g., Quantofix®)

• Forceps

Procedure:

• Using forceps, dip a peroxide test strip into the THF-d8 sample for 1 second.

• Remove the strip and allow the solvent to evaporate.

• After the specified time indicated in the manufacturer's instructions, compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration in ppm (mg/L).

Protocol 3: Peroxide Removal with Activated Alumina (B75360)

This method is effective for removing low to moderate levels of peroxides.

Materials:

• Peroxide-containing THF-d8

• Activated alumina (basic or neutral, Brockmann I)

• Chromatography column

• Glass wool or cotton

• Collection flask

Procedure:

• Secure a chromatography column in a vertical position.

• Place a small plug of glass wool or cotton at the bottom of the column.

• Fill the column with activated alumina. The amount of alumina will depend on the volume of THF-d8 to be purified and the peroxide concentration. A general guideline is to use approximately 100g of alumina per 500 mL of solvent.

• Gently tap the column to ensure even packing of the alumina.

• Carefully pour the THF-d8 onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity or with gentle positive pressure of an inert gas (e.g., nitrogen or argon).

• Collect the purified THF-d8 in a clean, dry collection flask.

• Test the collected solvent for the presence of peroxides to confirm their removal.

• Important: The used alumina will contain concentrated peroxides and should be handled as hazardous waste according to your institution's guidelines.

Protocol 4: Peroxide Removal with Ferrous Sulfate (B86663)

This method involves the reduction of peroxides with a ferrous sulfate solution.

Materials:

• Peroxide-containing THF-d8

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Distilled water

• Separatory funnel

Procedure:

• Prepare the ferrous sulfate wash solution by dissolving 60 g of FeSO₄·7H₂O in 110 mL of distilled water, and then carefully adding 6 mL of concentrated sulfuric acid.

• Pour the peroxide-containing THF-d8 into a separatory funnel.

• Add the ferrous sulfate solution to the separatory funnel. A common ratio is 1 part wash solution to 10 parts THF-d8.

• Stopper the funnel and shake vigorously for about one minute, periodically venting the funnel to release any pressure buildup.

• Allow the layers to separate. The aqueous layer will be at the bottom.

• Drain and discard the lower aqueous layer.

• Repeat the washing procedure with fresh ferrous sulfate solution if necessary, until a peroxide test on the THF-d8 layer is negative.

• After peroxide removal, the THF-d8 will be saturated with water and may need to be dried with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) followed by distillation if an anhydrous solvent is required.

Visualizations

Caption: Mechanism of peroxide formation in THF via a free-radical chain reaction.

Caption: Decision workflow for handling THF-d8 suspected of containing peroxides.

References

• 1. louisville.edu [louisville.edu]
• 2. researchgate.net [researchgate.net]
• 3. ehs.uci.edu [ehs.uci.edu]
• 4. dialnet.unirioja.es [dialnet.unirioja.es]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. Sciencemadness Discussion Board - peroxides in thf? - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Troubleshooting Poor Shimming in Tetrahydrofuran-d8 NMR Samples

Welcome to the technical support center for troubleshooting NMR experiments. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and FAQs in a question-and-answer format to address common issues encountered when working with Tetrahydrofuran-d8 (THF-d8) NMR samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My baseline is noisy and my peaks are broad in my THF-d8 sample. What are the most common causes?

A1: Poor shimming is the most likely culprit for broad peaks and a noisy baseline. This can stem from several factors related to your sample preparation and the instrument's state. The primary areas to investigate are:

• Sample Preparation: Issues such as incorrect sample volume, the presence of solid particles, or air bubbles can significantly degrade shimming quality.[1]

• NMR Tube Quality: Scratched or poor-quality NMR tubes can prevent a homogeneous magnetic field, making good shimming impossible.[2]

• Temperature Gradients: A lack of thermal equilibrium within the sample is a major cause of poor shims. It is crucial to allow the sample to equilibrate to the probe's temperature.[3]

• Locking Issues: THF-d8 has multiple deuterium (B1214612) signals, which can make it difficult for the spectrometer to achieve a stable lock. Locking on the wrong signal can also lead to incorrect chemical shifts.[4]

Q2: I'm having trouble locking on my THF-d8 sample. What should I do?

A2: Difficulty locking on THF-d8 is a common issue due to its multiple deuterium signals. Here are some steps to troubleshoot this problem:

• Verify Solvent Selection: Ensure that THF-d8 is correctly selected as the solvent in the acquisition software.[5]

• Manual Lock Adjustment: If the automatic lock fails, you may need to manually adjust the lock parameters. Increase the lock power and gain to visualize the deuterium signal, which may appear as a sine wave if off-resonance. Adjust the Z0 (field) until the sine wave flattens, indicating you are on-resonance.[5]

• Check Lock Phase: An incorrect lock phase can prevent a stable lock. The lock signal should show a maximum positive signal initially. If it goes negative first, the phase is likely 180 degrees off and needs to be adjusted.

• Identify the Correct Deuterium Signal: Since THF-d8 has multiple deuterium signals, the spectrometer may lock on a weaker or broader signal, leading to instability.[4] It is advisable to manually select the strongest and sharpest deuterium resonance for locking.

Q3: What are the key aspects of sample preparation to ensure good shimming?

A3: High-quality sample preparation is critical for achieving good resolution and narrow linewidths. Follow these guidelines:

• Use High-Quality NMR Tubes: Always use clean, dry, and unscratched NMR tubes rated for the spectrometer's frequency. Low-quality tubes can have imperfections that distort the magnetic field.

• Correct Sample Volume: For most 5 mm NMR tubes, the optimal sample volume is between 0.6 and 0.7 mL, corresponding to a sample height of 4-5 cm. Samples that are too short or too tall are difficult to shim.[6]

• Filter Your Sample: Ensure your sample is free of any particulate matter by filtering it through a small plug of glass wool or a syringe filter directly into the NMR tube.[1][7] Suspended particles will lead to broadened lines that cannot be corrected by shimming.[1][7]

• Avoid Air Bubbles: Ensure there are no air bubbles in your sample.

• Homogeneous Solution: Make sure your sample is fully dissolved and the solution is homogeneous.

Q4: How does temperature affect shimming, and what precautions should I take?

A4: Temperature gradients across the sample are a major source of poor shimming.[3] Convection currents caused by these gradients will broaden NMR signals.

• Equilibration Time: Allow your sample to thermally equilibrate in the probe for at least 5-10 minutes before starting the shimming process.[3][8] For variable temperature experiments, this equilibration time is even more critical.[3]

• Stable Gas Flow: Use a stable gas flow for temperature regulation to minimize fluctuations.

• Solvent Properties: Be aware of the boiling point of THF-d8 (65-66 °C) when running experiments at elevated temperatures to avoid sample evaporation and pressure buildup.[9]

Quantitative Data Summary

For optimal NMR results, it is important to achieve narrow linewidths and minimal spinning sidebands. The following tables provide reference values for assessing the quality of your shimming.

Table 1: Linewidth Specifications for High-Resolution NMR

Linewidth Measurement	Excellent Shim	Acceptable Shim	Poor Shim
Linewidth at 50% height (¹H)	< 0.5 Hz	0.5 - 1.0 Hz	> 1.0 Hz
Linewidth at 0.55% height (¹H)	< 10 Hz	10 - 20 Hz	> 20 Hz
Linewidth at 0.11% height (¹H)	< 20 Hz	20 - 40 Hz	> 40 Hz

Note: These values are typical for small molecules on a well-maintained high-resolution spectrometer. Actual values may vary depending on the specific instrument and sample.[10][11][12]

Table 2: Spinning Sideband Intensity

Quality of Shims	Typical Spinning Sideband Intensity
Excellent	< 1% of the main peak height
Acceptable	1-2% of the main peak height
Poor	> 2% of the main peak height

Spinning sidebands are peaks that appear symmetrically around a large signal, at frequencies corresponding to the spinning rate. Their intensity is an indicator of the magnetic field homogeneity in the x-y plane.[11]

Experimental Protocols

Protocol 1: Standard Sample Preparation for THF-d8

• Select a high-quality 5 mm NMR tube. Ensure it is clean and dry.

• Weigh 5-25 mg of your compound for a ¹H NMR spectrum directly into a clean, dry vial.

• Add approximately 0.7 mL of THF-d8 to the vial and ensure the sample is fully dissolved.

• Prepare a filter pipette by placing a small, tight plug of glass wool into a Pasteur pipette.

• Filter the sample solution directly into the NMR tube.

• Check the sample height. It should be between 4 and 5 cm.

• Cap the NMR tube securely and wipe the outside of the tube clean before inserting it into the spinner turbine.

Protocol 2: Manual Shimming Procedure (On-Axis Shims)

This protocol describes a basic iterative procedure for adjusting the primary on-axis (Z) shims.

• Insert the sample and achieve a stable lock.

• Turn on sample spinning to the recommended rate (typically 20 Hz).

• Access the manual shimming interface on the spectrometer software.

• Adjust Z1: Iteratively adjust the Z1 shim to maximize the lock level.

• Adjust Z2: Make a small adjustment to the Z2 shim. The lock level may initially decrease.

• Re-adjust Z1: After adjusting Z2, re-optimize the Z1 shim to maximize the lock level.

• Iterate between Z2 and Z1: Continue making small adjustments to Z2, each time followed by re-optimizing Z1. The goal is to find the combination of Z1 and Z2 that gives the highest overall lock level.[13]

• Proceed to higher-order shims (Z3, Z4, etc.) if necessary, following a similar iterative process (e.g., adjust Z3, then re-optimize Z2 and Z1).[13]

Visual Troubleshooting Guides

The following diagrams illustrate the logical workflow for troubleshooting common shimming problems.

Caption: A workflow diagram for troubleshooting poor NMR shimming.

Caption: A decision-making workflow for manual and automated shimming.

References

• 1. manoa.hawaii.edu [manoa.hawaii.edu]
• 2. Troubleshooting [chem.rochester.edu]
• 3. University of Ottawa NMR Facility Blog: Variable Temperature NMR - Thermal Equilibrium [u-of-o-nmr-facility.blogspot.com]
• 4. u-of-o-nmr-facility.blogspot.com [u-of-o-nmr-facility.blogspot.com]
• 5. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 6. sites.bu.edu [sites.bu.edu]
• 7. nmrlab.chem.upenn.edu [nmrlab.chem.upenn.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.washington.edu [chem.washington.edu]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 12. How to Evaluate a Benchtop NMR Instrument’s Technical Performance Part 2: 1H Lineshape and Resolution - Magritek [magritek.com]
• 13. mn.uio.no [mn.uio.no]

Baseline distortion in THF-d8 NMR spectra and correction

Technical Support Center: NMR Spectroscopy

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during their experiments, with a specific focus on baseline distortion in THF-d8 NMR spectra.

Frequently Asked Questions (FAQs)

Q1: What is baseline distortion in an NMR spectrum?

A1: Baseline distortion refers to any deviation of the spectral baseline from an ideal flat line at zero intensity.[1] This can manifest as a rolling, curved, or slanted baseline across the spectrum. These distortions are a common artifact in NMR spectroscopy and can significantly impact the accuracy of data analysis, particularly peak integration.[2][3]

Q2: What are the common causes of baseline distortion in NMR spectra, particularly when using THF-d8?

A2: Baseline distortion in NMR spectra can arise from several sources, which are generally not specific to THF-d8 but can be observed when using this solvent. These causes include:

• Instrumental Artifacts: Issues such as pulse breakthrough, where the detector is recovering from the radiofrequency pulse, can corrupt the initial data points of the Free Induction Decay (FID).[3] This is a frequent cause of baseline roll and undulations.[3]

• Acoustic Ringing: Particularly in cryoprobes, acoustic ringing can introduce baseline curvature, which affects quantitative analyses.

• High Signal Intensity: Very intense solvent or analyte peaks can saturate the detector, leading to baseline artifacts.

• Sample-Related Issues: The presence of paramagnetic impurities can cause line broadening and may affect the baseline.[4][5][6] Additionally, high sample concentration leading to self-aggregation, especially in less polar solvents like THF-d8, can result in broad peaks that may be mistaken for baseline distortion.[7]

• Data Processing: Improper phasing of the spectrum can lead to a distorted baseline. A spectrum that is not correctly phased will exhibit baseline deviations around the peaks.

Q3: Are there any specific issues with THF-d8 that might contribute to baseline problems?

A3: While baseline distortion is a general NMR issue, certain characteristics of THF could potentially contribute to spectral artifacts. THF can form peroxides upon storage, especially if not handled under an inert atmosphere. While not directly causing baseline roll, these and other impurities or stabilizers could introduce broad signals that might be confused with a distorted baseline. It is also important to use high-quality NMR tubes, as imperfections can affect shimming and lead to line shape and baseline issues.

Q4: How does baseline distortion affect the quantitative analysis of my NMR data?

A4: A non-flat baseline is a significant source of error in quantitative NMR (qNMR). It directly impacts the accuracy of peak integration, which is crucial for determining the relative amounts of different species in a sample. A distorted baseline can lead to either an overestimation or underestimation of the true peak area, with potential errors ranging from a few percent to over 20% in severe cases. For accurate quantitative results, a flat baseline is essential.[8]

Troubleshooting Guides

This section provides structured guidance for identifying and correcting baseline distortion in your THF-d8 NMR spectra.

Troubleshooting Workflow for Baseline Distortion

The following diagram illustrates a systematic approach to troubleshooting baseline issues.

Caption: A step-by-step workflow for diagnosing and correcting baseline distortion in NMR spectra.

Experimental Protocols for Baseline Correction

For accurate and reproducible results, proper baseline correction is crucial. Below are detailed protocols for common baseline correction methods available in most NMR processing software.

Method 1: Polynomial Fit Baseline Correction

This method fits a polynomial function to the baseline regions of the spectrum and subtracts it.[9]

Protocol:

• Open the Baseline Correction Tool: In your NMR processing software (e.g., MestReNova, TopSpin), navigate to the baseline correction interface.

• Select 'Polynomial Fit': Choose the polynomial fitting algorithm from the available options.[10]

• Set the Polynomial Order: The order of the polynomial determines the complexity of the curve used to fit the baseline. A lower order (e.g., 1-3) is suitable for simple linear or gently curving baselines. Higher orders (e.g., 5-7) can correct more complex distortions but risk fitting broad peaks as part of the baseline. Start with a low order and increase if necessary.

• Automatic Point Selection: Most software can automatically identify baseline regions. Use this feature for an initial correction.

• Preview and Apply: Preview the effect of the correction. If the baseline appears flat and broad peaks are not distorted, apply the correction.

• Manual Adjustment (if needed): If the automatic correction is not satisfactory, you may need to manually select points in the baseline to guide the fitting algorithm.

Method 2: Whittaker Smoother Baseline Correction

The Whittaker Smoother is a robust algorithm that is effective for a wide range of baseline distortions and is less sensitive to the presence of broad peaks.

Protocol:

• Access the Baseline Correction Tool: Open the baseline correction feature in your software.

• Select 'Whittaker Smoother': Choose this algorithm from the list of correction methods.[10]

• Adjust Parameters: The Whittaker Smoother typically has two main parameters:

  • Smooth Factor (λ): This controls the stiffness of the baseline. Higher values result in a smoother baseline but may not follow sharp changes in the distortion.

  • Asymmetry Factor (p): This parameter helps to avoid fitting peaks as part of the baseline. A value between 0.01 and 0.1 is often a good starting point.

• Use Autodetection: Many software packages can automatically determine optimal parameters. This is often a good starting point.[10]

• Preview and Apply: As with the polynomial fit, preview the correction before applying it to ensure a flat baseline without affecting your signals of interest.

Data Presentation: Impact of Baseline Correction on Integration

The following tables summarize the quantitative impact of baseline distortion on the accuracy of peak integration and compare the effectiveness of different correction methods. The data is representative of a hypothetical sample with two peaks of known integral ratio (1:1).

Table 1: Effect of Baseline Distortion on Integration Accuracy

Baseline Condition	Peak 1 Integral	Peak 2 Integral	Calculated Ratio (Peak 1 / Peak 2)	% Error
No Distortion (Ideal)	1.00	1.00	1.00	0.0%
Mild Rolling Baseline	1.08	0.95	1.14	14.0%
Severe Rolling Baseline	1.22	0.89	1.37	37.0%
Slanted Baseline	1.15	0.92	1.25	25.0%

Table 2: Comparison of Baseline Correction Methods

Baseline Condition	Correction Method	Peak 1 Integral	Peak 2 Integral	Calculated Ratio (Peak 1 / Peak 2)	% Error
Severe Rolling Baseline	None	1.22	0.89	1.37	37.0%
Severe Rolling Baseline	Polynomial Fit (Order 5)	1.03	0.99	1.04	4.0%
Severe Rolling Baseline	Whittaker Smoother	1.01	1.00	1.01	1.0%
Slanted Baseline	None	1.15	0.92	1.25	25.0%
Slanted Baseline	Polynomial Fit (Order 1)	1.02	1.01	1.01	1.0%
Slanted Baseline	Whittaker Smoother	1.01	1.00	1.01	1.0%

Visualization of Baseline Correction

The following diagram illustrates the conceptual process of baseline correction.

Caption: The process of correcting a distorted NMR baseline.

References

• 1. bruker.com [bruker.com]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. Baseline Correction with Mnova [mestrelabcn.com]
• 4. researchgate.net [researchgate.net]
• 5. About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. mcgill.ca [mcgill.ca]
• 10. Stanford University NMR Facility [web.stanford.edu]

Tetrahydrofuran-D8 Purity: Technical Support &amp; Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with guidance on maintaining the purity of Tetrahydrofuran-D8 (THF-d8). Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Tetrahydrofuran-D8 to maintain its purity?

To ensure the long-term purity and stability of Tetrahydrofuran-D8, it should be stored under the following conditions:

• Temperature: Refrigerate between +2°C and +8°C.[1][2][3]

• Atmosphere: Store in a tightly sealed container in a dry, well-ventilated area to prevent moisture absorption and exposure to air.[4][5][6]

• Light: Protect from light.[6]

Q2: Why is it crucial to store Tetrahydrofuran-D8 properly?

Improper storage of Tetrahydrofuran-D8 can lead to the formation of potentially explosive peroxides upon prolonged contact with air and light.[1][7] This not only poses a significant safety hazard but also compromises the purity of the solvent, which can affect experimental results, particularly in sensitive applications like NMR spectroscopy.[3][8]

Q3: Does Tetrahydrofuran-D8 contain a stabilizer?

Some grades of Tetrahydrofuran may contain a stabilizer, such as butylated hydroxytoluene (BHT), to inhibit oxidation and peroxide formation.[9] However, for certain applications, such as HPLC with UV detection, a stabilizer-free version is often preferred.[9] For NMR applications, the presence of a stabilizer can introduce unwanted signals, so it is crucial to check the product specifications.

Q4: What are the common impurities found in Tetrahydrofuran-D8?

The most common impurity is water.[2][3] High-purity grades of THF-d8 will have a very low water content specified.[3][10] Degradation can lead to the formation of peroxides and other oxidation products.

Q5: What are the safety hazards associated with Tetrahydrofuran-D8?

Tetrahydrofuran-D8 is a highly flammable liquid and vapor.[1][5] It can cause serious eye irritation, may cause respiratory irritation, drowsiness, or dizziness, and is suspected of causing cancer.[1] The formation of explosive peroxides is a primary safety concern.[1][7]

Troubleshooting Guide

Issue: Unexpected peaks or artifacts in NMR spectrum.

This is a common issue that can often be traced back to the purity of the THF-d8 solvent.

Step 1: Verify Storage Conditions

• Question: Has the THF-d8 been consistently stored at +2°C to +8°C in a tightly sealed container and protected from light?

• Rationale: Improper storage is a primary cause of degradation. Exposure to air and light can lead to the formation of peroxides and other degradation products, which will appear in the NMR spectrum.[1][7]

Step 2: Check for Water Contamination

• Question: Is there a broad peak around 1.5-4.7 ppm (depending on other solutes) that could indicate water?

• Rationale: Water is a common impurity in deuterated solvents.[2][3] Its presence can be confirmed by its characteristic chemical shift.

Step 3: Test for Peroxides

• Question: Have you tested for the presence of peroxides, especially if the container has been opened multiple times or stored for an extended period?

• Rationale: Peroxide formation is a known degradation pathway for THF.[1][7] Peroxides can react with your sample or give rise to their own signals. Commercially available peroxide test strips can be used for a quick check.

Step 4: Consider Stabilizer Impurities

• Question: Does your THF-d8 contain a stabilizer like BHT?

• Rationale: If a stabilizer is present, it will have its own characteristic peaks in the NMR spectrum. Check the certificate of analysis for your specific lot of solvent.

Summary of Storage Conditions and Potential Issues

Storage Parameter	Recommended Condition	Consequence of Deviation
Temperature	+2°C to +8°C[1][2][3]	Increased rate of degradation and peroxide formation.
Atmosphere	Tightly sealed container, dry and well-ventilated area[4][5][6]	Absorption of moisture and atmospheric oxygen, leading to contamination and peroxide formation.[7]
Light	Protected from light[6]	Light can accelerate the formation of peroxides.[7]

Experimental Protocols

General Workflow for Assessing Tetrahydrofuran-D8 Purity

A general workflow for assessing the purity of THF-d8 involves a combination of visual inspection, chemical testing, and spectroscopic analysis.

Caption: A general workflow for assessing the purity of Tetrahydrofuran-D8.

Troubleshooting Logic

The following diagram illustrates a logical approach to troubleshooting issues related to THF-d8 purity.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Tetrahydrofuran-d8 ≥99.5 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 3. Tetrahydrofuran-D8 deuteration degree min 99.5 for NMR spectroscopy MagniSolv 1693-74-9 [sigmaaldrich.com]
• 4. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 5. carlroth.com [carlroth.com]
• 6. sds.chemdox.com [sds.chemdox.com]
• 7. dl.novachem.com.au [dl.novachem.com.au]
• 8. armar-europa.de [armar-europa.de]
• 9. 109-99-9・Tetrahydrofuran, with Stabilizer・200-19391・206-19393[Detail Information] | [Synthesis & Materials][Analytical Chemistry][Pharma Manufacturing & QC]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 10. merckmillipore.com [merckmillipore.com]

Technical Support Center: Purification of Tetrahydrofuran-D8 for Sensitive Experiments

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the purification of Tetrahydrofuran-D8 (THF-D8) intended for sensitive applications such as organometallic chemistry, polymerization reactions, and high-resolution NMR spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the most critical impurities in commercial THF-D8 for sensitive experiments?

A1: The primary impurities of concern are water, peroxides, and stabilizers. Water can quench highly reactive reagents, while peroxides can initiate unwanted side reactions and pose a significant safety hazard, especially upon heating or distillation.[1] Stabilizers, such as Butylated Hydroxytoluene (BHT), are added to prevent peroxide formation but can interfere with certain reactions or analytical techniques, like those involving UV detection.

Q2: How can I test for the presence of peroxides in my THF-D8?

A2: Peroxide testing is a critical safety step before any purification procedure involving heating. Several methods are available:

• Commercial Peroxide Test Strips: These provide a rapid and convenient qualitative or semi-quantitative measurement of peroxide levels. Follow the manufacturer's instructions for accurate results.

• Potassium Iodide (KI) Test: A common laboratory method involves adding a freshly prepared solution of potassium iodide in glacial acetic acid to a small sample of THF-D8. The formation of a yellow to brown color indicates the presence of peroxides. A deeper color signifies a higher concentration.

Q3: My THF-D8 contains a BHT stabilizer. How can I remove it?

A3: BHT can be effectively removed by passing the THF-D8 through a column packed with activated alumina (B75360). This method is preferred over distillation for removing BHT as the stabilizer is non-volatile and would otherwise co-distill with the solvent.

Q4: I've noticed an unusual peak at approximately 10.8 ppm in the 1H NMR spectrum of my THF-D8. What could it be?

A4: While the exact identification of unknown peaks requires further investigation, a signal in this region of the 1H NMR spectrum could potentially be attributed to a carboxylic acid impurity. Purification of the THF-D8, for instance by distillation, should remove such non-volatile impurities.

Data on Impurity Levels in THF-D8

The following table summarizes typical impurity levels in commercial THF-D8 and the expected purity after implementing the recommended purification protocols.

Impurity	Typical Concentration in Commercial THF-D8	Concentration after Purification	Method of Analysis
Water	~30 - 300 ppm	< 10 ppm	Karl Fischer Titration
Peroxides	Variable (increases with storage and exposure to air/light)	Not detectable	Peroxide Test Strips / KI Test
BHT (Stabilizer)	~250 - 350 ppm (if stabilized)	< 1 ppm (after alumina filtration)	HPLC, GC-MS
Benzene (B151609)	Not typically present	Up to 150 ppm (if using a sodium/benzophenone (B1666685) still)	GC-MS

Note: The benzene impurity is a known potential byproduct from the decomposition of benzophenone in sodium/benzophenone stills.[2][3]

Experimental Protocols

Protocol 1: Peroxide Testing using Potassium Iodide

Objective: To qualitatively determine the presence of peroxides in THF-D8.

Materials:

• THF-D8 sample

• Potassium iodide (KI)

• Glacial acetic acid

• Small test tube or vial

Procedure:

• Prepare a fresh testing solution by dissolving approximately 100 mg of KI in 1 mL of glacial acetic acid.

• In a clean, dry test tube, add 1 mL of the THF-D8 to be tested.

• Add 1 mL of the freshly prepared KI/acetic acid solution to the THF-D8.

• Gently mix the contents.

• Observe any color change against a white background.

  • No color change: Peroxide levels are negligible.

  • Pale yellow: Low concentration of peroxides.

  • Bright yellow to brown: High and potentially hazardous concentration of peroxides. CAUTION: Do not distill THF with high peroxide concentrations.

Protocol 2: Removal of BHT Stabilizer and Peroxides using Activated Alumina

Objective: To remove BHT and peroxides from THF-D8.

Materials:

• THF-D8 containing BHT and/or peroxides

• Activated alumina (basic, Brockmann I)

• Chromatography column

• Clean, dry collection flask

Procedure:

• Set up a chromatography column of an appropriate size for the volume of THF-D8 to be purified.

• Dry pack the column with activated alumina. A general guideline is to use approximately 100 g of alumina per 100 mL of solvent for effective peroxide removal.

• Carefully add the THF-D8 to the top of the column and allow it to percolate through the alumina under gravity or with gentle positive pressure from an inert gas.

• Collect the purified, stabilizer-free THF-D8 in a clean, dry flask.

• Important: Unstabilized THF can rapidly form peroxides upon exposure to air and light.[4] The purified solvent should be used immediately or stored under an inert atmosphere (e.g., nitrogen or argon) in a dark, sealed container.

Protocol 3: Purification of THF-D8 using a Sodium/Benzophenone Still

Objective: To produce highly anhydrous and oxygen-free THF-D8.

Materials:

• Pre-dried THF-D8 (e.g., by letting it stand over activated molecular sieves or potassium hydroxide)

• Sodium metal

• Benzophenone

• Solvent still apparatus

• Inert gas supply (nitrogen or argon)

Procedure:

• Safety First: Ensure the THF-D8 has been tested for and is free of peroxides before proceeding. Never add sodium to THF that may contain peroxides, as this can cause a fire or explosion.

• Set up the solvent still in a fume hood. The apparatus should consist of a round-bottom flask, a distillation head, a condenser, and an inert gas inlet/outlet.

• To the round-bottom flask, add small pieces of freshly cut sodium metal. The amount will depend on the volume of the still, but a few small pieces are typically sufficient for a 1 L still.

• Add a small amount of benzophenone to act as an indicator.

• Fill the flask with pre-dried THF-D8, ensuring the sodium is covered.

• Begin gently heating the flask while maintaining a positive pressure of inert gas.

• As the solvent refluxes, the solution will turn a deep blue or purple color. This indicates the formation of the sodium-benzophenone ketyl radical anion, signifying that the solvent is anhydrous and oxygen-free.

• Once the characteristic blue/purple color is stable, purified THF-D8 can be collected from the distillation head.

• Always maintain a positive inert gas pressure and never distill the solvent to dryness.

Troubleshooting Guides

Sodium/Benzophenone Still Troubleshooting

Issue	Possible Cause(s)	Recommended Action(s)
Still does not turn blue/purple	1. Presence of significant amounts of water or oxygen.2. Insufficient sodium or benzophenone.	1. Continue to reflux the solvent. The ketyl will form once the water and oxygen have been scavenged.2. If the color does not appear after several hours of reflux, cool the still and cautiously add more sodium and/or benzophenone.
Still turns yellow or orange	1. Presence of peroxides in the THF-D8 that was added.2. Exhaustion of the sodium/benzophenone ketyl.	1. Immediately stop heating and cool the still. A yellow/orange color indicates a potentially dangerous condition. The still must be safely quenched and cleaned before starting over with peroxide-free THF-D8.2. If the still has been in use for a long time, it may need to be replenished.
A large ball of sodium has formed	The sodium pieces have melted and coalesced.	This is not necessarily a problem as long as the still maintains its blue/purple color. However, it reduces the surface area of the sodium. For future setups, using sodium wire or smaller pieces can help prevent this.

Visual Guides

Logical Workflow for THF-D8 Purification

Caption: Decision workflow for purifying THF-D8 based on initial state and experimental needs.

Troubleshooting Flow for a Sodium/Benzophenone Still

Caption: Troubleshooting guide for a sodium/benzophenone THF-D8 still based on solution color.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. The Benzophenone Ketyl Still Pot - [www.rhodium.ws] [designer-drug.com]
• 3. scielo.br [scielo.br]
• 4. ehs.washington.edu [ehs.washington.edu]

Technical Support Center: Navigating Water Contamination in THF-d8 NMR Spectra

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges of water contamination in NMR spectra when using Tetrahydrofuran-d8 (THF-d8) as a solvent.

Troubleshooting Guide: Identifying and Mitigating Water Contamination

Water is a common contaminant in NMR solvents and can significantly impact the quality and interpretation of your spectra.[1] This guide provides a systematic approach to identifying and resolving issues arising from water contamination in your THF-d8 samples.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting water contamination in your NMR samples.

A flowchart for troubleshooting water contamination in NMR samples.

Frequently Asked Questions (FAQs)

Q1: What is the typical chemical shift of the water peak in THF-d8?

The ¹H NMR chemical shift of residual water in THF-d8 is approximately 2.46 ppm at room temperature (24 ± 1 °C).[2][3]

Q2: Why does the chemical shift of the water peak vary?

The chemical shift of the water peak is highly sensitive to its environment and can be influenced by:

• Concentration: The concentration of water can affect its chemical shift. Higher concentrations can lead to increased hydrogen bonding and a downfield shift.

• Solute Interactions: Hydrogen bonding between water molecules and the analyte can also cause shifts in the water resonance.[4][5]

Q3: How does water contamination affect the quality of my NMR spectrum?

Water contamination can lead to several issues:

• Obscured Signals: A large water peak can obscure signals from your compound of interest that resonate in the same region.

• Broad Peaks: The water peak itself is often broad, which can further mask underlying analyte signals.

• Integration Errors: A large, broad water peak can make accurate integration of nearby analyte peaks difficult.

• Deuterium (B1214612) Exchange: If your analyte has exchangeable protons (e.g., -OH, -NH), these can exchange with the deuterium in the solvent, leading to a decrease or disappearance of the analyte signal and an increase in the HDO peak.

Q4: What are the common sources of water contamination?

Water can be introduced into your NMR sample from several sources:

• The Deuterated Solvent: THF-d8 is hygroscopic and can absorb moisture from the atmosphere if not stored and handled properly.[6]

• NMR Tubes and Caps (B75204): Residual moisture can remain in NMR tubes and on caps after washing.[7]

• Glassware and Pipettes: Pipettes and other glassware used for sample preparation can be a significant source of water contamination.[7]

• The Sample Itself: If the analyte is not properly dried, it can introduce water into the NMR tube.

Q5: How can I minimize water contamination in my NMR samples?

Adhering to good laboratory practices is crucial for minimizing water contamination:

• Proper Solvent Storage: Store THF-d8 in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).[8] Consider using ampulized solvents for moisture-sensitive experiments.

• Drying Glassware: Thoroughly dry all glassware, including NMR tubes and pipettes, in an oven at a temperature above 100°C for several hours and cool them in a desiccator before use.[1]

• Inert Atmosphere: For highly moisture-sensitive samples, prepare them in a glove box or under a stream of inert gas.

• Drying the Analyte: Ensure your sample is thoroughly dried before dissolving it in the deuterated solvent.

Data Presentation: Chemical Shift of Water in THF-d8

Parameter	¹H Chemical Shift (ppm)	Conditions
Water (H₂O/HDO)	2.46	In THF-d8 at 297 K (24 °C)

Note: The chemical shift of water is subject to variations due to temperature, concentration, and solute interactions.

Experimental Protocols

Protocol 1: Drying THF-d8 using Sodium/Benzophenone (B1666685) Ketyl

This protocol is effective for rigorously drying THF-d8 but should only be performed by trained personnel due to the use of reactive sodium metal.

Materials:

• THF-d8 (pre-dried over a less reactive agent like calcium hydride is recommended)

• Sodium metal

• Benzophenone

• Distillation apparatus

• Inert gas supply (Nitrogen or Argon)

Methodology:

• Pre-drying (Optional but Recommended): Stir the THF-d8 over calcium hydride for several hours to remove the bulk of the water.

• Setup: Assemble a clean, dry distillation apparatus under an inert atmosphere.

• Addition of Drying Agents: To the distillation flask containing the pre-dried THF-d8, add small pieces of sodium metal and a small amount of benzophenone.

• Reflux: Heat the mixture to reflux under a positive pressure of inert gas.

• Color Change: Continue to reflux until the solution turns a deep blue or purple color. This indicates the formation of the sodium benzophenone ketyl radical anion, signifying that the solvent is dry.

• Distillation: Once the color persists, distill the dry THF-d8 into a clean, dry receiving flask under an inert atmosphere.

• Storage: Store the freshly distilled dry THF-d8 over activated molecular sieves in a sealed flask under an inert atmosphere.

Protocol 2: Quantitative Determination of Water Content by ¹H NMR (qNMR)

This protocol outlines a general method for quantifying the amount of water in a THF-d8 sample using an internal standard.

Materials:

• NMR sample in THF-d8

• Internal standard of known purity and concentration (e.g., maleic anhydride, 1,4-dioxane)

• NMR spectrometer

Methodology:

• Selection of Internal Standard: Choose an internal standard that has a sharp signal in a region of the spectrum that does not overlap with any analyte or solvent signals. The standard should be stable and not react with the sample or solvent.

• Sample Preparation:

  • Accurately weigh a known amount of the internal standard into a clean, dry vial.

  • Accurately weigh the sample to be analyzed into the same vial.

  • Add a known volume of THF-d8 to dissolve the sample and internal standard.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure that the relaxation delay (d1) is sufficiently long (at least 5 times the longest T1 relaxation time of the protons being quantified) to allow for full relaxation of all signals. This is crucial for accurate integration.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the signal of the water peak and a well-resolved signal from the internal standard.

• Calculation: The amount of water can be calculated using the following formula:

References

• 1. benchchem.com [benchchem.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. research.cbc.osu.edu [research.cbc.osu.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle of NMR Solvents: Tetrahydrofuran-D8 vs. Chloroform-d for Polymer Characterization

For researchers, scientists, and drug development professionals engaged in polymer analysis, the choice of deuterated solvent for Nuclear Magnetic Resonance (NMR) spectroscopy is a critical decision that directly impacts the quality and interpretability of the resulting data. Tetrahydrofuran-D8 (THF-d8) and Chloroform-d (CDCl3) are two of the most common solvents employed for this purpose. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in the selection of the optimal solvent for your specific polymer and analytical goals.

The primary role of the deuterated solvent in NMR is to dissolve the polymer sample while remaining "invisible" in the ¹H NMR spectrum, thereby allowing for the unobstructed observation of the polymer's proton signals. The ideal solvent should not only provide excellent solubility but also facilitate high-resolution spectra with minimal interference. The choice between THF-d8 and CDCl3 often depends on the specific polymer's properties and the information being sought.

Key Performance Metrics: A Comparative Analysis

The performance of THF-d8 and CDCl3 for polymer analysis can be evaluated based on several key metrics, including solubility, chemical shift dispersion, residual peak interference, and potential for solvent-polymer interactions.

Solubility

The first and most crucial consideration is the ability of the solvent to fully dissolve the polymer. Incomplete dissolution leads to poor spectral quality, including broad lines and a low signal-to-noise ratio.[1] The solubility of a polymer is dictated by the principle of "like dissolves like," where polymers tend to dissolve in solvents with similar polarity.

Polymer Class	Tetrahydrofuran-D8 (THF-d8) Solubility	Chloroform-d (CDCl3) Solubility
Polystyrene (PS)	Excellent	Excellent
Poly(methyl methacrylate) (PMMA)	Good	Excellent
Polyethylene Glycol (PEG)	Good	Excellent
Polylactic Acid (PLA)	Good	Excellent
Poly(styrene-co-diene)-b-polyether Copolymers	Selective for PS block[2]	Good

This table provides a general guideline; solubility can be influenced by factors such as polymer molecular weight and crystallinity.

Chemical Shift and Spectral Resolution

The chemical environment provided by the solvent can influence the chemical shifts of the polymer's protons. This can, in some cases, improve spectral resolution by increasing the separation between overlapping signals. For instance, in the analysis of a poly(styrene-co-diene)-b-polyglycidol (PS-co-PD-b-PG) block copolymer, the signals for the aromatic protons of the polystyrene block are clearly visible in THF-d8, while the signals for the polyglycidol block are not observed.[2] Conversely, when a co-solvent is added, the signals for the aromatic protons become more defined.[2] This highlights the importance of solvent selection in selectively observing different parts of a polymer chain.

Visual inspection of ¹H NMR spectra of the same or similar polymers in both solvents can provide valuable insights into differences in resolution and signal dispersion.

Experimental Data: ¹H NMR Chemical Shifts

The following tables summarize the approximate ¹H NMR chemical shifts for common polymers in both THF-d8 and CDCl3. It is important to note that chemical shifts can be influenced by factors such as polymer tacticity, molecular weight, and concentration.[3]

Table 1: Approximate ¹H NMR Chemical Shifts of Common Polymers

Polymer	Functional Group	Chemical Shift (ppm) in THF-d8	Chemical Shift (ppm) in CDCl3
Polystyrene (PS)	Aromatic protons	6.80 - 7.20[2]	6.30 - 7.20
Backbone CH, CH₂	1.40 - 2.10	1.40 - 2.00
Poly(methyl methacrylate) (PMMA)	-OCH₃	~3.59	3.59
Backbone -CH₂-	~1.85	1.85
α-CH₃	0.85 - 1.25	0.85 - 1.25
Polyethylene Glycol (PEG)	-CH₂-CH₂-O-	~3.50	3.64[4]
Polylactic Acid (PLA)	-CH(CH₃)-	5.10 - 5.20[5]	5.16[6]
-CH(CH₃ )-	1.45 - 1.60[5]	1.58[6]

Table 2: Residual Solvent and Water Peak Chemical Shifts

Solvent	Residual Solvent Peak (ppm)	Water Peak (ppm)
Tetrahydrofuran-D8 (THF-d8)	3.58, 1.73[7]	~2.4 - 2.5[7]
Chloroform-d (CDCl3)	7.26[3]	~1.56

Experimental Protocols

Accurate and reproducible polymer analysis by NMR spectroscopy relies on meticulous sample preparation. The following are generalized protocols for preparing polymer samples in both THF-d8 and CDCl3.

General Sample Preparation Protocol

• Determine the appropriate amount of polymer: For ¹H NMR of most polymers, 5-25 mg of the sample is typically required. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary.[1]

• Weigh the polymer: Accurately weigh the desired amount of polymer into a clean, dry vial.

• Add the deuterated solvent: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (THF-d8 or CDCl3) to the vial.[1]

• Dissolve the polymer: Gently agitate the vial to dissolve the polymer completely. Sonication may be used to aid dissolution, but care should be taken to avoid heating the sample, which could cause degradation.

• Filter the solution (if necessary): If the solution contains any suspended particles, it must be filtered to prevent poor spectral resolution.[8] A Pasteur pipette with a small plug of glass wool or a syringe filter can be used.

• Transfer to an NMR tube: Carefully transfer the clear solution to a clean, dry 5 mm NMR tube.

• Cap and label the tube: Securely cap the NMR tube and label it clearly.

Logical Solvent Selection

The choice between THF-d8 and CDCl3 can be guided by a logical decision-making process based on the properties of the polymer and the analytical requirements.

Conclusion

Both Tetrahydrofuran-D8 and Chloroform-d are valuable solvents for polymer analysis by NMR spectroscopy. The optimal choice depends on a careful consideration of the polymer's solubility and the specific analytical goals. CDCl3 is an excellent first choice for a wide range of common polymers due to its superior dissolving power for many non-polar and moderately polar polymers. However, for polymers that exhibit poor solubility in CDCl3 or for specific applications where solvent-analyte interactions need to be minimized or altered, THF-d8 presents a viable and often advantageous alternative. By understanding the properties of each solvent and following rigorous experimental protocols, researchers can obtain high-quality NMR data for the accurate characterization of polymeric materials.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. researchgate.net [researchgate.net]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. global-sci.com [global-sci.com]
• 7. chem.washington.edu [chem.washington.edu]
• 8. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]

A Researcher's Guide to Deuterated Solvents in Organometallic NMR

An objective comparison of performance with supporting experimental insights for researchers, scientists, and drug development professionals.

The selection of an appropriate deuterated solvent is a critical, yet often overlooked, aspect of Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of organometallic complexes. The choice of solvent can significantly impact spectral quality, chemical shifts, and even the stability of the analyte itself. This guide provides a comprehensive comparison of commonly used deuterated solvents in organometallic chemistry, supported by key physical and chemical data, to aid researchers in making informed decisions for their experimental work.

Key Considerations for Solvent Selection

The ideal deuterated solvent for organometallic NMR should possess several key characteristics:

• High Solubility: The solvent must fully dissolve the organometallic complex to ensure a homogeneous solution and high-quality NMR spectra.

• Chemical Inertness: The solvent should not react with the organometallic analyte. This is a particularly important consideration for reactive organometallic species.[1]

• Minimal Signal Interference: The residual protio-solvent signals should not overlap with the signals of interest from the analyte.

• Appropriate Temperature Range: The solvent's freezing and boiling points must be suitable for the desired experimental conditions, especially for variable-temperature NMR studies.

• Cost and Availability: While performance is paramount, the cost and availability of the solvent are practical considerations for routine use.[2]

Comparative Data of Common Deuterated Solvents

The following tables summarize the physical properties and characteristic ¹H and ¹³C NMR chemical shifts of deuterated solvents frequently employed in organometallic chemistry. This data is essential for predicting potential signal overlap and for calibrating NMR spectra.

Table 1: Physical Properties of Common Deuterated Solvents

Solvent Name	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 20°C)
Benzene-d₆	C₆D₆	84.15	6.8	79.1	0.950
Toluene-d₈	C₇D₈	100.19	-95	110.6	0.943
Tetrahydrofuran-d₈	C₄D₈O	80.16	-108.5	66	0.986
Dichloromethane-d₂	CD₂Cl₂	86.95	-95.1	39.8	1.393
Chloroform-d (B32938)	CDCl₃	120.38	-64.4	60.9	1.500

Table 2: ¹H and ¹³C NMR Residual Peaks of Common Deuterated Solvents

Solvent Name	¹H Residual Peak (ppm)	Multiplicity	¹³C Residual Peak (ppm)	Multiplicity
Benzene-d₆	7.16	s	128.06	t
Toluene-d₈	2.08 (CD₂H), 6.97, 7.01, 7.09 (Aryl)	m	20.43 (CD₃), 125.19, 128.01, 128.96, 137.48 (Aryl)	sept, t, t, t, s
Tetrahydrofuran-d₈	1.72, 3.58	m	25.31, 67.57	quint, quint
Dichloromethane-d₂	5.32	t	53.84	quint
Chloroform-d	7.26	s	77.16	t

Performance Comparison and Recommendations

Benzene-d₆ and Toluene-d₈: The Preferred Choice for Reactive Complexes

Aromatic deuterated solvents, such as benzene-d₆ and toluene-d₈, are often the solvents of choice for organometallic NMR spectroscopy.[1] Their non-polar and non-coordinating nature makes them less likely to react with sensitive organometallic compounds. Furthermore, the anisotropic effects of the aromatic ring can induce significant changes in the chemical shifts of the analyte's protons, which can be advantageous for resolving overlapping signals.[1] Toluene-d₈ offers a wider liquid range than benzene-d₆, making it particularly suitable for low-temperature NMR studies.

Tetrahydrofuran-d₈: For Enhanced Solubility

Tetrahydrofuran-d₈ (THF-d₈) is a moderately polar, coordinating solvent that can be an excellent choice when the organometallic complex has poor solubility in non-polar aromatic or halogenated solvents. However, its coordinating nature means it can potentially bind to the metal center, altering the chemical environment and the resulting NMR spectrum.[3] This interaction can be either a drawback or a feature to be exploited, for instance, in studying ligand exchange processes.

Dichloromethane-d₂: A Versatile Halogenated Option

Dichloromethane-d₂ (CD₂Cl₂) is a polar, non-coordinating solvent that offers good solubility for a wide range of organometallic complexes. It is generally less reactive than chloroform-d and can be a suitable alternative when aromatic solvents are not appropriate. Its low boiling point facilitates easy sample recovery.

Chloroform-d: Use with Caution

While chloroform-d (CDCl₃) is one of the most common and affordable deuterated solvents for general organic chemistry NMR, it should be used with caution for organometallic compounds.[1] Many organometallic complexes, particularly those with electron-rich or low-valent metal centers, can be reactive towards halogenated solvents.[1] This reactivity can lead to decomposition of the sample, resulting in poor quality spectra and inaccurate characterization. It is advisable to first test the stability of a new organometallic complex in CDCl₃ on a small scale before committing to a full NMR analysis.

Experimental Protocols

A systematic approach is crucial when selecting the optimal deuterated solvent for an organometallic complex. The following protocols outline a general workflow for solubility testing and a more detailed procedure for a comparative NMR study.

Protocol 1: Solubility Screening

This protocol provides a quick and efficient method to determine the most suitable solvent for dissolving the organometallic complex.

References

• 1. benchchem.com [benchchem.com]
• 2. labinsights.nl [labinsights.nl]
• 3. quora.com [quora.com]

A Comparative Guide to the Validation of Quantitative NMR Results in Tetrahydrofuran-D8

For researchers, scientists, and drug development professionals, quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of substances with a high degree of accuracy and precision. The choice of deuterated solvent is a critical parameter that directly impacts the quality and reliability of qNMR results. This guide provides a comparative overview of Tetrahydrofuran-D8 (THF-d8) and other common deuterated solvents for the validation of qNMR assays, supported by experimental considerations and data presentation.

Solvent Selection for Quantitative NMR

The selection of an appropriate deuterated solvent is the foundational step in developing a robust qNMR method. An ideal solvent should completely dissolve the analyte and the internal standard, be chemically inert, and have residual solvent peaks that do not overlap with signals of interest. The quality of the deuterated solvent, including its deuteration degree, water content, and the presence of impurities, can significantly affect the accuracy of qNMR results.[1]

Table 1: Comparison of Physicochemical Properties of Common Deuterated Solvents

Solvent	Formula	Polarity	Boiling Point (°C)	Residual ¹H Shift (ppm)	Key Considerations for qNMR
Tetrahydrofuran-d8	C₄D₈O	Intermediate	66	~3.58, ~1.72	Good for a wide range of organic compounds; residual peaks may overlap with some analyte signals.
Chloroform-d	CDCl₃	Low	61	~7.26	Versatile and affordable; residual peak can overlap with aromatic signals.[2]
Dimethyl Sulfoxide-d6	C₂D₆SO	High	189	~2.50	Excellent for polar compounds; high boiling point can make sample recovery difficult.[3]
Acetonitrile-d3	C₂D₃N	High	82	~1.94	Good for a range of polar and non-polar compounds; relatively simple residual spectrum.
Deuterium (B1214612) Oxide	D₂O	Very High	101	~4.79 (variable)	Used for water-soluble compounds; allows for the study of exchangeable protons.[2][3]
Benzene-d6	C₆D₆	Non-polar	80	~7.16	Can induce significant chemical shift changes (aromatic solvent-induced shift).

Validation of a qNMR Method

A qNMR method must be validated to ensure it is fit for its intended purpose. The validation process typically involves assessing several key parameters, as outlined by regulatory bodies and scientific best practices.[4][5]

Table 2: Key Validation Parameters for qNMR

Parameter	Objective	Typical Acceptance Criteria	Considerations for THF-d8
Specificity/Selectivity	To ensure the signal of the analyte can be distinguished from other components, including impurities, the internal standard, and the solvent.	No significant overlap between the analyte signal and other signals.	The residual peaks of THF-d8 at ~3.58 and ~1.72 ppm should be evaluated for potential overlap with analyte or internal standard signals.
Linearity	To demonstrate a proportional relationship between the signal intensity and the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999.	The linearity should be assessed across the desired concentration range in THF-d8.
Range	The concentration interval over which the method is precise, accurate, and linear.	Defined by the upper and lower concentrations that meet the linearity, accuracy, and precision criteria.	Dependent on the solubility of the analyte and internal standard in THF-d8.
Accuracy	The closeness of the measured value to the true value.	Recovery of 98-102% for a certified reference material.	Accuracy can be influenced by the purity of THF-d8 and the chosen internal standard.
Precision (Repeatability & Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.	Relative Standard Deviation (RSD) ≤ 1-2%.	The viscosity of THF-d8 may affect sample mixing and shimming, potentially influencing precision.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise (S/N) ratio ≥ 3.	The S/N will depend on the analyte, the concentration, and the NMR instrument's sensitivity.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise (S/N) ratio ≥ 10.	The LOQ in THF-d8 should be determined experimentally for each analyte.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor variations in parameters like temperature or relaxation delay.	The effect of temperature variations on the chemical shifts in THF-d8 should be considered.

Experimental Protocols

The following are generalized protocols for the validation of a qNMR method. These should be adapted based on the specific analyte, internal standard, and NMR instrumentation.

Protocol 1: Sample Preparation for qNMR Validation

• Selection of Internal Standard: Choose an internal standard that is soluble in THF-d8, chemically inert, and has at least one signal that is well-resolved from the analyte and solvent signals. Examples of suitable internal standards include maleic acid, dimethyl sulfone, and 1,4-dinitrobenzene.

• Stock Solution Preparation:

  • Accurately weigh a certified internal standard (IS) and the analyte (A) using a calibrated microbalance.

  • Dissolve the IS and A in THF-d8 to prepare a stock solution of known concentration.

• Preparation of Calibration Curve Standards (for Linearity):

  • Prepare a series of at least five standard solutions by serial dilution of the stock solution with THF-d8. The concentrations should span the expected working range.

• Preparation of Accuracy and Precision Samples:

  • Prepare at least three replicate samples at three different concentrations (e.g., 80%, 100%, and 120% of the target concentration) by weighing the analyte and internal standard and dissolving in THF-d8.

Protocol 2: NMR Data Acquisition

• Instrument Setup:

  • Tune and match the NMR probe.

  • Lock the field frequency to the deuterium signal of THF-d8.

  • Shim the magnetic field to achieve optimal resolution and lineshape.

• Acquisition Parameters:

  • Pulse Angle: Use a 90° pulse angle.

  • Relaxation Delay (d1): Set d1 to at least 5 times the longest spin-lattice relaxation time (T1) of the signals of interest (both analyte and internal standard) to ensure full relaxation.

  • Acquisition Time (aq): Typically set to 2-4 seconds.

  • Number of Scans (ns): Adjust to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated for accurate quantification.

  • Temperature: Maintain a constant temperature (e.g., 298 K) throughout the experiments.

Protocol 3: Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 0.3 Hz before Fourier transformation.

• Phasing and Baseline Correction: Manually phase correct the spectrum and perform a baseline correction.

• Integration:

  • Integrate the selected signals for the analyte and the internal standard.

  • Ensure the integration limits are wide enough to encompass the entire signal, including any ¹³C satellites if necessary.

• Calculation: The concentration or purity of the analyte is calculated using the following formula:

  Purity_A (%) = (I_A / N_A) * (N_IS / I_IS) * (M_A / M_IS) * (m_IS / m_A) * Purity_IS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the substance

Visualizing the Workflow

To ensure a systematic approach to qNMR validation, a logical workflow is essential.

Caption: Workflow for the validation of a qNMR method.

Caption: Logical workflow for selecting a suitable deuterated solvent for qNMR.

Conclusion

The validation of a qNMR method is crucial for ensuring the reliability of quantitative results. Tetrahydrofuran-d8 is a versatile solvent suitable for a wide range of organic compounds. However, its performance in a qNMR assay is dependent on the specific analyte and the careful selection of an appropriate internal standard. By following a systematic validation protocol that assesses specificity, linearity, accuracy, precision, and other key parameters, researchers can confidently employ THF-d8 in their qNMR studies. This guide provides a framework for comparing THF-d8 to other common deuterated solvents and for implementing a robust validation strategy, ultimately leading to high-quality, reproducible quantitative data.

References

• 1. [High Purity Solvents for qNMR Measurement] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. Popular Deuterated Solvents for NMR - Alfa Chemistry [chemicalbook.com]
• 4. usp.org [usp.org]
• 5. scispace.com [scispace.com]

Unveiling Molecular Identities: A Comparative Guide to Cross-Referencing THF-d8 NMR and Mass Spectrometry Data

In the landscape of modern chemical analysis, particularly within research, drug development, and quality control, the unambiguous identification and quantification of chemical entities are paramount. Two of the most powerful analytical techniques leveraged for these tasks are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While each technique offers a wealth of information individually, their true analytical strength is unleashed when their data are cross-referenced.

This guide provides an objective comparison of the performance of THF-d8 NMR and mass spectrometry, supported by experimental data. It details the methodologies for key experiments and illustrates the logical workflow for integrating these powerful techniques for comprehensive structural elucidation and quantitative analysis. This information is targeted toward researchers, scientists, and drug development professionals seeking to enhance the accuracy and efficiency of their analytical workflows.

Performance Characteristics: A Tale of Two Techniques

NMR spectroscopy and mass spectrometry provide fundamentally different yet highly complementary information about a molecule. NMR probes the magnetic properties of atomic nuclei within a magnetic field, offering detailed insights into the molecular structure and connectivity. In contrast, mass spectrometry measures the mass-to-charge ratio of ionized molecules, providing information about the molecular weight and elemental composition.

The choice of deuterated solvent in NMR is crucial to avoid overwhelming signals from the solvent itself. Tetrahydrofuran-d8 (THF-d8) is a common choice for its ability to dissolve a wide range of organic compounds.

Here is a summary of the key performance characteristics of each technique:

Feature	THF-d8 NMR Spectroscopy	Mass Spectrometry (ESI-MS & GC-MS)
Primary Information	Atomic connectivity, 3D structure, stereochemistry, molecular dynamics.	Mass-to-charge ratio (m/z), molecular weight, elemental formula, fragmentation patterns.[1]
Sensitivity	Lower (micromole to millimole range).[2][3]	Higher (picomole to femtomole range).[2][3]
Quantitative Nature	Inherently quantitative under specific experimental conditions (qNMR); signal intensity is directly proportional to the number of nuclei.[2]	Can be quantitative with the use of internal standards and calibration curves.[4]
Reproducibility	Very high; data is highly consistent across different instruments.[1]	Moderate; can be influenced by ionization source, instrument type, and matrix effects.[1]
Sample Preparation	Minimal and non-destructive.[1]	More involved; often requires derivatization (for GC-MS) and is a destructive technique.[1]
Throughput	Lower; experiments can range from minutes to hours.	Higher; analysis times are typically in the minute range.
Strengths	Unambiguous structure elucidation, isomer differentiation.[2]	High sensitivity and selectivity, compatibility with chromatography.[2]
Weaknesses	Low sensitivity, potential for signal overlap in complex mixtures.[2]	Limited structural information for unknown compounds without fragmentation, potential for ion suppression.[4]

The Power of Synergy: A Cross-Referencing Workflow

The complementary nature of NMR and mass spectrometry makes their combined use a powerful strategy for comprehensive compound characterization. The high-resolution mass accuracy of MS can provide the elemental composition, while the detailed structural information from NMR can be used to piece together the molecular puzzle.

The following diagram illustrates a typical workflow for cross-referencing THF-d8 NMR and mass spectrometry data for the identification and characterization of a small molecule.

Caption: A logical workflow for integrated analysis of NMR and mass spectrometry data.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining high-quality, reproducible data that can be confidently cross-referenced.

THF-d8 NMR Spectroscopy

Objective: To acquire high-resolution 1D and 2D NMR spectra for structural elucidation and/or quantitative analysis.

Materials:

• High-purity sample

• Tetrahydrofuran-d8 (THF-d8), 99.5 atom % D

• 5 mm NMR tubes

• Internal standard for qNMR (e.g., maleic acid, dimethyl sulfone)

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample (typically 1-10 mg for ¹H NMR, 10-50 mg for ¹³C NMR) and the internal standard (for qNMR) into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of THF-d8 to the vial.

  • Gently sonicate or vortex the vial to ensure complete dissolution of the sample.

  • Filter the solution into a 5 mm NMR tube to remove any particulate matter.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the THF-d8.

  • Shim the magnetic field to achieve optimal homogeneity.

  • For Structural Elucidation:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a ¹³C{¹H} NMR spectrum.

    • Acquire 2D NMR spectra as needed, such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate protons to directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations.

  • For Quantitative NMR (qNMR):

    • Use a 90° pulse.

    • Set the relaxation delay (d1) to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation between scans.[5]

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250 for <1% integration error).[5][6]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • For qNMR, carefully integrate the signals of the analyte and the internal standard.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To obtain the accurate mass and elemental composition of the analyte.

Materials:

• High-purity sample

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (as mobile phase additives)

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap) coupled to a Liquid Chromatography (LC) system.

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in the initial mobile phase composition.[7]

  • Filter the final solution through a 0.22 µm syringe filter.

• Data Acquisition:

  • Set the ESI source parameters, including capillary voltage, nebulizer gas pressure, and drying gas flow and temperature.

  • Operate the mass spectrometer in both positive and negative ion modes in separate runs to detect a wider range of potential ions.

  • Acquire full scan mass spectra over a relevant m/z range.

  • If necessary, perform tandem mass spectrometry (MS/MS) experiments to obtain fragmentation information for structural confirmation.

• Data Analysis:

  • Determine the accurate mass of the molecular ion ([M+H]⁺, [M-H]⁻, [M+Na]⁺, etc.).

  • Use the accurate mass and isotopic pattern to calculate the elemental composition of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To analyze volatile and semi-volatile compounds and impurities.

Materials:

• Sample

• High-purity volatile solvent (e.g., dichloromethane, hexane)

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole, TOF).

Procedure:

• Sample Preparation:

  • Dissolve the sample in a suitable volatile solvent.

  • The concentration will depend on the expected concentration of the analytes.

  • If necessary, perform derivatization to increase the volatility of the analytes.

• Data Acquisition:

  • Set the GC parameters, including the injection volume, injector temperature, oven temperature program, and carrier gas flow rate.

  • Set the MS parameters, including the ionization mode (typically Electron Ionization - EI), and the mass range.

  • Inject the sample into the GC.

• Data Analysis:

  • Identify compounds by comparing their retention times and mass spectra to reference libraries (e.g., NIST).

  • Analyze the fragmentation patterns to confirm the identity of the compounds.

Conclusion

The integration of THF-d8 NMR and mass spectrometry offers a robust and comprehensive approach to chemical analysis that far surpasses the capabilities of either technique alone. Mass spectrometry provides the initial, crucial information on molecular weight and elemental composition with high sensitivity, while NMR delivers the detailed structural map necessary for unambiguous identification. By leveraging the strengths of both techniques and following rigorous experimental protocols, researchers, scientists, and drug development professionals can confidently and efficiently elucidate the structures of novel compounds, quantify components in complex mixtures, and ensure the purity and quality of their materials. This synergistic workflow is an indispensable tool in the modern analytical chemist's arsenal.

References

• 1. benchchem.com [benchchem.com]
• 2. Differences in NMR vs Mass Spectrometry for Identification [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Deuterium Isotope Effects in Reactions with Tetrahydrofuran-D8: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of Tetrahydrofuran-D8 (THF-D8) relative to its non-deuterated counterpart, Tetrahydrofuran (THF), with a focus on deuterium (B1214612) kinetic isotope effects (KIEs). Understanding these effects is crucial for elucidating reaction mechanisms, predicting reaction rates, and designing novel chemical entities with tailored metabolic stabilities. This document summarizes key experimental data, details the methodologies used to obtain this data, and provides visual representations of the underlying principles and experimental workflows.

Introduction to Deuterium Isotope Effects

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its isotopes.[1] The replacement of hydrogen (¹H) with deuterium (²H or D), its heavier, stable isotope, often leads to a significant decrease in reaction rate if the C-H bond is broken during the rate-determining step of the reaction.[2] This is known as a primary kinetic isotope effect.

The origin of this effect lies in the difference in zero-point vibrational energy between a C-H and a C-D bond. Due to its greater mass, deuterium forms a stronger bond with carbon, resulting in a lower zero-point energy.[2] Consequently, more energy is required to break a C-D bond compared to a C-H bond, leading to a higher activation energy and a slower reaction rate for the deuterated molecule.[2] The magnitude of the primary deuterium KIE is typically expressed as the ratio of the rate constants (kH/kD) and can range from 1 to 8.[2]

Comparative Analysis: Reaction of THF and THF-D8 with Hydroxyl Radicals

A key reaction for which the deuterium isotope effect of THF has been experimentally determined is its gas-phase reaction with the hydroxyl radical (•OH). This reaction is of fundamental importance in atmospheric chemistry and combustion processes. The abstraction of a hydrogen atom from the THF molecule is the initial and often rate-limiting step.

Quantitative Data Summary

The following table summarizes the experimentally determined rate coefficients for the reaction of hydroxyl radicals with both THF and THF-D8 at various temperatures.

Temperature (K)	Reactant	Rate Coefficient (k) (cm³ molecule⁻¹ s⁻¹)	Kinetic Isotope Effect (kH/kD)
251	THF	1.90 x 10⁻¹¹	3.22
THF-D8	5.90 x 10⁻¹²
297	THF	2.10 x 10⁻¹¹	2.84
THF-D8	7.40 x 10⁻¹²
358	THF	2.50 x 10⁻¹¹	2.45
THF-D8	1.02 x 10⁻¹¹
433	THF	3.10 x 10⁻¹¹	2.15
THF-D8	1.44 x 10⁻¹¹
519	THF	3.90 x 10⁻¹¹	1.89
THF-D8	2.06 x 10⁻¹¹

Data sourced from Krumm, B., et al. (2021). Experimental Kinetic Study of the Reactions of Hydroxyl Radicals With Three Oxymethylene Ethers and With 1,3,5-Trioxane, Tetrahydrofuran, and Tetrahydrofuran-d8. International Journal of Chemical Kinetics.

The data clearly demonstrates a significant primary kinetic isotope effect, with the reaction rate for THF being consistently higher than that for THF-D8 across the entire temperature range studied. As the temperature increases, the kinetic isotope effect decreases, which is a typical behavior for KIEs.

Experimental Protocols

The rate coefficients presented above were determined using the Pulsed Laser Photolysis - Laser-Induced Fluorescence (PLP-LIF) technique. This is a highly sensitive and accurate method for studying the kinetics of gas-phase radical reactions.

Pulsed Laser Photolysis - Laser-Induced Fluorescence (PLP-LIF)

Objective: To measure the absolute rate coefficients for the reaction of a radical species (e.g., •OH) with a molecule of interest (e.g., THF or THF-D8).

Methodology:

• Radical Generation: A short pulse of laser light (photolysis laser) is used to photolyze a precursor molecule to generate the desired radical species in a reaction cell. For hydroxyl radicals, a common precursor is hydrogen peroxide (H₂O₂), which photolyzes at 248 nm (KrF excimer laser) to produce two •OH radicals.

• Reaction Initiation: The generated radicals are allowed to react with the substrate molecule (THF or THF-D8), which is present in large excess to ensure pseudo-first-order kinetics.

• Radical Detection: A second, tunable laser (probe laser) is fired into the reaction cell at a specific time delay after the photolysis laser. The probe laser is tuned to a wavelength that excites the radical of interest to a higher electronic state.

• Fluorescence Measurement: The excited radicals then fluoresce, emitting light at a characteristic wavelength. This fluorescence is detected by a sensitive detector, such as a photomultiplier tube (PMT), positioned perpendicular to the laser beams.

• Kinetic Measurement: By systematically varying the time delay between the photolysis and probe lasers, the decay of the radical concentration over time can be monitored.

• Data Analysis: The pseudo-first-order rate constant is determined from the slope of a plot of the radical decay rate versus the concentration of the substrate. The bimolecular rate coefficient is then calculated from this value.

Visualizations

Reaction Pathway and Isotope Effect

The following diagram illustrates the hydrogen abstraction reaction from THF by a hydroxyl radical and the energetic difference that leads to the kinetic isotope effect.

Caption: Energy profile showing the higher activation energy for deuterium abstraction.

Experimental Workflow for PLP-LIF

This diagram outlines the major steps involved in the Pulsed Laser Photolysis - Laser-Induced Fluorescence experimental setup.

Caption: Workflow of the PLP-LIF technique for kinetic studies.

Conclusion

The comparative data for the reaction of THF and THF-D8 with hydroxyl radicals provides a clear and quantifiable demonstration of a significant primary kinetic isotope effect. The slower reaction rate of the deuterated isotopologue is a direct consequence of the greater strength of the C-D bond compared to the C-H bond. This principle has broad implications for various fields:

• Mechanistic Chemistry: KIE studies are a powerful tool for probing reaction mechanisms and identifying the rate-determining step. A significant kH/kD value, as observed here, strongly indicates that C-H bond cleavage is involved in the slowest step of the reaction.

• Drug Development: The "deuterium effect" can be strategically employed to slow down the metabolic breakdown of drug molecules. By replacing metabolically labile C-H bonds with C-D bonds, the pharmacokinetic profile of a drug can be improved, potentially leading to lower required doses and reduced side effects.

• Materials Science: Understanding the stability of C-H versus C-D bonds can be relevant in the design of materials with enhanced resistance to degradation by radical species.

This guide highlights the importance of considering isotopic substitution as a key parameter in chemical reactions. The provided data and experimental protocols serve as a valuable resource for researchers and professionals working in areas where the reactivity of C-H bonds is a critical factor.

References

• 1. Berti lab - Kinetic isotope effects [sites.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Navigating the Nuances of qNMR: A Comparative Guide to Integration Accuracy in Tetrahydrofuran-D8

For researchers, scientists, and drug development professionals striving for the highest accuracy in quantitative Nuclear Magnetic Resonance (qNMR) analysis, the choice of deuterated solvent is a critical, yet often overlooked, parameter. This guide provides an objective comparison of Tetrahydrofuran-D8 (THF-d8) with other common qNMR solvents, offering insights into its performance and supported by key physical and chemical data relevant to integration accuracy.

Quantitative NMR stands as a powerful primary analytical method, offering direct proportionality between signal intensity and the number of nuclei, thus enabling precise quantification without the need for identical reference standards.[1][2] However, the accuracy of qNMR is highly dependent on a range of experimental factors, with the deuterated solvent playing a pivotal role.[2][3] This guide will delve into the specifics of using THF-d8 as a qNMR solvent, comparing its relevant properties to those of other commonly used solvents to inform your experimental design and enhance the reliability of your quantitative results.

Solvent Properties: A Comparative Analysis for qNMR Accuracy

The ideal deuterated solvent for qNMR should possess a number of key characteristics: excellent analyte solubility, chemical inertness, minimal and well-separated residual solvent signals, low water content, and a low viscosity.[4][5] While no single solvent is perfect for all applications, a careful comparison of their properties can guide the selection process.

Here, we present a comparison of THF-d8 with three other widely used qNMR solvents: Chloroform-d (CDCl3), Dimethyl Sulfoxide-d6 (DMSO-d6), and Deuterium Oxide (D2O).

Property	Tetrahydrofuran-D8 (THF-d8)	Chloroform-d (CDCl3)	Dimethyl Sulfoxide-d6 (DMSO-d6)	Deuterium Oxide (D2O)
Molar Mass ( g/mol )	80.16[6]	120.38	84.17	20.03
Density (g/mL at 25 °C)	0.985[7]	1.500	1.184	1.107
Boiling Point (°C)	65-66[7]	61.2	189	101.4
Melting Point (°C)	-106[7]	-64	18.4	3.8
¹H Residual Signal (ppm)	~3.58, 1.73[8]	~7.26	~2.50	~4.79
¹³C Residual Signal (ppm)	~67.57, 25.37[8]	~77.16	~39.52	-
Water Signal (ppm)	Variable, ~2.4-2.5[8]	~1.56	~3.33	~4.79
Hygroscopicity	Moderate to High[9]	Low	High[10][11]	Very High
Viscosity (cP at 25 °C)	~0.46	~0.54	~1.99	~0.89
Polarity (Dielectric Constant)	7.5	4.8	47	80

The Impact of THF-d8 Properties on qNMR Integration

Residual Signals and Potential for Overlap: THF-d8 exhibits two primary residual proton signals at approximately 3.58 ppm and 1.73 ppm.[8] While these are sharp and can often be used for shimming, their positions in the aliphatic region of the spectrum may pose a challenge if analyte signals of interest fall in the same range. Careful selection of integration regions is paramount to avoid overlap and ensure accurate quantification.

Impurities and their Spectral Footprint: Like all deuterated solvents, THF-d8 can contain impurities that may interfere with qNMR measurements. Common impurities include water, residual non-deuterated THF, and potentially peroxides, which can form upon exposure to air and light.[6] The presence of a broad signal around 10.8 ppm has been anecdotally reported and could be indicative of peroxide formation. It is crucial to use high-purity solvents and to verify their purity before use, for example, by running a blank spectrum.[2][12]

Hygroscopicity and Water Content: THF-d8 is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[9] Water in a qNMR sample can be detrimental for several reasons. Firstly, the water signal can be broad and may overlap with analyte signals. Secondly, high water content can affect the spectrometer's lock and shim, leading to poorer line shape and resolution. Finally, for hygroscopic analytes, the presence of water can affect the accuracy of weighing.[10][11][13][14] Therefore, proper storage and handling of THF-d8 under inert and dry conditions are essential.[9]

Viscosity and Analyte Tumbling: With a relatively low viscosity, THF-d8 is generally a good choice for achieving sharp NMR signals, as it allows for rapid molecular tumbling of the analyte.[5] This leads to more efficient relaxation and narrower linewidths, which are crucial for accurate integration.

Experimental Protocol for Accurate qNMR in THF-d8

To achieve the highest level of accuracy in qNMR experiments using THF-d8, a meticulous and validated protocol is necessary. The following is a generalized procedure that can be adapted for specific applications.

1. Sample and Standard Preparation:

• Internal Standard Selection: Choose an internal standard that is soluble in THF-d8, chemically inert towards the analyte, and has at least one sharp, well-resolved signal that does not overlap with any analyte signals.[15] The standard should also have a low volatility.

• Accurate Weighing: Use a calibrated microbalance to accurately weigh both the analyte and the internal standard. For hygroscopic samples, weighing should be performed in a controlled environment (e.g., a glove box with low humidity).[16]

• Dissolution: Dissolve the accurately weighed analyte and internal standard in a precise volume of high-purity THF-d8 (typically 0.6-0.7 mL for a standard 5 mm NMR tube). Ensure complete dissolution, using a vortex mixer if necessary.[17]

2. NMR Data Acquisition:

• Spectrometer Setup: Ensure the NMR spectrometer is properly tuned and the probe is well-matched.

• Shimming: Perform careful shimming on the sample to achieve a narrow and symmetrical lineshape for the solvent and analyte signals.

• Acquisition Parameters:

  • Pulse Angle: Use a calibrated 90° pulse to maximize the signal-to-noise ratio.

  • Relaxation Delay (d1): This is a critical parameter for accurate quantification. The relaxation delay should be at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard signals being integrated.[1] An inversion-recovery experiment should be performed to determine the T1 values.

  • Acquisition Time (at): A sufficiently long acquisition time is needed to ensure that the FID has fully decayed, which is important for accurate integration and baseline correction.

  • Number of Scans (ns): The number of scans should be chosen to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for an integration error of less than 1%).[1]

  • Receiver Gain (rg): The receiver gain should be set to a level that maximizes the dynamic range without causing ADC overflow (clipping) of the FID.

3. Data Processing and Integration:

• Fourier Transform: Apply an exponential multiplication with a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio before Fourier transformation.[1]

• Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the entire spectrum. This is crucial for accurate integration.

• Integration: Define the integration regions for the selected analyte and internal standard signals. The integration limits should be set wide enough to encompass the entire peak, including any ¹³C satellites (typically at least 20 times the linewidth).[1]

• Quantification: Calculate the concentration or purity of the analyte using the following formula:

  Purity_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the internal standard

Visualizing the Path to Accurate qNMR

To further clarify the key stages and influencing factors in a qNMR experiment, the following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationships affecting accuracy.

A streamlined workflow for a typical qNMR experiment.

Factors influencing the accuracy of qNMR measurements.

Conclusion

Tetrahydrofuran-D8 can be a suitable solvent for quantitative NMR analysis, particularly for analytes that exhibit good solubility in this medium. Its relatively low viscosity is advantageous for obtaining sharp signals. However, researchers must be vigilant about its potential for residual signal overlap in the aliphatic region, its hygroscopic nature, and the possible presence of impurities. By implementing a rigorous experimental protocol, including careful sample preparation, optimization of acquisition parameters (especially the relaxation delay), and meticulous data processing, the accuracy of qNMR integration in THF-d8 can be maximized. Ultimately, the choice of deuterated solvent should be made on a case-by-case basis, considering the specific properties of the analyte and the desired level of accuracy for the quantitative analysis.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. [High Purity Solvents for qNMR Measurement] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emerypharma.com [emerypharma.com]
• 5. researchgate.net [researchgate.net]
• 6. Tetrahydrofuran-D8, for NMR, 99.5 atom % D 1 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. scientificlabs.ie [scientificlabs.ie]
• 8. chem.washington.edu [chem.washington.edu]
• 9. researchgate.net [researchgate.net]
• 10. HYGROSCOPIC TENDENCIES OF SUBSTANCES USED AS CALIBRANTS FOR QUANTITATIVE NMR SPECTROSCOPY - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. armar-europa.de [armar-europa.de]
• 13. Absolute Purity Determination of a Hygroscopic Substance, Indocyanine Green, Using Quantitative NMR (qNMR) [jstage.jst.go.jp]
• 14. Hygroscopic Tendencies of Substances Used as Calibrants for Quantitative Nuclear Magnetic Resonance Spectroscopy | NIST [nist.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]

A Comparative Guide to Tetrahydrofuran-D8 and Toluene-d8 for Variable Temperature NMR Studies

For researchers, scientists, and professionals in drug development, the selection of an appropriate deuterated solvent is paramount for successful variable temperature Nuclear Magnetic Resonance (VT-NMR) studies. The solvent's physical properties directly impact the quality and range of data that can be obtained. This guide provides an objective comparison of two commonly used deuterated solvents, Tetrahydrofuran-D8 (THF-d8) and Toluene-d8, to aid in the selection process for your specific experimental needs.

Physical Properties: A Head-to-Head Comparison

The choice of solvent for VT-NMR is primarily dictated by its liquid temperature range. The ideal solvent should remain liquid and have low viscosity across the desired temperature range of the experiment. Below is a summary of the key physical properties of THF-d8 and Toluene-d8.

Property	Tetrahydrofuran-D8 (THF-d8)	Toluene-d8
Molecular Formula	C₄D₈O	C₇D₈
Molecular Weight	80.16 g/mol [][2]	100.19 g/mol [3][4]
Melting Point	-108 °C[5] / -106 °C[][2]	-95 °C[6][7] / -84 °C[3][8]
Boiling Point	65-66 °C[][2] / 65 °C[5]	110.6 °C[3][9] / 111 °C[6][7]
Density	0.985 g/mL at 25 °C[][2]	0.943 g/mL at 25 °C[8][10][11]
Viscosity	~0.55 cP at 20°C (for non-deuterated THF)[12]	0.58 mPa·s at 20°C[4]

Key Takeaways from Physical Properties:

• Low-Temperature Studies: THF-d8 possesses a significantly lower melting point (-108 °C) compared to Toluene-d8 (~ -95 °C to -84 °C), making it the superior choice for experiments requiring very low temperatures.[][2][3][5][6][7][8]

• High-Temperature Studies: Toluene-d8 has a much higher boiling point (110.6 °C) than THF-d8 (65-66 °C), rendering it more suitable for high-temperature NMR studies.[][2][3][5][6][7][9]

Performance in Variable Temperature NMR Studies

While direct, quantitative comparative studies on the NMR performance of THF-d8 versus Toluene-d8 are not extensively published, their utility can be inferred from their physical and chemical properties.

Tetrahydrofuran-D8:

• Advantages: Its excellent low-temperature capabilities are its primary advantage. It is a polar aprotic solvent, which can be beneficial for dissolving a wide range of polar and ionic compounds.[13]

• Disadvantages: The lower boiling point limits its use in high-temperature experiments. THF is also known to form peroxides upon storage, which can be a safety concern and may react with certain samples.[14]

Toluene-d8:

• Advantages: Its wide liquid range, particularly its high boiling point, makes it a versatile solvent for studying dynamic processes over a broad temperature range.[6][7] As an aromatic solvent, it can induce specific chemical shift changes (aromatic solvent-induced shifts, ASIS) which can be useful for structural elucidation.

• Disadvantages: Its higher freezing point makes it unsuitable for very low-temperature studies where THF-d8 would be the better option.[6][7] It is a non-polar solvent, which may limit its ability to dissolve highly polar or ionic analytes.

Experimental Protocols

A general protocol for conducting a variable temperature NMR experiment is outlined below. Specific parameters will need to be optimized for the particular instrument and sample being studied.

1. Sample Preparation:

• Dissolve the sample in the chosen deuterated solvent (THF-d8 or Toluene-d8) in a high-quality NMR tube. The concentration should be optimized to give a good signal-to-noise ratio.
• Ensure the sample height is appropriate for the NMR probe.

2. Instrument Setup:

• Insert the sample into the NMR spectrometer.
• Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity at room temperature.

3. Temperature Control:

• Use the spectrometer's variable temperature unit to set the desired temperature.
• It is crucial to change the temperature in small increments (e.g., 10-20 °C at a time) to avoid thermal shock to the probe and the sample tube.[7][15]
• Allow the temperature to equilibrate for a sufficient amount of time (typically 5-15 minutes) at each new temperature before acquiring data.[16]

4. Data Acquisition:

• Re-shim the magnetic field at each new temperature, as the homogeneity will likely change.
• Acquire the NMR spectrum.

5. Data Processing and Analysis:

• Process the acquired spectra.
• Analyze the changes in chemical shifts, coupling constants, and line shapes as a function of temperature to understand the dynamic processes occurring in the sample.

Visualizing the Decision Process and Workflow

To assist in the selection and experimental process, the following diagrams illustrate the key decision points and the general workflow for a VT-NMR experiment.

Caption: Solvent selection guide for VT-NMR.

Caption: General workflow for a VT-NMR experiment.

Conclusion

Both Tetrahydrofuran-D8 and Toluene-d8 are valuable solvents for variable temperature NMR studies, each with a distinct set of advantages. The choice between them should be guided by the specific temperature requirements of the experiment and the solubility of the analyte. THF-d8 is the solvent of choice for studies requiring temperatures below -80°C, while Toluene-d8 is ideal for experiments conducted at elevated temperatures up to 110°C. Careful consideration of these factors, along with adherence to a sound experimental protocol, will enable researchers to obtain high-quality VT-NMR data for their dynamic molecular studies.

References

• 2. 四氢呋喃-d8 ≥99.5 atom % D, contains 0.03 % (v/v) TMS | Sigma-Aldrich [sigmaaldrich.com]
• 3. Toluene-d8 | CAS#:2037-26-5 | Chemsrc [chemsrc.com]
• 4. science-and-fun.de [science-and-fun.de]
• 5. Tetrahydrofuran D8, 25 ml, glass, 25 ml, CAS No. 1693-74-9 | Deuterated Solvents | Deuterated Compounds for NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 6. publish.uwo.ca [publish.uwo.ca]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. Toluene-d8 D 99atom , TMS 0.03 (v/v) 2037-26-5 [sigmaaldrich.com]
• 9. Toluene [webbook.nist.gov]
• 10. 2037-26-5 CAS MSDS (TOLUENE-D8) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. Page loading... [wap.guidechem.com]
• 12. Tetrahydrofuran  Solvent Properties [macro.lsu.edu]
• 13. armar-europa.de [armar-europa.de]
• 14. TETRAHYDROFURAN-D8 | 1693-74-9 [chemicalbook.com]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 16. nmr.natsci.msu.edu [nmr.natsci.msu.edu]

A Comparative Guide to Deuterated Solvents for Confirming Polymer Microstructure: The Role of Tetrahydrofuran-D8 in NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

The precise characterization of a polymer's microstructure—its tacticity, monomer sequence, and end-group composition—is fundamental to understanding and predicting its macroscopic properties. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, and the choice of deuterated solvent is a critical parameter that directly influences the quality and interpretability of the spectral data. This guide provides an objective comparison of Tetrahydrofuran-d8 (THF-d8) with other common deuterated solvents, namely Chloroform-d (CDCl3) and Dimethyl Sulfoxide-d6 (DMSO-d6), for the analysis of polymer microstructure, supported by experimental data and detailed protocols.

Performance Comparison of Deuterated Solvents in Polymer NMR

The selection of an appropriate deuterated solvent is a balance between polymer solubility and the solvent's impact on the NMR spectrum. While CDCl3 is a versatile solvent for a wide range of common polymers, THF-d8 and DMSO-d6 offer advantages for specific polymer classes and analytical goals.

Property	Tetrahydrofuran-d8 (THF-d8)	Chloroform-d (CDCl3)	Dimethyl Sulfoxide-d6 (DMSO-d6)
¹H Residual Peak (ppm)	~3.58, ~1.73	~7.26	~2.50
¹³C Residual Peaks (ppm)	~67.57, ~25.37	~77.16	~39.52
Boiling Point (°C)	66	61	189
Relative Polarity	Medium	Low	High
General Polymer Solubility	Good for a wide range of polymers, including polar and some non-polar ones. A common solvent for GPC, making it convenient for subsequent NMR analysis.	Excellent for many non-polar and moderately polar polymers (e.g., polystyrene, PMMA).	Excellent for polar and highly functionalized polymers (e.g., polyethylene (B3416737) glycol, polyamides).
Effect on Spectral Resolution	Generally provides good resolution. In some cases, it can offer better separation of stereosequences compared to CDCl3, particularly in ¹³C NMR of polymers like polystyrene.[1]	Can provide sharp lines for many polymers. However, its residual peak can overlap with aromatic proton signals.	High viscosity can sometimes lead to broader lines. The residual water peak can be prominent and may interfere with analyte signals.

Polymer Solubility in Common Deuterated Solvents

The primary consideration for solvent selection is the complete dissolution of the polymer to ensure a homogeneous solution for high-resolution NMR. The following table provides a general guideline for the solubility of common polymers in THF, Chloroform, and DMSO.

Polymer	Tetrahydrofuran (THF)	Chloroform (CHCl3)	Dimethyl Sulfoxide (DMSO)
Polystyrene (PS)	Soluble	Soluble	Insoluble
Poly(methyl methacrylate) (PMMA)	Soluble	Soluble	Soluble
Polyethylene Glycol (PEG)	Soluble	Soluble	Soluble
Poly(lactic acid) (PLA)	Soluble	Soluble	Soluble
Polycaprolactone (PCL)	Soluble	Soluble	Soluble
Polyvinyl Chloride (PVC)	Soluble	Soluble	Soluble
Polyethylene (PE)	Insoluble at RT	Insoluble at RT	Insoluble at RT
Polypropylene (PP)	Insoluble at RT	Insoluble at RT	Insoluble at RT
Polyamides (e.g., Nylon)	Generally Insoluble	Generally Insoluble	Soluble
Polyacrylonitrile (PAN)	Insoluble	Insoluble	Soluble

Note: Solubility can be dependent on the polymer's molecular weight and crystallinity. "RT" denotes room temperature.

Experimental Protocol: Polymer Microstructure Analysis using THF-d8 NMR

This protocol outlines the key steps for preparing and analyzing a polymer sample using THF-d8 as the NMR solvent.

1. Materials and Equipment:

• Polymer sample

• Tetrahydrofuran-d8 (THF-d8), NMR grade (≥99.5 atom % D)

• NMR tubes (5 mm, high precision)

• Glass vials with caps

• Pasteur pipettes and bulbs

• Glass wool or a syringe filter (PTFE, 0.22 µm)

• Vortex mixer

• NMR spectrometer

2. Sample Preparation:

• Drying the Polymer: Ensure the polymer sample is free of residual moisture and solvents by drying it under vacuum for several hours.

• Weighing the Sample: Accurately weigh 10-20 mg of the dried polymer into a clean, dry glass vial. The exact amount will depend on the polymer's molecular weight and the desired signal-to-noise ratio.

• Adding the Solvent: Using a clean, dry pipette, add approximately 0.6-0.7 mL of THF-d8 to the vial.

• Dissolution: Cap the vial and gently swirl or use a vortex mixer to dissolve the polymer completely. This may take some time, and gentle heating can be applied if necessary, but be cautious of potential polymer degradation.

• Filtering the Solution: To remove any particulate matter that could degrade spectral resolution, filter the polymer solution. This can be done by passing the solution through a small plug of glass wool placed in a Pasteur pipette or by using a syringe filter directly into the NMR tube.

• Transfer to NMR Tube: Carefully transfer the filtered solution into a clean, dry NMR tube. Ensure the filling height is appropriate for the spectrometer's probe (typically 4-5 cm).

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

3. NMR Data Acquisition:

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium (B1214612) signal of THF-d8.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters: Set up the desired NMR experiment (e.g., ¹H, ¹³C, COSY, HSQC). For quantitative analysis, ensure a sufficient relaxation delay (D1) is used (typically 5 times the longest T1 of the nuclei of interest).

• Data Acquisition: Acquire the NMR spectrum. The number of scans will depend on the sample concentration and the desired signal-to-noise ratio.

4. Data Processing and Analysis:

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Referencing: Reference the spectrum to the residual proton signal of THF-d8 (δ ~3.58 and 1.73 ppm) or an internal standard if used.

• Integration and Analysis: Integrate the relevant peaks to determine relative monomer ratios, tacticity (e.g., by analyzing the splitting patterns of specific proton or carbon signals), and end-group composition.

Visualizing the Workflow

The following diagram illustrates the logical workflow for confirming polymer microstructure using THF-d8 NMR.

Caption: Workflow for Polymer Microstructure Confirmation using THF-d8 NMR.

References

• 1. researchgate.net [researchgate.net]

Inter-laboratory comparison of NMR data in Tetrahydrofuran-D8

An essential aspect of ensuring the reliability and transferability of scientific data is the ability to obtain consistent results across different laboratories. In the field of Nuclear Magnetic Resonance (NMR) spectroscopy, inter-laboratory comparisons are crucial for validating experimental protocols and ensuring data integrity, which is particularly important in regulated environments such as drug development. This guide provides a framework for conducting an inter-laboratory comparison of NMR data using Tetrahydrofuran-D8 (THF-d8) as a solvent, complete with detailed experimental protocols, data presentation tables, and a workflow diagram.

Data Presentation

Effective comparison of inter-laboratory data requires a clear and structured presentation of the results. The following tables provide a template for summarizing key quantitative NMR parameters.

Table 1: Comparison of ¹H Chemical Shifts (δ) and Coupling Constants (J) for a Standard Reference Compound in THF-d8.

Laboratory ID	Spectrometer Field Strength (MHz)	¹H Signal	Chemical Shift (ppm)	Linewidth (Hz)	J-Coupling Constant (Hz)
Lab A	400	H-1	7.26	0.5	8.0
Lab B	500	H-1	7.26	0.4	8.0
Lab C	600	H-1	7.27	0.3	8.1
Lab A	400	H-2	6.98	0.5	7.5
Lab B	500	H-2	6.98	0.4	7.5
Lab C	600	H-2	6.99	0.3	7.6

Table 2: Comparison of Signal-to-Noise Ratio (S/N) and Peak Integration.

Laboratory ID	Spectrometer Field Strength (MHz)	¹H Signal	Signal-to-Noise Ratio	Normalized Integral
Lab A	400	H-1	250:1	1.00
Lab B	500	H-1	350:1	1.01
Lab C	600	H-1	500:1	0.99
Lab A	400	H-2	245:1	1.02
Lab B	500	H-2	340:1	0.98
Lab C	600	H-2	490:1	1.00

Table 3: Identification and Chemical Shifts of Common Impurities in THF-d8. [1][2]

Impurity	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Water (HDO)	Variable (typically ~2.1-2.5)	-	Chemical shift is temperature and concentration dependent.[1]
Tetrahydrofuran (residual protio)	3.58, 1.73	67.57, 25.37	Residual solvent signals.[3]
Grease	~0.8-1.5 (broad)	Variable	Common contaminant from glassware.
BHT (Butylated hydroxytoluene)	~6.9 (aromatic), ~2.2 (methyl), ~1.4 (tert-butyl)	Variable	Often present as a stabilizer in THF.

Experimental Protocols

To minimize variability between laboratories, a standardized experimental protocol is paramount.[4]

Sample Preparation

• Standard Reference Sample: A single, homogenous batch of a well-characterized standard compound (e.g., 99.9% pure Quinine) should be prepared at a central location and distributed to all participating laboratories.

• Solvent: Each laboratory must use THF-d8 from the same supplier and lot number, with a specified deuteration degree (e.g., min 99.5%).[5]

• Sample Concentration: A precise concentration of the standard reference compound should be prepared by each laboratory (e.g., 10 mg/mL).

• NMR Tubes: Use identical, high-quality 5 mm NMR tubes from the same manufacturer to minimize variations in glass quality and geometry.[6]

• Internal Standard: Tetramethylsilane (TMS) should be added as an internal reference for chemical shifts (0 ppm).

NMR Data Acquisition

A standardized acquisition protocol should be followed by all participating laboratories.[7][8]

• Spectrometer: While different field strengths can be part of the comparison, all other acquisition parameters should be kept as consistent as possible.[4]

• Temperature: The sample temperature should be precisely controlled and consistent across all experiments (e.g., 298 K).

• Locking and Shimming: The spectrometer should be locked on the deuterium (B1214612) signal of THF-d8. Automated or manual shimming should be performed to achieve optimal magnetic field homogeneity.[9]

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard 1D proton pulse sequence (e.g., 'zg30').

  • Spectral Width: 16 ppm (e.g., from -2 to 14 ppm).

  • Acquisition Time: ≥ 3 seconds.

  • Relaxation Delay: 5 seconds (to ensure full relaxation of all protons).

  • Number of Scans: 16.

  • Dummy Scans: 4.

Data Processing

Consistent data processing is crucial for a valid comparison.[10]

• Software: If possible, all laboratories should use the same software for data processing.

• Apodization: Apply an exponential window function with a line broadening factor of 0.3 Hz.

• Fourier Transform: Perform a Fourier transform of the Free Induction Decay (FID).

• Phasing: Manually phase correct all spectra to obtain a pure absorption lineshape.

• Baseline Correction: Apply an automated baseline correction algorithm.

• Referencing: Reference the spectra to the TMS signal at 0 ppm.

• Integration: Manually integrate all signals of the standard compound and any identified impurities.

• Signal-to-Noise Calculation: Calculate the S/N ratio for a designated, well-resolved peak.

Workflow for Inter-laboratory NMR Comparison

The following diagram illustrates the logical flow of an inter-laboratory NMR comparison study.

Caption: Workflow for a typical inter-laboratory NMR comparison study.

This guide provides a foundational framework for conducting a robust inter-laboratory comparison of NMR data in THF-d8. Adherence to these standardized protocols will help in minimizing inter-laboratory variability and ensuring the generation of comparable and reliable data, which is crucial for collaborative research and regulatory submissions.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. epfl.ch [epfl.ch]
• 3. chem.washington.edu [chem.washington.edu]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. 四氢呋喃-d8 deuteration degree min 99.5% for NMR spectroscopy MagniSolv™ | Sigma-Aldrich [sigmaaldrich.com]
• 6. A Real-Life Reproducibility Assessment for NMR Metabolomics [mdpi.com]
• 7. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 8. r-nmr.eu [r-nmr.eu]
• 9. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 10. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Tetrahydrofuran-D8

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and proper chemical handling is paramount. Tetrahydrofuran-D8 (THF-D8), a deuterated solvent, requires meticulous disposal procedures to mitigate risks and ensure regulatory compliance. This guide provides essential, step-by-step information for the safe and logistical management of THF-D8 waste.

Immediate Safety and Handling

Tetrahydrofuran-D8 is classified as a hazardous substance. It is a highly flammable liquid and vapor that can form explosive peroxides upon exposure to air, especially after prolonged storage.[1][2][3] Therefore, it is crucial to handle this chemical with care in a well-ventilated area, away from heat, sparks, and open flames.[1][2][4] Personal protective equipment (PPE), including gloves and safety goggles, should be worn at all times to avoid skin and eye contact.[3][5][6]

Quantitative Data on Tetrahydrofuran-D8 Waste

While specific quantitative disposal limits can vary based on local and national regulations, the following table summarizes key hazard classifications and transport information for THF-D8.

Property	Value/Classification	Source
UN Number	UN 2056	[1]
Hazard Class	3 (Flammable Liquid)	[7]
Packing Group	II	[7]
Hazard Statements	H225, H302, H319, H335, H351, EUH019	[1][2]
Waste Hazard Properties	HP 3 (Flammable), HP 4 (Irritant), HP 5 (Specific Target Organ Toxicity), HP 6 (Acute Toxicity), HP 7 (Carcinogenic)	[1]

Hazard Statement Key:

• H225: Highly flammable liquid and vapour.[2]

• H302: Harmful if swallowed.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[1][2]

• H351: Suspected of causing cancer.[1][2]

• EUH019: May form explosive peroxides.[1][2]

Experimental Protocol: Peroxide Testing

Given the potential for THF-D8 to form explosive peroxides, regular testing is a critical safety measure, especially for containers that have been open for more than six months.[8]

Methodology:

• Obtain Peroxide Test Strips: Use commercially available test strips designed for detecting peroxides in organic solvents.

• Sample Collection: In a well-ventilated area, carefully open the THF-D8 container.

• Testing: Dip the test strip into the solvent for the duration specified by the manufacturer's instructions.

• Result Interpretation: Compare the color change on the test strip to the provided color chart to determine the peroxide concentration.

• Action: If the test is positive for peroxides, the solvent must be disposed of immediately as hazardous waste and should not be evaporated to dryness.[8] The container should be labeled as potentially explosive.[3]

Disposal Workflow

The proper disposal of Tetrahydrofuran-D8 is a multi-step process that ensures the safety of laboratory personnel and the environment. The following diagram illustrates the logical workflow for THF-D8 disposal.

Tetrahydrofuran-D8 Disposal Workflow

Step-by-Step Disposal Procedures

• Waste Identification and Segregation : Tetrahydrofuran-D8 must be disposed of as hazardous waste.[1][8] It should be collected in a designated, properly labeled waste container.[8] Do not mix it with other types of waste.[7]

• Container Management : Use containers that are approved for hazardous waste.[1] The container must be kept tightly closed at all times when not in use and stored in a cool, dry, well-ventilated area away from ignition sources.[2][4][5][6]

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the contents, including "Tetrahydrofuran-D8."[3][8]

• Arranging for Disposal : Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[3][8] You are responsible for the waste from "cradle to grave," meaning you must ensure it is transported and disposed of by a permitted facility.[9]

• Spill Management :

  • Small Spills (<1 L): If you are trained and have the appropriate PPE, you can clean up the spill using an absorbent material.[3][8] The contaminated material must then be disposed of as hazardous waste.[8]

  • Large Spills (>1 L): Evacuate the area and contact emergency services and your institution's EH&S department for assistance.[3][8]

• Decontamination of Empty Containers : Completely emptied packages can be recycled after proper decontamination.[1] However, handle contaminated packages in the same way as the substance itself.[1]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for Tetrahydrofuran-D8 for the most detailed and up-to-date information.[1][2][4][5][6][7]

References

• 1. carlroth.com [carlroth.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 4. sds.chemdox.com [sds.chemdox.com]
• 5. dl.novachem.com.au [dl.novachem.com.au]
• 6. echemi.com [echemi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]

Safeguarding Your Research: Essential Protocols for Handling Tetrahydrofuran-D8

For researchers, scientists, and professionals in drug development, the safe handling of specialized solvents like Tetrahydrofuran-D8 (THF-D8) is paramount. This guide provides immediate, essential safety and logistical information, including detailed operational and disposal plans, to ensure the integrity of your work and the safety of your laboratory personnel.

Immediate Safety Concerns

Tetrahydrofuran-D8, a deuterated analog of THF, is a highly flammable liquid and vapor that can form explosive peroxides upon exposure to air and light.[1][2][3][4][5][6] It is also a serious eye irritant, may cause respiratory tract irritation, and is suspected of causing cancer.[1][2][3][7][8] Understanding and mitigating these risks is the first step in safe handling.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is your first line of defense. The following table summarizes the recommended PPE for handling THF-D8.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles (EN 166 standard) or a face shield.[3][7][9]	Protects against splashes and vapors that can cause severe eye irritation.[2]
Hand Protection	Chemically resistant gloves. Recommended materials include Polyvinyl alcohol (PVA), Teflon, or 4H/Silver Shield for extended contact.[10][11] Butyl or natural rubber offer short-term protection.[10] Standard nitrile gloves are permeated in less than a minute.[10][11]	Prevents skin absorption and irritation.[2] THF can penetrate many common glove materials quickly.
Body Protection	A lab coat, long pants, and closed-toe shoes are mandatory.[10][11] For larger quantities or in case of a significant spill risk, a PVC apron or a full protective suit may be necessary.[3]	Minimizes skin contact with potential spills.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[1][3] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[7]	Protects against inhalation of vapors, which can cause respiratory irritation and central nervous system depression.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing risks associated with THF-D8.

1. Preparation and Handling:

• Work Area: Always handle THF-D8 in a well-ventilated chemical fume hood.[1][3] Ensure that an eyewash station and a safety shower are readily accessible.[7][9]

• Ignition Sources: THF-D8 is extremely flammable.[2] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2][3] Use non-sparking tools and explosion-proof equipment.[7][9]

• Grounding: To prevent the buildup of static electricity, which can ignite vapors, all metal equipment must be grounded and bonded.[9]

• Inert Atmosphere: For applications sensitive to moisture or air, handle THF-D8 under an inert atmosphere, such as nitrogen or argon.[2][12]

2. Storage:

• Container: Keep the container tightly closed when not in use.[1][9] Store in a cool, dry, and well-ventilated area, away from direct sunlight.[2][3][13]

• Incompatible Materials: Store separately from strong oxidizing agents and acids.[10]

• Peroxide Prevention: Containers should be dated upon receipt and upon opening.[2][10][11] Due to the risk of peroxide formation, it is recommended to test for peroxides periodically, especially if the container has been open for an extended period.[10][14][15] Uninhibited THF-D8 is particularly prone to forming explosive peroxides.[2]

3. Experimental Workflow:

The following diagram illustrates a safe workflow for handling THF-D8 in a laboratory setting.

A flowchart for the safe handling of THF-D8.

Disposal Plan

Proper disposal of THF-D8 and contaminated materials is critical to ensure environmental safety and regulatory compliance.

• Waste Collection: Collect all THF-D8 waste, including contaminated consumables, in a designated, properly labeled, and sealed hazardous waste container.[14] Do not empty THF-D8 into drains.[2]

• Container Rinsing: Empty containers should be rinsed with a suitable solvent (e.g., acetone) in a fume hood.[14] The rinsate must be collected as hazardous waste.

• Disposal: Dispose of THF-D8 waste through a licensed hazardous waste disposal facility, in accordance with local, state, and federal regulations.[3][14]

• Peroxide Hazard: Be aware that aged containers of THF-D8 may contain explosive peroxides.[14] If crystals are observed in the container or around the cap, do not attempt to open it.[2][7] Contact your institution's Environmental Health and Safety (EHS) office immediately for guidance.[15]

By adhering to these stringent safety protocols, researchers can confidently and safely utilize Tetrahydrofuran-D8 in their critical work, fostering a culture of safety and responsibility in the laboratory.

References

• 1. carlroth.com [carlroth.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. dl.novachem.com.au [dl.novachem.com.au]
• 4. youtube.com [youtube.com]
• 5. louisville.edu [louisville.edu]
• 6. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.dk [fishersci.dk]
• 10. umdearborn.edu [umdearborn.edu]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. benchchem.com [benchchem.com]
• 13. Training Tips for Safe Solvent Storage and Handling - EHSLeaders [ehsleaders.org]
• 14. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 15. ehs.washington.edu [ehs.washington.edu]